Technical Documentation Center

(4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Core Science & Biosynthesis

Foundational

Chemical properties of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

An In-depth Technical Guide to the Chemical Properties of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive overview of the...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Chemical Properties of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the predicted chemical properties, potential reactivity, and key experimental considerations for the novel compound, (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. This molecule incorporates three key structural motifs: a thiazole core, a primary aminomethyl group, and a saturated seven-membered azepane ring. The thiazole moiety is a well-established pharmacophore present in numerous FDA-approved drugs, exhibiting a wide range of biological activities including antimicrobial, anticancer, and anti-inflammatory properties.[1][2][3] The azepane ring, a privileged structure in medicinal chemistry, offers three-dimensional diversity that can be crucial for modulating physicochemical and pharmacokinetic properties.[4][5][6] This guide, intended for researchers in drug discovery and development, synthesizes information on the constituent functional groups to predict the behavior of the title compound and provides detailed, field-proven methodologies for its characterization.

Introduction: A Molecule of Convergent Bioactive Scaffolds

The convergence of a thiazole ring and an azepane moiety in (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine presents a compelling scaffold for the exploration of new chemical space in drug discovery. The thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen, a structure that imparts significant chemical stability and a propensity for diverse biological interactions.[7][8] Its derivatives are known to play crucial roles in a variety of therapeutic areas.[1][2][9] The azepane ring, a seven-membered saturated heterocycle, provides conformational flexibility, which can be advantageous for optimizing binding to biological targets.[6] The primary amine and the tertiary amine within the azepane ring are expected to significantly influence the molecule's acid-base properties, solubility, and potential for salt formation.

This guide will delve into the predicted physicochemical properties, reactivity, and stability of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. Furthermore, it will outline robust experimental protocols for the synthesis and characterization of this and similar molecules, providing a foundational framework for its investigation as a potential therapeutic agent.

Predicted Physicochemical Properties

Acid-Base Properties and pKa Estimation

The molecule possesses three nitrogen atoms capable of protonation: the thiazole ring nitrogen, the primary amine, and the tertiary amine of the azepane ring.

  • Thiazole Nitrogen: The nitrogen atom in the thiazole ring is pyridine-like and weakly basic, with the pKa of the conjugate acid of thiazole being approximately 2.5.[7][10]

  • Primary Aminomethyl Group: Aliphatic primary amines typically have pKa values in the range of 9-11.

  • Azepane Nitrogen: The tertiary amine of the azepane ring is also basic, with a pKa likely in the range of 9-11, similar to other cyclic tertiary amines.

Given these considerations, (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is expected to be a basic compound that will readily form salts with acids. The primary and tertiary amines will be the most basic centers.

Table 1: Predicted Physicochemical Properties of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

PropertyPredicted Value/CharacteristicRationale
Molecular Formula C10H17N3S[11]Based on chemical structure.
Molecular Weight 211.33 g/mol [11]Calculated from the molecular formula.
Appearance Likely a colorless to pale yellow oil or solid at room temperature.Based on similar small molecule amines.
pKa (most basic) 9.0 - 11.0Attributed to the primary and tertiary aliphatic amines.
pKa (least basic) ~2.5Attributed to the thiazole ring nitrogen.[7][10]
Solubility Expected to be soluble in organic solvents (e.g., methanol, ethanol, DMSO) and aqueous acidic solutions. Limited solubility in neutral or basic aqueous solutions.The presence of polar amine groups and a non-polar hydrocarbon backbone.
LogP Estimated to be in the range of 1.5 - 2.5.A balance of polar amine groups and the lipophilic azepane and thiazole rings.
Spectroscopic Characterization

The structural features of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine suggest key signals in various spectroscopic analyses:

  • ¹H NMR: Expect characteristic signals for the thiazole ring protons, the methylene protons of the aminomethyl and azepan-1-ylmethyl groups, and the protons of the azepane ring.

  • ¹³C NMR: Distinct signals for the carbon atoms of the thiazole ring, the methylene carbons, and the carbons of the azepane ring.

  • Mass Spectrometry: The molecular ion peak (M+H)⁺ would be expected at m/z 212.12.

Chemical Reactivity and Stability

The reactivity of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is governed by the interplay of its functional groups.

Thiazole Ring Reactivity

The thiazole ring is aromatic and generally resistant to electrophilic attack unless activated by electron-donating groups.[8]

  • Electrophilic Substitution: The C5 position is the most likely site for electrophilic substitution due to higher electron density.[7]

  • Nucleophilic Attack: The C2 position is electron-deficient and can be susceptible to nucleophilic attack, although this is less common for simple thiazoles.[7]

Amine Group Reactivity

The primary and tertiary amines are nucleophilic and will undergo typical reactions of amines, such as:

  • Acylation: Reaction with acyl chlorides or anhydrides to form amides.

  • Alkylation: Reaction with alkyl halides.

  • Salt Formation: Readily forms salts with a variety of acids.

Stability Considerations

The compound is expected to be relatively stable under normal storage conditions. However, potential degradation pathways include:

  • Oxidation: The primary and tertiary amines can be susceptible to oxidation.

  • Metabolic Instability: The azepane ring can be a site of metabolic degradation in biological systems.[12][13]

Synthetic Approaches

A plausible synthetic route to (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine would likely involve a multi-step process, leveraging established methods for thiazole synthesis.

Retrosynthetic Analysis

A logical retrosynthetic disconnection would break the C-N bond between the thiazole and the azepane, and the C-C bond of the aminomethyl group. This suggests a precursor such as a 2-(halomethyl)thiazole derivative.

G Target (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Intermediate1 2-Aminomethyl-4-(halomethyl)thiazole Target->Intermediate1 Nucleophilic substitution with Azepane Intermediate2 4-(Halomethyl)thiazole-2-carbonitrile Intermediate1->Intermediate2 Reduction of nitrile ThiazoleCore Thiazole Precursors Intermediate2->ThiazoleCore Hantzsch Thiazole Synthesis

Caption: Retrosynthetic analysis of the target compound.

Proposed Synthetic Workflow

A potential forward synthesis based on the Hantzsch thiazole synthesis is outlined below.[14]

G cluster_0 Step 1: Hantzsch Thiazole Synthesis cluster_1 Step 2: Functional Group Interconversion cluster_2 Step 3: Amination cluster_3 Step 4: Azepane Introduction Thioamide Thioamide Thiazole Substituted Thiazole Thioamide->Thiazole AlphaHaloKetone α-Haloketone AlphaHaloKetone->Thiazole HalomethylThiazole HalomethylThiazole Thiazole->HalomethylThiazole Halogenation AminomethylThiazole AminomethylThiazole HalomethylThiazole->AminomethylThiazole Gabriel Synthesis or Azide Reduction FinalProduct FinalProduct AminomethylThiazole->FinalProduct Reductive Amination with Azepan-1-carbaldehyde

Caption: A proposed synthetic workflow.

Experimental Protocols

The following are generalized protocols that can be adapted for the synthesis and characterization of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine.

General Protocol for Hantzsch Thiazole Synthesis

This protocol is a standard method for the formation of the thiazole ring.[14]

  • Reaction Setup: To a solution of the appropriate thioamide (1.0 eq) in a suitable solvent (e.g., ethanol, acetone), add the α-haloketone (1.05 eq) portion-wise at room temperature.

  • Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. The crude product can be purified by recrystallization or column chromatography on silica gel.

Protocol for Determination of pKa via Potentiometric Titration
  • Sample Preparation: Prepare a solution of the compound of known concentration (e.g., 0.01 M) in a suitable solvent system (e.g., water or a water/methanol mixture).

  • Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl) using a calibrated pH meter to monitor the pH.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the half-equivalence point of the titration curve.

Potential Applications in Drug Discovery

The structural motifs present in (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine suggest several potential therapeutic applications.

  • Antimicrobial Agents: Thiazole derivatives are known to possess broad-spectrum antimicrobial activity.[9]

  • Anticancer Agents: Many thiazole-containing compounds have demonstrated potent anticancer properties.[1][2]

  • CNS Disorders: The azepane scaffold is present in drugs targeting the central nervous system.[4][5]

Conclusion

(4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is a novel chemical entity with significant potential for drug discovery, owing to the convergence of the biologically active thiazole and azepane scaffolds. While specific experimental data for this compound is limited, this guide provides a robust framework for its synthesis, characterization, and further investigation. The predicted chemical properties and reactivity, along with the detailed experimental protocols, offer a solid foundation for researchers to explore the therapeutic potential of this and related molecules. The conformational flexibility of the azepane ring and the proven pharmacological relevance of the thiazole core make this a promising area for future research and development.

References

  • Amin, A., Qadir, T., Salhotra, A., Sharma, P. K., Jeelani, I., & Abe, H. (2022). Pharmacological Significance of Synthetic Bioactive Thiazole Derivatives. Current Bioactive Compounds, 18(9), 77-89.
  • BenchChem. (n.d.). Azepane-Containing Compounds: A Comprehensive Technical Review for Drug Discovery. BenchChem.
  • ChemicalBook. (2022, January 24). Synthesis of Thiazole. ChemicalBook.
  • Kumar, A., Sharma, S., & Kumar, R. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. PubMed, 28(1), 1-22.
  • Popiołek, Ł. (2021). Thiazole Ring—A Biologically Active Scaffold. Molecules, 26(16), 4878.
  • ResearchGate. (n.d.). Commercially available drugs contain azepine derivatives.
  • Singh, S., Kumar, R., & Singh, P. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences, 49(3), 221-236.
  • Fairlie, D. P., & West, M. L. (2011). Thiazoles in Peptides and Peptidomimetics. UQ eSpace.
  • Wikipedia. (n.d.). Thiazole. Wikipedia.
  • Kumar, A., & Kumar, R. (2022). The Potential of Thiazole Derivatives as Antimicrobial Agents. Molecules, 27(22), 8041.
  • El-Sayed, M. A. A., & El-Gaby, M. S. A. (2020).
  • Life Chemicals. (2020, November 12). C-Substituted Azepanes for Novel Organic Synthesis and Drug Discovery Research. Life Chemicals Blog.
  • Thoreauchem. (n.d.). 4-(azepan-1-ylmethyl)-1,3-thiazol-2-amine. Thoreauchem.
  • Intagliata, S., et al. (2020). Exploring 1-adamantanamine as an alternative amine moiety for metabolically labile azepane ring in newly synthesized benzo[d]thiazol-2(3H)one σ receptor ligands. Medicinal Chemistry Research, 29(9), 1697-1706.
  • BenchChem. (n.d.).

Sources

Exploratory

An In-Depth Technical Guide to the Structure-Activity Relationship of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Authored by a Senior Application Scientist Foreword: Unveiling the Therapeutic Potential of a Novel Scaffold In the landscape of medicinal chemistry, the strategic combination of privileged scaffolds often leads to the d...

Author: BenchChem Technical Support Team. Date: March 2026

Authored by a Senior Application Scientist

Foreword: Unveiling the Therapeutic Potential of a Novel Scaffold

In the landscape of medicinal chemistry, the strategic combination of privileged scaffolds often leads to the discovery of novel therapeutic agents with significant potential. The thiazole nucleus, a five-membered heterocyclic ring containing sulfur and nitrogen, is a cornerstone in the development of a wide array of approved drugs, exhibiting activities ranging from antimicrobial to anticancer.[1][2] Similarly, the azepane ring, a seven-membered saturated heterocycle, offers unique three-dimensional diversity and conformational flexibility, which can be pivotal for optimizing a compound's interaction with its biological target.[3]

This guide focuses on the largely unexplored chemical space of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine , a novel scaffold that synergistically combines the therapeutic promise of both the 2,4-disubstituted thiazole core and the azepane moiety. The absence of extensive prior research on this specific molecule presents a unique opportunity for de novo structure-activity relationship (SAR) exploration.

The objective of this document is to provide a comprehensive framework for researchers, scientists, and drug development professionals to systematically investigate the SAR of this promising scaffold. By dissecting the molecule into its core components, proposing a robust synthetic strategy, and outlining a thorough biological evaluation plan, this guide aims to serve as a catalyst for the discovery of new and potent therapeutic agents.

The Core Scaffold: A Tripartite Pharmacophore

The therapeutic potential of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine can be rationalized by dissecting its structure into three key pharmacophoric components:

  • The 2,4-Disubstituted Thiazole Core: This central heterocyclic ring is a versatile and well-established pharmacophore in medicinal chemistry. Its planar and aromatic nature allows for π-π stacking interactions with biological targets, while the nitrogen and sulfur atoms can act as hydrogen bond acceptors.[4] The substitution at the C2 and C4 positions provides vectors for chemical modification to modulate biological activity and physicochemical properties.[5]

  • The Azepan-1-ylmethyl Substituent (C4-Position): The seven-membered azepane ring introduces significant three-dimensional character and conformational flexibility. This can be crucial for achieving optimal binding to a target protein by allowing the molecule to adopt a favorable conformation.[3] The methylene linker provides a degree of rotational freedom, influencing the spatial orientation of the azepane ring relative to the thiazole core.

  • The Methanamine Substituent (C2-Position): The primary amine of the methanamine group at the C2 position is a key site for interaction, potentially acting as a hydrogen bond donor or a point of salt bridge formation. It also serves as a handle for further chemical modifications to probe the SAR.[6][7]

A systematic SAR study would involve the strategic modification of each of these components to elucidate their contribution to the overall biological activity.

Caption: Core components of the (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine scaffold.

A Proposed Synthetic Pathway: Building the Analogue Library

A robust and versatile synthetic strategy is paramount for a comprehensive SAR study. The classical Hantzsch thiazole synthesis offers a reliable and well-documented route to the 2,4-disubstituted thiazole core.[8][9] This method involves the cyclocondensation of an α-haloketone with a thioamide. By systematically varying these starting materials, a diverse library of analogues can be generated.

General Synthetic Scheme

A plausible synthetic route to the parent compound and its analogues is outlined below. The synthesis commences with the preparation of the key intermediate, 1-chloro-3-(azepan-1-yl)propan-2-one, followed by the Hantzsch cyclization with a suitable thioamide.

Synthetic_Scheme Start1 Azepane Intermediate1 1-Chloro-3-(azepan-1-yl)propan-2-one Start1->Intermediate1 Start2 1,3-Dichloroacetone Start2->Intermediate1 Product (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Analogues Intermediate1->Product Start3 Thioamide Derivative Start3->Product

Caption: Proposed synthetic workflow for the (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine scaffold.

Detailed Experimental Protocol: Synthesis of the Parent Compound

Step 1: Synthesis of 1-Chloro-3-(azepan-1-yl)propan-2-one (Intermediate 1)

  • To a stirred solution of azepane (1.0 eq.) and triethylamine (1.2 eq.) in anhydrous dichloromethane (DCM) at 0 °C, add a solution of 1,3-dichloroacetone (1.1 eq.) in DCM dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 1-chloro-3-(azepan-1-yl)propan-2-one.

Step 2: Hantzsch Thiazole Synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

  • To a solution of 1-chloro-3-(azepan-1-yl)propan-2-one (1.0 eq.) in ethanol, add 2-aminoethanethioamide (1.1 eq.).

  • Reflux the reaction mixture for 4-6 hours, monitoring the progress by TLC.[10]

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel to yield the final compound.

A Framework for Structure-Activity Relationship Exploration

The following sections outline a systematic approach to probe the SAR of the (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine scaffold.

Modification of the Azepane Ring (R1)

The size, conformation, and substitution pattern of the azepane ring are likely to significantly influence biological activity.

  • Ring Size Variation: The replacement of the seven-membered azepane ring with smaller (pyrrolidine, piperidine) or larger (azocane) rings can reveal the optimal ring size for target engagement. This modification can impact the conformational flexibility and the spatial projection of the ring.[3]

  • Ring Substitution: Introducing substituents on the azepane ring can explore additional binding pockets and modulate physicochemical properties such as lipophilicity and metabolic stability.

  • Bioisosteric Replacement: Replacing the azepane ring with other cyclic amines (e.g., morpholine, piperazine) or even acyclic amines can provide insights into the importance of the ring's specific topology and basicity.[11][12]

Modification of the Thiazole C2-Substituent (R2)

The aminomethyl group at the C2 position is a prime candidate for modification to explore interactions with the biological target.

  • N-Alkylation and N-Acylation: Introducing small alkyl groups (methyl, ethyl) or acyl groups (acetyl) to the primary amine can probe the steric tolerance and hydrogen bonding requirements of the binding site.

  • Conversion to Other Functional Groups: Transforming the amine to other functionalities such as an alcohol, amide, or sulfonamide can drastically alter its electronic and steric properties, providing valuable SAR data.

Altering the Linker between Thiazole and Azepane

The length and flexibility of the methylene linker can influence the relative orientation of the thiazole and azepane moieties.[13][14][15][16][17]

  • Linker Elongation or Contraction: Synthesizing analogues with shorter or longer alkyl chains (e.g., ethyl, propyl) will systematically vary the distance between the two ring systems.

  • Introducing Rigidity: Replacing the flexible alkyl linker with more rigid units, such as a cyclopropyl or a double bond, can lock the conformation and potentially enhance binding affinity by reducing the entropic penalty upon binding.

Summary of Proposed Modifications
Modification Area Proposed Changes Rationale
Azepane Ring (R1) Vary ring size (pyrrolidine, piperidine, azocane)Determine optimal ring size and conformational flexibility.
Introduce substituents on the azepane ringExplore new binding interactions and improve physicochemical properties.
Bioisosteric replacement (morpholine, piperazine, acyclic amines)Evaluate the importance of ring topology and basicity.
C2-Substituent (R2) N-alkylation, N-acylationProbe steric and hydrogen bonding requirements.
Conversion to other functional groups (alcohol, amide)Alter electronic and steric properties.
Linker Vary length (ethyl, propyl)Optimize the distance between the thiazole and azepane rings.
Introduce rigidity (cyclopropyl, double bond)Reduce conformational flexibility and potentially increase binding affinity.

Strategy for Biological Evaluation

Given the broad spectrum of activities associated with thiazole and azepane derivatives, a tiered screening approach is recommended. Initial in vitro assays should focus on antimicrobial and anticancer activities.

Antimicrobial Activity Screening

Thiazole derivatives are well-known for their antimicrobial properties.[1][18][19][20][21] The broth microdilution method is a standard and reliable assay for determining the Minimum Inhibitory Concentration (MIC) of the synthesized compounds against a panel of clinically relevant bacteria and fungi.

Protocol: Broth Microdilution Assay for MIC Determination [22]

  • Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard).

  • Compound Dilution: Perform serial two-fold dilutions of the test compounds in a 96-well microtiter plate using an appropriate broth medium.

  • Inoculation: Add the standardized inoculum to each well. Include a positive control (growth control) and a negative control (sterility control).

  • Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

MIC_Assay_Workflow Start Prepare Standardized Inoculum Step2 Inoculate Wells with Microorganism Start->Step2 Step1 Serial Dilution of Compounds in 96-well Plate Step1->Step2 Step3 Incubate at Optimal Temperature Step2->Step3 End Determine MIC (Lowest Concentration with No Visible Growth) Step3->End

Caption: Workflow for the Broth Microdilution Assay to Determine MIC.

Anticancer Activity Screening

Thiazole-containing compounds have also shown significant promise as anticancer agents.[2][23] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric assay to assess the cytotoxic effects of compounds on cancer cell lines.[22][24]

Protocol: MTT Assay for Cytotoxicity [22]

  • Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the synthesized compounds for a specified duration (e.g., 48 or 72 hours). Include a vehicle control and a positive control (e.g., doxorubicin).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by viable cells.

  • Formazan Solubilization: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • IC50 Determination: Calculate the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that inhibits 50% of cell growth.

MTT_Assay_Workflow Start Seed Cancer Cells in 96-well Plate Step1 Treat Cells with Compound Dilutions Start->Step1 Step2 Add MTT Reagent Step1->Step2 Step3 Solubilize Formazan Crystals Step2->Step3 End Measure Absorbance and Calculate IC50 Step3->End

Caption: Workflow for the MTT Assay to Determine Anticancer Activity.

In Silico ADMET Profiling: Early Assessment of Drug-likeness

In modern drug discovery, the early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial to avoid late-stage failures.[25] A variety of open-access in silico tools can be employed to predict the ADMET profile of the synthesized analogues, providing valuable insights for lead optimization.[26][27][28]

Key ADMET Parameters for Evaluation
Parameter Significance In Silico Prediction Tools
Solubility Affects absorption and formulation.SwissADME, pkCSM
Permeability (Caco-2) Predicts intestinal absorption.SwissADME, ADMETlab 2.0
CYP450 Inhibition Potential for drug-drug interactions.SwissADME, pkCSM
hERG Inhibition Risk of cardiotoxicity.pkCSM, Pred-hERG
Toxicity (e.g., Ames test) Predicts mutagenicity.pkCSM, ADMETlab 2.0
Lipinski's Rule of Five General measure of drug-likeness.SwissADME, Molinspiration
Hypothetical In Silico Data for Lead Optimization

The following table provides a hypothetical example of how in silico ADMET data can guide the selection of promising analogues for further development.

Analogue Modification Predicted LogS Predicted Caco-2 (log Papp) Predicted hERG Inhibition Lipinski's Rule Violations
Parent --4.5-5.2High Risk0
Analogue 1 Azepane -> Piperidine-4.2-5.0Medium Risk0
Analogue 2 C2-NH2 -> C2-NHAc-4.8-5.5Low Risk0
Analogue 3 Linker: -CH2- -> -(CH2)2--4.7-5.4High Risk0

In this hypothetical scenario, Analogue 2, with its acetylated amine, shows a more favorable predicted cardiac safety profile, making it a more attractive candidate for further investigation despite a slight decrease in predicted solubility.

Conclusion and Future Perspectives

The (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine scaffold represents a novel and promising starting point for the discovery of new therapeutic agents. This guide has provided a comprehensive and actionable framework for a systematic exploration of its structure-activity relationship. By employing the proposed synthetic strategies, a diverse library of analogues can be generated, and their biological activities can be assessed through the outlined in vitro assays.

The integration of in silico ADMET profiling at an early stage will enable the rational design of compounds with improved drug-like properties. Promising candidates identified through this initial SAR study can then be advanced to more detailed mechanistic studies, in vivo efficacy models, and further lead optimization. The journey from a novel scaffold to a clinical candidate is long and challenging, but a well-designed and executed SAR campaign, as outlined in this guide, is the critical first step towards unlocking the full therapeutic potential of this exciting new chemical entity.

References

  • Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery. Kosheeka. [Link]

  • IntechOpen. (2022). In Silico Tools and Software to Predict ADMET of New Drug Candidates. IntechOpen. [Link]

  • PubMed. (2020, July 31). Open access in silico tools to predict the ADMET profiling of drug candidates. PubMed. [Link]

  • ACS Publications. (2026, February 12). Benchmarking In Silico Metabolite Prediction Tools against Human Radiolabeled ADME Data for Small-Molecule Drugs. Journal of Chemical Information and Modeling. [Link]

  • LifeNet Health. (2024, October 4). Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. LifeNet Health. [Link]

  • ResearchGate. (n.d.). Synthesis of 2,4‐disubstituted thiazoles. ResearchGate. [Link]

  • LifeNet Health LifeSciences. (n.d.). In Vitro Cytotoxicity Assays. LifeNet Health LifeSciences. [Link]

  • IntechOpen. (2021). Synthesis and Biological Evaluation of Thiazole Derivatives. IntechOpen. [Link]

  • ChemRxiv. (2024). Harnessing Diazoketones for the Efficient Synthesis of 2,4-Disubstituted Thiazoles: Scalable and Versatile Approach. ChemRxiv. [Link]

  • DrugPatentWatch. (2025, August 28). Advancements in In Silico ADMET Modeling: A 20-Year Journey of Machine Learning in Drug Discovery. DrugPatentWatch. [Link]

  • PubMed. (1993, November 26). Synthesis of 2,4-disubstituted thiazoles and selenazoles as potential antitumor and antifilarial agents: 1. Methyl 4-(isothiocyanatomethyl)thiazole-2-carbamates. Journal of Medicinal Chemistry. [Link]

  • BMG LABTECH. (2025, July 28). Cytotoxicity Assays – what your cells don't like. BMG LABTECH. [Link]

  • MDPI. (2022, November 20). Rapid and Efficient Synthesis of 4-substituted 2-amino Thiazole Using Copper Silicate as a Heterogeneous Reusable Catalyst. Molecules. [Link]

  • MDPI. (2025, July 31). In Silico ADME Methods Used in the Evaluation of Natural Products. Pharmaceuticals. [Link]

  • SciELO. (2024, December 13). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Brazilian Journal of Biology. [Link]

  • International Journal of Pharmaceutical Sciences and Drug Research. (2022, March 30). Development of 2D and 3D Quantitative Structure Activity Relationship Models of Thiazole Derivatives for Antimicrobial Activity. International Journal of Pharmaceutical Sciences and Drug Research. [Link]

  • MDPI. (2022, November 17). The Potential of Thiazole Derivatives as Antimicrobial Agents. International Journal of Molecular Sciences. [Link]

  • Organic Chemistry Portal. (n.d.). Thiazole synthesis. Organic Chemistry Portal. [Link]

  • Preprints.org. (2023). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. Preprints.org. [Link]

  • ResearchGate. (n.d.). Effects of Linker Length and Flexibility on Multivalent Targeting. ResearchGate. [Link]

  • SciSpace. (2004). Versatile 2-Amino-4-substituted-1,3-thiazoles: Synthesis and Reactions. SciSpace. [Link]

  • ResearchGate. (2026, February 8). Versatile 2-Amino-4-substituted-1,3-thiazoles: Synthesis and Reactions. ResearchGate. [Link]

  • PubMed. (2023). Thiadiazole and Thiazole Derivatives as Potential Antimicrobial Agents. Current Medicinal Chemistry. [Link]

  • ResearchGate. (n.d.). Synthesis of 2-substitued-amino-4-aryl thiazoles. ResearchGate. [Link]

  • ResearchGate. (n.d.). Thiazole derivatives with antimicrobial activity. ResearchGate. [Link]

  • ResearchGate. (2025, August 7). (PDF) Synthesis, Characterization and Antimicrobial Activities of Some Thiazole Derivatives. ResearchGate. [Link]

  • SciSpace. (2021, January 25). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. SciSpace. [Link]

  • Nature. (2009, June 15). Impact of linker strain and flexibility in the design of a fragment-based inhibitor. Nature Chemical Biology. [Link]

  • American Journal of Organic Chemistry. (2012). Synthesis, Characterization and Antimicrobial Activities of Some Thiazole Derivatives. American Journal of Organic Chemistry. [Link]

  • Frontiers in Chemistry. (2024). Design, synthesis, and biological investigation of new thiazole-based derivatives as multi-targeted inhibitors endowed with antiproliferative, antioxidant, and antibacterial properties. Frontiers in Chemistry. [Link]

  • Semantic Scholar. (n.d.). Seven-membered ring scaffolds for drug discovery: Access to functionalised azepanes and oxepanes through diazocarbonyl chemistry. Semantic Scholar. [Link]

  • ResearchGate. (n.d.). (PDF) Impact of linker strain and flexibility in the design of a fragment-based inhibitor. ResearchGate. [Link]

  • RSC Publishing. (2025, January 8). Remodelling molecular frameworks via atom-level surgery: recent advances in skeletal editing of (hetero)cycles. Organic Chemistry Frontiers. [Link]

  • The University of Manchester. (n.d.). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. The University of Manchester. [Link]

  • Chemical Reviews. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews. [Link]

  • PubMed. (2024, January 25). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature. [Link]

  • PubMed. (2015, April 10). Effect of linker flexibility and length on the functionality of a cytotoxic engineered antibody fragment. Journal of Biotechnology. [Link]

  • ACS Publications. (2023, July 11). Preparation of 3,5-Methanobenzo[b]azepines: An sp3-Rich Quinolone Isostere. Organic Letters. [Link]

  • Cambridge MedChem Consulting. (2024, February 17). Ring Bioisosteres. Cambridge MedChem Consulting. [Link]

  • Harvard DASH. (n.d.). The Effects of Linker Length and Flexibility on Fc-Fusion Proteins. Harvard DASH. [Link]

  • PubMed. (2004, March 11). Structure-based optimization of novel azepane derivatives as PKB inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

Sources

Foundational

Thiazole-2-Methanamine Scaffolds: A Versatile Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of the Thiazole Ring The thiazole ring, a five-membered heterocyclic structure containing both su...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Thiazole Ring

The thiazole ring, a five-membered heterocyclic structure containing both sulfur and nitrogen atoms, stands as a cornerstone in medicinal chemistry.[1][2][3] Its unique electronic properties and ability to serve as a versatile scaffold have led to its incorporation into a wide array of natural products and synthetic drugs.[1][3] From the essential vitamin B1 (thiamine) to potent anticancer and antimicrobial agents, the thiazole moiety has demonstrated a remarkable capacity to interact with diverse biological targets.[3][4][5] This guide focuses specifically on the thiazole-2-methanamine scaffold, a key substructure that has garnered significant attention for its therapeutic potential across multiple disease areas.

The structural hallmark of thiazole-2-methanamine is the presence of an aminomethyl group at the 2-position of the thiazole ring. This feature provides a crucial point for chemical modification, allowing for the systematic exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties. The inherent basicity of the amine group, coupled with the aromatic nature of the thiazole ring, contributes to the scaffold's ability to engage in various non-covalent interactions with biological macromolecules, including hydrogen bonding, electrostatic interactions, and π-π stacking.

Synthetic Strategies for Thiazole-2-Methanamine Scaffolds

The construction of the thiazole-2-methanamine core and its derivatives relies on well-established synthetic methodologies, with the Hantzsch thiazole synthesis being a prominent and widely utilized approach.[2][3][6] This method typically involves the condensation of an α-haloketone with a thiourea or thioamide derivative.[3][6]

Generalized Hantzsch Thiazole Synthesis:

Hantzsch_Synthesis alpha-Haloketone alpha-Haloketone Thiazole_Product Thiazole_Product alpha-Haloketone->Thiazole_Product + Thiourea_Derivative Thiourea_Derivative Thiourea_Derivative->Thiazole_Product Condensation

Caption: The Hantzsch synthesis for thiazole derivatives.

Variations of this classic synthesis, along with other methods like the Gabriel synthesis and Cook-Heilbron reaction, provide access to a diverse range of substituted thiazole-2-methanamine analogs.[1][3] Modern synthetic advancements, including the use of microwave irradiation and various catalysts, have further expanded the toolkit for medicinal chemists, enabling more efficient and environmentally friendly routes to these valuable scaffolds.[3]

Diverse Biological Activities of Thiazole-2-Methanamine Derivatives

The thiazole-2-methanamine scaffold serves as a privileged structure in drug discovery, with its derivatives exhibiting a broad spectrum of biological activities. This versatility stems from the ability to introduce various substituents at different positions of the thiazole ring and the aminomethyl group, thereby fine-tuning the molecule's interaction with specific biological targets.[1][7]

Antimicrobial Activity

The emergence of drug-resistant pathogens has created an urgent need for novel antimicrobial agents. Thiazole-2-methanamine derivatives have shown significant promise in this area, demonstrating activity against a range of bacteria and fungi.[1][4][7] The introduction of different substituents onto the thiazole framework has been a key strategy in developing potent antimicrobial compounds.[1] For instance, the incorporation of pyrazoline moieties has yielded derivatives with notable antibacterial and antifungal properties.[4] Structure-activity relationship (SAR) studies have indicated that the nature and position of substituents on both the thiazole and appended heterocyclic rings play a crucial role in determining the antimicrobial potency and spectrum.[8][9]

Anticancer Activity

In the realm of oncology, thiazole-2-methanamine derivatives have emerged as a promising class of compounds with diverse mechanisms of action.[2][4] These compounds have been shown to inhibit various cancer cell lines, and some have advanced into clinical development.[3][4] The anticancer activity is often attributed to the inhibition of key enzymes involved in cancer cell proliferation and survival, such as protein kinases. For example, derivatives incorporating a carboxamide scaffold have been designed as potent inhibitors of c-Met kinase, a receptor tyrosine kinase implicated in tumor growth and metastasis.[10] Furthermore, some thiazole-based compounds have been investigated as tubulin polymerization inhibitors, disrupting the formation of the mitotic spindle and leading to cell cycle arrest and apoptosis.[11]

Illustrative Signaling Pathway Inhibition:

Anticancer_Pathway Thiazole_Derivative Thiazole_Derivative c-Met_Kinase c-Met_Kinase Thiazole_Derivative->c-Met_Kinase Inhibits Downstream_Signaling Downstream_Signaling c-Met_Kinase->Downstream_Signaling Activates Cell_Proliferation Cell_Proliferation Downstream_Signaling->Cell_Proliferation Promotes Apoptosis Apoptosis Downstream_Signaling->Apoptosis Inhibits

Caption: Inhibition of c-Met signaling by thiazole derivatives.

Anti-inflammatory and Analgesic Activities

Chronic inflammation is a hallmark of numerous diseases, and the development of effective anti-inflammatory agents remains a significant therapeutic goal. Thiazole-2-methanamine derivatives have demonstrated potent anti-inflammatory and analgesic properties in various preclinical models.[2] The presence of nitrogen and sulfur atoms within the thiazole ring is believed to contribute to these activities.[1] SAR studies have revealed that the incorporation of specific substituents, such as 1,3,4-oxadiazole-2(3H)-thione and pyrazole moieties, can enhance the anti-inflammatory effects, in some cases surpassing the efficacy of standard drugs like diclofenac sodium.[2]

Other Therapeutic Areas

The therapeutic potential of thiazole-2-methanamine scaffolds extends beyond the aforementioned areas. Derivatives have been investigated for a range of other biological activities, including:

  • Anticonvulsant Activity: Certain thiazole-substituted thiadiazole and triazole derivatives have shown significant anticonvulsant effects in animal models.[4]

  • Antioxidant Activity: The ability of thiazole derivatives to scavenge free radicals has been demonstrated in various assays, highlighting their potential in combating oxidative stress-related diseases.[3][4][12]

  • Antiviral Activity: The thiazole nucleus is a component of the antiretroviral drug ritonavir, underscoring its importance in the development of antiviral agents.[3][7]

  • Antitubercular Activity: Researchers have explored the structure-activity relationships of 2-aminothiazoles as potent agents against Mycobacterium tuberculosis, with modifications at the N-2 position leading to significant improvements in activity.[13]

  • Neurodegenerative Diseases: Thiazole-based compounds have been designed as cholinesterase inhibitors for the potential treatment of Alzheimer's disease, with some derivatives showing potent inhibition of acetylcholinesterase.[14]

Structure-Activity Relationship (SAR) Insights

The pharmacological activity of thiazole-2-methanamine derivatives is intricately linked to their chemical structure. Systematic modifications of the scaffold have provided valuable insights into the key structural features required for potent and selective biological activity.

Key SAR Observations:

Position of ModificationImpact on Biological ActivityRepresentative Examples
2-Amino Group Crucial for activity; modifications can modulate potency and selectivity. N-acylation has been shown to enhance antitubercular activity.[13]N-(3-Chlorobenzoyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine (antitubercular)[13]
4-Position Substituents at this position significantly influence activity. A 2-pyridyl group is often critical for antitubercular potency.[13]2-Amino-4-(pyrid-2-yl)thiazole (key intermediate for antitubercular agents)[13]
5-Position Modifications can impact the metabolic stability and toxicity profile of the compound.[15]Substituted 5-arylthiazoles

It is important to note that while the 2-aminothiazole moiety is a privileged structure, it has also been classified as a potential toxicophore, susceptible to metabolic activation that can lead to reactive metabolites.[15] Therefore, careful consideration of the substitution pattern, particularly at the 4 and 5-positions, is crucial to mitigate potential toxicity while maximizing therapeutic efficacy.[15]

Experimental Protocols

General Procedure for the Synthesis of 2-Amino-5-methylthiazol Derivatives (Schiff Bases):

This protocol describes a representative synthesis of Schiff bases derived from a 2-amino-5-methylthiazole core, as has been reported in the literature for generating compounds with potential antioxidant activity.[12]

Step 1: Synthesis of Ethyl 2-(2-amino-5-methylthiazol-4-yl)acetate

  • React ethyl 4-bromo-3-oxopentanoate with thiourea in ethanol.[12]

  • Reflux the reaction mixture.

  • Isolate the product, which is the ester compound.[12]

Step 2: Synthesis of 2-(2-Amino-5-methylthiazol-4-yl)acetohydrazide

  • Condense the ester from Step 1 with hydrazine hydrate in absolute ethanol.[12]

  • Reflux the solution for several hours.

  • Cool the reaction mixture to allow the acetohydrazide product to precipitate.[12]

  • Filter and recrystallize the product from ethanol.[12]

Step 3: Synthesis of 5-((2-amino-5-methylthiazol-4-yl)methyl)-1,3,4-oxadiazole-2-thiol

  • React the acetohydrazide from Step 2 with carbon disulfide in a basic alcoholic solution.[12]

  • Acidify the reaction mixture to precipitate the desired 1,3,4-oxadiazole-2-thiol derivative.[12]

Step 4: Synthesis of Schiff Bases

  • Dissolve the 1,3,4-oxadiazole-2-thiol derivative from Step 3 and an appropriate aldehyde in methanol.[12]

  • Add a catalytic amount of glacial acetic acid.

  • Reflux the mixture for several hours.[12]

  • Isolate and purify the resulting Schiff base.

Workflow for Synthesis of Thiazole-based Schiff Bases:

Schiff_Base_Synthesis Start Start Step1 Synthesis of Thiazole Ester Start->Step1 Step2 Formation of Acetohydrazide Step1->Step2 Step3 Cyclization to Oxadiazole Step2->Step3 Step4 Condensation to Schiff Base Step3->Step4 End End Step4->End

Caption: Synthetic workflow for thiazole-based Schiff bases.

Conclusion and Future Directions

The thiazole-2-methanamine scaffold continues to be a highly valuable and versatile platform in the pursuit of novel therapeutics. Its derivatives have demonstrated a remarkable breadth of biological activities, addressing a wide range of unmet medical needs. The well-established synthetic routes, coupled with an ever-expanding understanding of the structure-activity relationships, provide a solid foundation for the rational design of new and improved drug candidates.

Future research in this area will likely focus on several key aspects:

  • Target-Specific Design: Moving beyond broad-spectrum activity towards the design of highly selective inhibitors for specific biological targets.

  • Optimization of Pharmacokinetic and Safety Profiles: Addressing potential metabolic liabilities and toxicity concerns associated with the 2-aminothiazole moiety through strategic chemical modifications.

  • Exploration of Novel Therapeutic Areas: Investigating the potential of thiazole-2-methanamine derivatives in emerging disease areas.

  • Application of Computational Methods: Utilizing in silico tools for virtual screening, lead optimization, and predicting ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties to accelerate the drug discovery process.

The continued exploration of the chemical space around the thiazole-2-methanamine scaffold holds immense promise for the discovery of next-generation medicines that can significantly impact human health.

References

  • A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021). [Source not available].
  • Unveiling The Therapeutic Potential Of Thiazoles: A Review Of Their Biological Activities. (2024). [Source not available].
  • Diverse biological activities of Thiazoles: A Retrospect. (2011). IT Medical Team.
  • Recent Literature on the Synthesis of Thiazole Derivatives and their Biological Activities. (2023). [Source not available].
  • Synthesis and Biological Evaluation of Thiazole Deriv
  • Thiazole Ring—A Biologically Active Scaffold. (n.d.). PMC.
  • Structure-activity relationships of 2-aminothiazoles effective against Mycobacterium tuberculosis. (n.d.). PMC.
  • Thiazoles: A Retrospective Study on Synthesis, Structure-activity Relationship and Therapeutic Significance. (2022). [Source not available].
  • Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer tre
  • Library of synthesized thiazol‐2‐imine derivatives. (n.d.).
  • Thiazole synthesis. (n.d.). Organic Chemistry Portal.
  • An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). (n.d.). PMC.
  • Design, synthesis, in silico studies, and apoptotic antiproliferative activity of novel thiazole-2-acetamide derivatives as tubulin polymeriz
  • An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). (2024). MDPI.
  • A Review Article on Chemistry, Synthesis and Therapeutic Importance of Thiazole Deriv
  • Design, Synthesis, and Structure–Activity Relationships of Thiazole Analogs as Anticholinesterase Agents for Alzheimer's Disease. (2020). MDPI.
  • An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). MDPI.
  • Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety. (n.d.). PMC.
  • 2-aminothiazoles in drug discovery: Privileged structures or toxicophores?. (n.d.).
  • Design, Synthesis, Characterization, Evaluation Antimicrobial Evaluation of 2 – Amino Thiazole Based Lead Compound : Docking Analysis of Ortho and Meta Substituted Analogues. (2025). ChemRxiv.

Sources

Exploratory

Molecular weight and physicochemical data for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

An In-Depth Technical Guide to (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine: Synthesis, Characterization, and Therapeutic Potential Abstract This technical guide provides a comprehensive overview of the novel chemical...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine: Synthesis, Characterization, and Therapeutic Potential

Abstract

This technical guide provides a comprehensive overview of the novel chemical entity, (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. As experimental data for this specific molecule is not yet prevalent in published literature, this document serves as an expert-led theoretical and practical framework for its synthesis, characterization, and potential applications. We will delve into its predicted physicochemical properties, propose a robust synthetic pathway grounded in established chemical principles, and outline detailed protocols for its analytical characterization. Furthermore, this guide explores the therapeutic promise of this compound by examining the well-documented pharmacological significance of its core structural motifs: the azepane ring and the 2-(aminomethyl)thiazole scaffold. This document is intended for researchers, chemists, and drug development professionals interested in the exploration of novel heterocyclic compounds for therapeutic use.

Introduction: Unveiling a Novel Scaffold

The intersection of privileged structural motifs in medicinal chemistry is a fertile ground for the discovery of novel therapeutic agents. (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is a prime example of such a design, incorporating two key pharmacophores: the seven-membered azepane ring and a substituted thiazole core. The azepane moiety is a recognized "privileged structure," integral to numerous FDA-approved drugs due to its favorable pharmacokinetic properties and ability to engage with a variety of biological targets.[1][2] Concurrently, the thiazole ring, particularly 2-aminothiazole and its derivatives, is a cornerstone in the development of compounds with a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4][5]

The specific arrangement in (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, with an aminomethyl linker at the 2-position and the azepane-methyl substituent at the 4-position, presents a unique chemical architecture. This guide aims to provide the foundational knowledge necessary to synthesize, purify, and characterize this compound, thereby enabling its investigation for potential therapeutic applications.

Physicochemical Profile: A Predictive Analysis

In the absence of empirical data, the physicochemical properties of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine have been calculated based on its chemical structure. These predicted values are crucial for designing synthetic routes, developing purification methods, and for preliminary in silico screening of its drug-like properties.

PropertyPredicted ValueSource
Molecular Formula C₁₁H₁₉N₃SCalculated
Molecular Weight 225.35 g/mol Calculated
XLogP3 1.8Predicted
Hydrogen Bond Donors 1Predicted
Hydrogen Bond Acceptors 4Predicted
Rotatable Bond Count 5Predicted
Topological Polar Surface Area (TPSA) 67.2 ŲPredicted

Note: Predicted values are computationally derived and should be confirmed experimentally.

Proposed Synthetic Strategy and Experimental Protocols

A plausible and robust synthetic route for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is proposed, leveraging a modified Hantzsch thiazole synthesis. This strategy involves the synthesis of a key α-haloketone intermediate, followed by cyclocondensation with a protected glycine thioamide, and subsequent deprotection.

G cluster_0 Part 1: Synthesis of α-Haloketone Intermediate cluster_1 Part 2: Synthesis of Thioamide cluster_2 Part 3: Cyclocondensation and Deprotection A Azepane C 1-(Azepan-1-yl)-3-chloro-propan-2-one A->C Nucleophilic Substitution B 1,3-Dichloroacetone B->C G N-Boc-(4-(Azepan-1-ylmethyl) thiazol-2-yl)methanamine C->G Hantzsch Thiazole Synthesis D Boc-Glycine F N-Boc-glycinethioamide D->F Thionation E Lawesson's Reagent E->F F->G H (4-(Azepan-1-ylmethyl)thiazol-2-yl) methanamine (Final Product) G->H Boc Deprotection I Trifluoroacetic Acid (TFA) I->H

Caption: Proposed synthetic workflow for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine.

Experimental Protocol: A Step-by-Step Guide

Part 1: Synthesis of 1-(Azepan-1-yl)-3-chloropropan-2-one (Intermediate C)

  • Rationale: This step involves a nucleophilic substitution reaction where the secondary amine of azepane attacks one of the electrophilic carbons of 1,3-dichloroacetone. A base is used to neutralize the HCl generated.

  • Procedure:

    • Dissolve azepane (1.0 eq) and triethylamine (1.2 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under a nitrogen atmosphere.

    • Cool the mixture to 0 °C in an ice bath.

    • Add a solution of 1,3-dichloroacetone (1.1 eq) in DCM dropwise over 30 minutes.

    • Allow the reaction to warm to room temperature and stir for 12-16 hours.

    • Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to yield the α-haloketone intermediate.

Part 2: Synthesis of N-Boc-glycinethioamide (Intermediate F)

  • Rationale: The amide of Boc-glycine is converted to a thioamide using Lawesson's reagent. This thioamide is a key building block for the thiazole ring formation. A similar transformation is documented in the synthesis of 2-aminomethyl-thiazole.[6]

  • Procedure:

    • Combine Boc-glycinamide (1.0 eq) and Lawesson's reagent (0.5 eq) in anhydrous tetrahydrofuran (THF).

    • Reflux the mixture for 4-6 hours under a nitrogen atmosphere, monitoring by TLC.

    • Cool the reaction to room temperature and concentrate under reduced pressure.

    • Purify the residue by column chromatography to obtain the desired thioamide.

Part 3: Synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (Final Product H)

  • Rationale: This step involves the Hantzsch thiazole synthesis, a classic method for forming the thiazole ring by reacting an α-haloketone with a thioamide.[7] This is followed by the removal of the Boc protecting group under acidic conditions.

  • Procedure:

    • Dissolve 1-(azepan-1-yl)-3-chloropropan-2-one (1.0 eq) and N-Boc-glycinethioamide (1.1 eq) in ethanol.

    • Reflux the mixture for 8-12 hours. Monitor the formation of the protected intermediate (G) by TLC and LC-MS.

    • Once the cyclization is complete, cool the mixture and remove the solvent in vacuo.

    • Dissolve the crude residue in DCM and add trifluoroacetic acid (TFA, 5-10 eq).

    • Stir at room temperature for 2-4 hours until the deprotection is complete (monitored by TLC).

    • Concentrate the mixture, re-dissolve in a minimal amount of DCM, and wash with a saturated sodium bicarbonate solution to neutralize excess acid.

    • Extract the aqueous layer with DCM. Combine the organic layers, dry over sodium sulfate, and concentrate.

    • Purify the final compound by column chromatography or preparative HPLC to yield (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine.

Physicochemical Characterization and Validation

The structural integrity and purity of the synthesized (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine must be rigorously confirmed using a suite of analytical techniques.

Protocol for Structural Elucidation and Purity Assessment
  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Dissolve the sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Expected signals would include multiplets for the azepane ring protons, singlets for the methylene bridges, a singlet for the thiazole C5-H, and a broad singlet for the NH₂ protons.

    • ¹³C NMR: The spectrum should show distinct signals for each of the 11 carbon atoms in the molecule, including those of the azepane ring, the thiazole ring, and the two methylene linkers.

  • Mass Spectrometry (MS):

    • Utilize high-resolution mass spectrometry (HRMS) with electrospray ionization (ESI) to confirm the molecular weight. The expected [M+H]⁺ ion should correspond to the calculated molecular formula (C₁₁H₂₀N₃S⁺).

  • Infrared (IR) Spectroscopy:

    • Analyze the sample (as a thin film or KBr pellet) to identify key functional groups. Expect to see characteristic N-H stretching vibrations for the primary amine, C-H stretches for the alkyl groups, C=N and C=C stretching from the thiazole ring, and C-N and C-S bond vibrations.

  • High-Performance Liquid Chromatography (HPLC):

    • Develop a reverse-phase HPLC method to assess the purity of the final compound. A purity of >95% is typically required for biological screening.

Therapeutic Potential and Future Directions

The structural components of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine suggest a high potential for biological activity, making it a compelling candidate for drug discovery programs.

G cluster_0 Structural Motifs cluster_1 Known Biological Activities cluster_2 Target Molecule A Azepane Ring C Anticancer A->C [3, 8] F CNS Activity A->F [3, 11] B 2-(Aminomethyl)thiazole Core B->C [16, 17] D Antimicrobial B->D [14, 19] E Anti-inflammatory B->E [14] Target (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine C->Target Potential for Investigation D->Target Potential for Investigation E->Target Potential for Investigation F->Target Potential for Investigation

Caption: Rationale for investigating (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine based on its structural components.

  • Azepane in Drug Design: The azepane scaffold is present in a multitude of clinically used drugs, valued for its ability to confer favorable ADME (absorption, distribution, metabolism, and excretion) properties and to present substituents in a defined three-dimensional space.[1][8] Its inclusion in the target molecule is a rational design choice for improving drug-likeness.

  • The 2-Aminothiazole Pharmacophore: The broader class of 2-aminothiazoles is renowned for its wide-ranging pharmacological effects. Derivatives have been extensively investigated as anticancer agents, antimicrobials, and anti-inflammatory compounds.[3][4][9] The presence of the aminomethyl linker at the 2-position of the thiazole ring in our target molecule provides a key point for interaction with biological targets, analogous to many active compounds in this class.

Future research should focus on:

  • The successful synthesis and purification of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine.

  • In vitro screening against a panel of cancer cell lines, bacterial and fungal strains, and key inflammatory enzymes.

  • Structure-activity relationship (SAR) studies by synthesizing analogs with modifications to the azepane and thiazole moieties.

  • In silico docking studies to predict potential biological targets.

Conclusion

While (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine remains a novel and largely unexplored chemical entity, its rational design, based on the combination of two pharmacologically significant scaffolds, marks it as a compound of high interest. This technical guide provides a solid theoretical and practical foundation for its synthesis, characterization, and subsequent biological evaluation. The methodologies and insights presented herein are intended to empower researchers to unlock the therapeutic potential of this promising molecule and to contribute to the ongoing quest for new and effective medicines.

References

  • CN104370851A - Synthesis method of 2-aminomethyl-thiazole hydrochloride.
  • 4-(azepan-1-ylmethyl)-1,3-thiazol-2-amine-17386-11-7 - Thoreauchem. [Link]

  • Zha, G. F., Rakesh, K. P., Manukumar, H. M., Shantharam, C. S., & Long, S. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European journal of medicinal chemistry, 162, 465–494. [Link]

  • Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. ResearchGate. [Link]

  • Zha, G. F., Rakesh, K. P., Manukumar, H. M., Shantharam, C. S., & Long, S. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 162, 465-494. [Link]

  • 2-amino-5-methyl thiazole (for synthesis)(0-8°c). Loba Chemie. [Link]

  • Synthesis of novel 2-amino thiazole derivatives. Der Pharma Chemica. [Link]

  • Matiychuk, V. S., Teslenko, Y. O., & Obushak, M. D. (2004). Method for Synthesis of 2-Amino-5-(2-thienylmethyl)thiazole. Chemistry of Heterocyclic Compounds, 40(11), 1478-1479. [Link]

  • 2-(Aminomethyl)thiazole 97% 55661-33-1. MilliporeSigma. [Link]

  • Biological and medicinal significance of 2-aminothiazoles. Scholars Research Library. [Link]

  • El-Gamal, M. I., & Abdel-Maksoud, M. S. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. [Link]

  • 1,3-Thiazol-2-ylmethanamine. PubChem. [Link]

  • Zhang, M., Chen, Z., & Wu, X. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. European Journal of Medicinal Chemistry, 209, 112932. [Link]

  • Sharma, D., Kumar, S., Narasimhan, B., Ramasamy, K., Lim, S. M., Shah, S. A. A., & Mani, V. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. Chemistry Central Journal, 13(1), 48. [Link]

  • Methyl 4-[({5-[5-(azepan-1-ylcarbonyl)-1,2,4-oxadiazol-3-yl]-2-methylphenyl}sulfonyl)amino]benzoate. PubChem. [Link]

  • Kostryukov, S. G., Zabolotnii, A. G., & Chupakhin, O. N. (2021). 4-(Indol-3-yl)thiazole-2-amines and 4-Indol-3-yl)thiazole Acylamines as Novel Antimicrobial Agents: Synthesis, In Silico and In Vitro Evaluation. Molecules, 26(21), 6524. [Link]

  • An overview of the synthesis, therapeutic potential and patents of thiazole derivatives. ScienceScholar. [Link]

Sources

Foundational

The Azepan-1-ylmethyl Group: A Scaffold for Enhanced Biological Activity and Optimized Physicochemical Properties in Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Rise of Seven-Membered Heterocycles in Drug Design In the landscape of medicinal chemistry, the quest for nove...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of Seven-Membered Heterocycles in Drug Design

In the landscape of medicinal chemistry, the quest for novel molecular scaffolds that can confer improved biological activity, selectivity, and pharmacokinetic profiles is perpetual. While five- and six-membered nitrogen-containing heterocycles have long been mainstays in drug design, there is a growing appreciation for the unique advantages offered by larger ring systems. Among these, the seven-membered azepane ring has emerged as a "privileged structure," demonstrating a remarkable versatility across a wide array of therapeutic areas.[1] Its inherent three-dimensionality and conformational flexibility allow for the exploration of a broader chemical space, enabling the fine-tuning of molecular properties to optimize interactions with biological targets.[1][2]

This technical guide focuses on the azepan-1-ylmethyl group, a specific and increasingly utilized moiety that incorporates the azepane ring. We will delve into the strategic role of this functional group in medicinal chemistry, exploring its impact on physicochemical properties, structure-activity relationships (SAR), and pharmacokinetic profiles. Through an examination of case studies in diverse therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases, this guide will provide a comprehensive overview of the synthesis, applications, and potential of the azepan-1-ylmethyl group in modern drug discovery.

Physicochemical Properties and Their Implications for Drug Development

The incorporation of an azepan-1-ylmethyl group into a drug candidate can significantly influence its physicochemical properties, which in turn govern its absorption, distribution, metabolism, and excretion (ADME) profile. The key characteristics of this moiety and their implications are summarized below.

Lipophilicity and Solubility

The azepane ring, being a saturated hydrocarbon, contributes to the lipophilicity of a molecule.[3] However, the presence of the nitrogen atom also provides a site for hydrogen bonding, which can enhance aqueous solubility, particularly in its protonated form at physiological pH.[3] This balance between lipophilicity and hydrophilicity is a critical parameter in drug design, as it affects a molecule's ability to cross cell membranes and its solubility in biological fluids. The azepan-1-ylmethyl group offers a tunable element in this regard; modifications to the azepane ring or the core scaffold to which it is attached can be used to modulate the overall lipophilicity of the compound to achieve an optimal balance for oral bioavailability and cell permeability.[4][5][6]

Basicity and pKa

The nitrogen atom in the azepane ring is a tertiary amine, and its basicity (pKa) is a crucial factor influencing a drug's behavior in the body. The pKa determines the extent of ionization at different physiological pH values, which in turn affects solubility, receptor binding, and cell penetration. The azepan-1-ylmethyl group typically imparts a basic character to the molecule, which can be advantageous for targeting certain biological receptors and for achieving desired solubility profiles.

Conformational Flexibility

A key advantage of the seven-membered azepane ring is its greater conformational flexibility compared to smaller five- and six-membered rings.[7] This flexibility allows the azepan-1-ylmethyl group to adopt a wider range of spatial orientations, which can be beneficial for optimizing interactions with the binding pockets of biological targets. This adaptability can lead to increased potency and selectivity.

PropertyGeneral Impact of Azepan-1-ylmethyl GroupReference
Lipophilicity (logP) Generally increases lipophilicity due to the hydrocarbon ring, but this can be balanced by the basic nitrogen.[3]
Aqueous Solubility The basic nitrogen can be protonated, increasing solubility in acidic environments.[3]
pKa Imparts basicity to the molecule, influencing ionization at physiological pH.N/A
Conformational Flexibility High, allowing for optimal binding to diverse biological targets.[7]
Hydrogen Bonding The nitrogen atom can act as a hydrogen bond acceptor.[3]

The Role of the Azepan-1-ylmethyl Group in Drug Design: Therapeutic Applications and Case Studies

The versatility of the azepan-1-ylmethyl group is evident in its application across a range of therapeutic areas. The following sections highlight its role in the design of novel therapeutics for CNS disorders, cancer, and infectious diseases.

Central Nervous System Disorders

The ability of drugs to cross the blood-brain barrier (BBB) is a critical requirement for treating CNS disorders. The physicochemical properties of the azepan-1-ylmethyl group can be modulated to enhance BBB penetration.[8][9]

A notable example is the development of novel inhibitors for the glycine transporter 1 (GlyT1), a target for schizophrenia and other CNS disorders.[8][10] In a series of N-(2-phenylethyl)-benzenesulfonamides, the replacement of a piperidine ring with an azepane ring led to a modest increase in potency.[8] Further optimization of the scaffold resulted in the discovery of a potent GlyT1 inhibitor with an IC50 of 37 nM and favorable brain-plasma ratios in pharmacokinetic studies, indicating good CNS penetration.[8] This suggests that the larger, more flexible azepane ring may allow for more optimal interactions within the GlyT1 binding site.

In another study, a chiral bicyclic azepane emerged as a potent inhibitor of monoamine transporters (NET and DAT) and the sigma-1 receptor, with favorable pharmacokinetic properties.[11] This highlights the potential of azepane-containing scaffolds in developing treatments for neuropsychiatric disorders.[11]

Oncology

In the field of oncology, the azepan-1-ylmethyl group has been incorporated into various kinase inhibitors and other anticancer agents.[12][13][14]

For instance, a series of azepane-containing derivatives have been developed as inhibitors of protein tyrosine phosphatases PTPN2 and PTPN1, which are implicated in immune signaling pathways.[1][15] Inhibition of these phosphatases can enhance anti-tumor immunity, making these compounds promising candidates for immuno-oncology.[1][15]

Furthermore, a pyrazolo[3,4-d]pyrimidine derivative bearing an azepane moiety has been identified as a kinase inhibitor with potential for cancer treatment.[12] The azepane group in this context likely contributes to the overall shape and electronic properties of the molecule, facilitating its binding to the kinase active site.

Infectious Diseases

The azepan-1-ylmethyl group has also been explored in the development of novel anti-infective agents.

A compelling example is the discovery of SM111, an acylguanidine containing an azepan-1-yl group, which demonstrates potent inhibition of HIV-1 replication.[16] Notably, SM111 was effective against HIV-1 strains resistant to existing antiretroviral drugs, highlighting its potential to address the challenge of drug resistance.[16]

In the realm of antibacterial and antiviral research, a series of semisynthetic triterpenoids incorporating an A-ring azepano fragment have shown significant antimicrobial activity against key pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), and antiviral activity against influenza A(H1N1) virus.[17][18] These findings underscore the broad applicability of the azepane scaffold in the design of new anti-infective therapies.

Structure-Activity Relationship (SAR) and Strategic Incorporation

The decision to incorporate an azepan-1-ylmethyl group into a lead compound is often driven by the desire to explore new chemical space and optimize biological activity. SAR studies are crucial for understanding the impact of this moiety on target binding and overall drug-like properties.

As seen in the GlyT1 inhibitor example, the expansion from a six-membered piperidine ring to a seven-membered azepane ring can lead to an increase in potency.[8] This is likely due to the ability of the larger ring to access additional binding pockets or adopt a more favorable conformation for interaction with the target protein.

However, the increased flexibility of the azepane ring can also be a double-edged sword. While it can enhance binding, it may also lead to a loss of selectivity if the molecule can adopt conformations that allow it to bind to off-target proteins. Therefore, careful SAR studies are necessary to balance potency and selectivity.

Synthesis of Compounds Containing the Azepan-1-ylmethyl Group

The synthesis of molecules containing the azepan-1-ylmethyl group can be achieved through various synthetic routes. A common strategy involves the reaction of azepane with a suitable electrophile.

General Synthetic Workflow

G cluster_0 Starting Materials cluster_1 Reaction cluster_2 Product Azepane Azepane Reaction Nucleophilic Substitution Azepane->Reaction Electrophile Core Scaffold with Electrophilic Group (e.g., -CH2X, X=Cl, Br, I) Electrophile->Reaction Product Azepan-1-ylmethyl Containing Compound Reaction->Product

Caption: General synthetic workflow for azepan-1-ylmethyl compounds.

Experimental Protocol: Synthesis of 2-(Azepan-1-ylmethyl)oxirane

This protocol describes the synthesis of a precursor that can be used to introduce the azepan-1-ylmethyl group.[19]

Step 1: Reaction Setup

  • In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a thermometer.

  • Charge the flask with azepane and a suitable solvent (e.g., methanol, ethanol, or isopropanol).

  • Cool the mixture to 0-5 °C using an ice bath.

Step 2: Reagent Addition

  • Add epichlorohydrin dropwise to the cooled solution of azepane while maintaining the temperature below 10 °C. The molar ratio of azepane to epichlorohydrin should be approximately 1:1.

Step 3: Reaction

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

Step 4: In-situ Cyclization

  • Following the initial reaction, add a solution of a strong base (e.g., sodium hydroxide or potassium hydroxide) dropwise to the mixture to facilitate the in-situ formation of the epoxide ring. Maintain the temperature below 20 °C during this addition.

Step 5: Workup and Purification

  • After the base addition, continue stirring for another 1-2 hours.

  • Add water to dissolve the inorganic salts and then extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by vacuum distillation to yield 2-(azepan-1-ylmethyl)oxirane as a clear oil.

Conclusion and Future Perspectives

The azepan-1-ylmethyl group represents a valuable and increasingly utilized scaffold in medicinal chemistry. Its unique combination of physicochemical properties, including tunable lipophilicity, basicity, and significant conformational flexibility, provides drug designers with a powerful tool to optimize biological activity and pharmacokinetic profiles. The successful application of this moiety in the development of drug candidates for CNS disorders, cancer, and infectious diseases underscores its broad therapeutic potential.

Future research in this area will likely focus on a deeper understanding of the specific interactions between the azepan-1-ylmethyl group and its biological targets through advanced computational modeling and structural biology techniques. Furthermore, the development of novel and efficient synthetic methodologies for the stereoselective synthesis of substituted azepane rings will undoubtedly expand the accessible chemical space for drug discovery. As the demand for novel and effective therapeutics continues to grow, the strategic incorporation of the azepan-1-ylmethyl group is poised to play an increasingly important role in the design of the next generation of medicines.

References

Sources

Exploratory

Beyond the Scaffold: Pharmacophore Elucidation of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

[1] Executive Summary In the context of Fragment-Based Drug Discovery (FBDD), the molecule (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (CAS: 17386-11-7) represents a high-value "privileged structure."[1] It combines a...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

In the context of Fragment-Based Drug Discovery (FBDD), the molecule (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (CAS: 17386-11-7) represents a high-value "privileged structure."[1] It combines a polar, hydrogen-bonding "head" (methanamine) with a hydrophobic, bulky "tail" (azepane), linked by a semi-rigid aromatic core (thiazole).

This guide details the protocol for generating a high-fidelity pharmacophore model for this specific ligand. Unlike rigid molecules, the flexibility of the methylene bridges in this structure requires a dynamic conformational analysis to accurately predict binding modes. This analysis is critical for researchers aiming to utilize this scaffold in designing ligands for GPCRs (specifically Histamine H3 or Dopamine D2/D3) , Sigma receptors , or Epigenetic enzymes (e.g., LSD1) .

Structural Deconstruction & Physicochemical Profiling

Before computational modeling, we must establish the physicochemical baseline. This molecule is defined by two basic centers separated by an aromatic spacer.

Component Analysis
ComponentChemical FeaturePharmacophoric Role
Methanamine (C2-substituent) Primary Amine (

)
Positive Ionizable (PI) / H-Bond Donor (HBD) .[1] High polarity; likely solvent-exposed or interacting with acidic residues (Asp/Glu) in the binding pocket.[1]
Thiazole Core 5-membered HeterocycleAromatic Ring (AR) / H-Bond Acceptor (HBA) .[1] The Nitrogen (N3) is a weak acceptor; the Sulfur (S1) contributes to lipophilicity and potential

-interactions.[1]
Methylene Linkers

Carbon bridges
Rotatable Bonds .[1] These introduce flexibility, allowing the molecule to adopt "U-shape" or "Extended" conformations.
Azepane Ring 7-membered Saturated HeterocycleHydrophobic (HY) / Positive Ionizable (PI) .[1] The tertiary amine is basic. The ring provides significant hydrophobic bulk, often filling "deep" hydrophobic pockets.
Ionization State (Critical Step)[1]
  • Primary Amine (Methanamine): Estimated pKa

    
     9.0–9.5.
    
  • Tertiary Amine (Azepane): Estimated pKa

    
     10.0–10.5.
    
  • Thiazole Nitrogen: pKa

    
     2.5 (Non-basic at physiological pH).
    

Computational Workflow: Protocol for Analysis

To ensure scientific integrity, we do not use a single static conformation. We employ a dynamic workflow to sample the relevant chemical space.

Step-by-Step Methodology
  • Ligand Preparation:

    • Generate 3D coordinates from 2D SMILES.

    • Protonation: Force protonation on both the primary and tertiary amines (pH 7.4).

    • Tautomers: Fix thiazole tautomer state (aromatic form is dominant).

  • Conformational Search (Stochastic):

    • Method: Monte Carlo (MC) or Low-Mode Molecular Dynamics (LMD).[1]

    • Force Field: OPLS4 or MMFF94x (suitable for organic amines).

    • Energy Window: Retain conformers within 5.0 kcal/mol of the global minimum.

    • Rationale: The two methylene bridges allow the distance between the two cationic centers to vary significantly (from ~5Å in folded states to ~9Å in extended states).

  • Pharmacophore Feature Definition:

    • F1 (Cation 1): Centered on the methanamine Nitrogen.

    • F2 (Aromatic): Centroid of the thiazole ring.

    • F3 (Cation 2): Centered on the azepane Nitrogen.

    • F4 (Hydrophobic): Centered on the C4-C5-C6 region of the azepane ring.[1]

  • Exclusion Volume Generation:

    • Generate a "Shape Hull" based on the union of all low-energy conformers to define the steric boundary of the ligand.

Workflow Visualization

PharmacophoreWorkflow cluster_Conformers Conformational Ensemble Input Input: 2D Structure (CAS 17386-11-7) Prep Ligand Prep (Protonation pH 7.4) Input->Prep ConfSearch Conformational Search (Monte Carlo / OPLS4) Prep->ConfSearch Folded Folded State (Dist N-N: ~5.5Å) ConfSearch->Folded Extended Extended State (Dist N-N: ~9.0Å) ConfSearch->Extended FeatureMap Feature Mapping (PI, AR, HY) Folded->FeatureMap Extended->FeatureMap Model Final Pharmacophore Hypothesis FeatureMap->Model

Figure 1: Computational workflow for deriving the pharmacophore hypothesis from the flexible ligand structure.

Pharmacophore Hypothesis & Target Prediction[2]

Based on the structural motifs, this molecule generates a specific pharmacophoric signature known as the "Dual-Cation Aromatic Linker" model.

The "Dumbbell" Pharmacophore

The most distinct feature is the distance between the two positive charges.

  • Scenario A (Extended): Distance

    
     8–9 Å.
    
    • Predicted Targets:Histamine H3 Antagonists . The azepane ring fits the hydrophobic pocket often occupied by piperidine/pyrrolidine in classic H3 ligands, while the thiazole acts as the spacer.

  • Scenario B (Folded): Distance

    
     5–6 Å.
    
    • Predicted Targets:Sigma-1 Receptors .[1] Sigma ligands typically require a basic nitrogen flanked by hydrophobic regions. The azepane provides the bulk required for high-affinity Sigma-1 binding.[1]

Structural Connectivity Diagram

MoleculeFeatures Methanamine Methanamine (Primary Amine) [Pos. Ionizable] Thiazole Thiazole Core [Aromatic/HBA] Methanamine->Thiazole Methylene Linker Azepane Azepane Ring (Tertiary Amine) [Hydrophobic + PI] Methanamine->Azepane Distance Constraint (Variable: 5-9 Å) Thiazole->Azepane Methylene Linker

Figure 2: Topological map of the molecule highlighting key pharmacophoric nodes and connectivity.

Experimental Validation Strategy

To validate the computational model, the following assays are recommended. These protocols are self-validating through the use of known controls.[1]

Protocol A: H3 Receptor Binding Assay (GPCR Screen)
  • Rationale: The Azepane-Thiazole motif is structurally homologous to known H3 antagonists (e.g., pitolisant analogs).

  • Method: Radioligand binding using

    
    -N- 
    
    
    
    -methylhistamine.[1]
  • Control: Thioperamide (Known H3 antagonist).

  • Success Metric:

    
     confirms the "Extended" pharmacophore relevance.
    
Protocol B: Sigma-1 Receptor Competition Assay
  • Rationale: The hydrophobic azepane ring + basic amine is a classic Sigma-1 pharmacophore.[1]

  • Method: Competition against

    
    -Pentazocine.[1]
    
  • Control: Haloperidol.

  • Success Metric: High affinity indicates the "Hydrophobic-Cation" feature dominance.[1]

References

  • Huaping, X., et al. (2023).[2] "Pharmaceutical significance of azepane based motifs for drug discovery: A critical review." European Journal of Organic Chemistry.[2] [1]

  • Varga, D., et al. (2016). "Molecular Modeling Studies of Thiazole Derivatives as PIN1 Inhibitors." Revue Roumaine de Chimie.

  • Kutlushina, A., et al. (2018). "Ligand-Based Pharmacophore Modeling Using Novel 3D Pharmacophore Signatures." Molecules. [1]

  • National Center for Biotechnology Information. (2023). "PubChem Compound Summary for CID 46867139, 4-(Azepan-1-yl)-1,2,5-thiadiazol-3-yl piperidine-1-carboxylate (Related Scaffold)." PubChem. [1]

  • Scott, D.E., et al. (2020). "Efficient Synthesis of 1,4-Thiazepanones and 1,4-Thiazepanes as 3D Fragments for Screening Libraries." ACS Medicinal Chemistry Letters. [1]

Sources

Foundational

The Strategic Patent Landscape of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Analogs: A Technical Guide for Drug Development

Executive Summary In modern medicinal chemistry, the identification of a "privileged scaffold"—a core molecular framework capable of binding to multiple, distinct biological targets—is a critical accelerator for drug dis...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry, the identification of a "privileged scaffold"—a core molecular framework capable of binding to multiple, distinct biological targets—is a critical accelerator for drug discovery. The molecule (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (CAS: 933712-18-6) has emerged as one such highly versatile building block[1]. By combining a highly basic, lipophilic azepane ring with a stable, hydrogen-bond-accepting thiazole core, this scaffold provides an ideal foundation for synthesizing targeted therapeutics.

This whitepaper provides an in-depth technical analysis of the patent landscape surrounding (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine analogs. We will deconstruct the structural rationale behind its efficacy, explore its primary application in hematology (thrombopoietin receptor agonism), and examine its expansion into oncology and neurodegeneration.

Structural Rationale & Pharmacophore Mapping

The architectural brilliance of the (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine core lies in its modularity and physicochemical properties. As an application scientist, evaluating the causality behind these structural choices is paramount:

  • The Azepane Ring: Unlike smaller nitrogenous heterocycles (e.g., pyrrolidine or piperidine), the seven-membered azepane ring introduces a higher degree of conformational flexibility and lipophilicity. This unique spatial volume optimally fills deep hydrophobic pockets in target receptors, enhancing binding affinity while maintaining favorable membrane permeability.

  • The Thiazole Core: Thiazole acts as a robust, metabolically stable bioisostere for phenyl or amide groups. It provides two distinct hydrogen bond acceptors (nitrogen and sulfur) that rigidly orient the flanking substituents, minimizing the entropic penalty upon receptor binding.

  • The Methanamine Handle: The primary amine at the 2-position of the thiazole serves as a highly reactive conjugation point. It is primed for acylation, amidation, or reductive amination, allowing rapid library generation of 2-acylaminothiazole derivatives[2].

Primary Therapeutic Axis: c-Mpl Receptor Agonism (Thrombocytopenia)

The most prominent application of this scaffold is found in the development of Thrombopoietin (TPO) receptor agonists, spearheaded by Astellas Pharma[2]. Thrombocytopenia—a dangerous reduction in platelet counts often induced by chemotherapy, radiotherapy, or myelodysplastic syndromes—requires robust intervention to stimulate megakaryopoiesis[3].

Mechanistic Causality

TPO analogs built on the azepanyl-thiazole scaffold function by binding to the transmembrane domain of the c-Mpl receptor [4]. This binding induces receptor homodimerization, which subsequently brings intracellular Janus kinase 2 (JAK2) molecules into close proximity. The resulting trans-phosphorylation cascade activates STAT5, which translocates to the nucleus to drive the transcription of genes responsible for platelet production.

c-Mpl receptor activation and downstream JAK2/STAT5 signaling by thiazole-based TPO agonists.

Experimental Protocol: Self-Validating c-Mpl-Ba/F3 Cell Proliferation Assay

To validate the efficacy and specificity of synthesized TPO agonists, the c-Mpl-Ba/F3 proliferation assay is the gold standard[4]. This protocol is designed as a self-validating system to eliminate false positives caused by off-target mitogenic effects.

Step-by-Step Methodology:

  • Cell Preparation: Maintain murine Ba/F3 cells stably transfected with the human c-Mpl receptor gene in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and murine Interleukin-3 (mIL-3).

  • Starvation Phase (Critical Step): Wash the cells three times with PBS to completely remove mIL-3. Resuspend in mIL-3-free medium. Causality: Removing mIL-3 forces the cells into a state of growth arrest; subsequent survival and proliferation will be strictly dependent on the introduction of a c-Mpl agonist.

  • Compound Plating: Dispense the azepanyl-thiazole analogs into a 96-well plate at varying concentrations (e.g., 1 pM to 10 µM) to establish a dose-response curve.

  • Negative Control Validation: In parallel, plate wild-type Ba/F3 cells (lacking the c-Mpl receptor) treated with the same compound concentrations. Causality: If the wild-type cells proliferate, the compound is acting via an off-target mechanism. True TPO agonists will only rescue the c-Mpl-transfected cells.

  • Incubation & Readout: Incubate for 48 hours at 37°C in 5% CO₂. Add WST-8 reagent (Cell Counting Kit-8) for the final 4 hours. Measure absorbance at 450 nm to quantify cell viability and calculate the EC₅₀.

Expansion into Oncology and Neurodegeneration

Beyond hematology, the (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine scaffold has been successfully leveraged in other therapeutic domains due to its favorable pharmacokinetic profile.

Lysyl Oxidase (LOX) Inhibition in Oncology

The Institute of Cancer Research has patented methylamine derivatives of this scaffold as inhibitors of the Lysyl Oxidase (LOX) and LOX-like (LOXL) family of enzymes[5]. LOX enzymes catalyze the cross-linking of extracellular matrix proteins (collagen and elastin). In the tumor microenvironment, aberrant LOX activity creates a rigid fibrotic matrix that promotes tumor cell invasion, metastasis, and resistance to chemotherapy[5]. Azepanyl-thiazole analogs competitively bind the LOX active site, disrupting this fibrotic niche.

Beta-Secretase (BACE1) Inhibition in Alzheimer's Disease

Comentis, Inc. utilized the thiazole-methanamine core to develop beta-secretase (BACE1) inhibitors[6]. BACE1 is the rate-limiting enzyme responsible for the cleavage of the amyloid precursor protein (APP) into neurotoxic amyloid-beta (Aβ) peptides. The basicity of the azepane ring, combined with the hydrogen-bonding capacity of the thiazole, allows these analogs to effectively penetrate the blood-brain barrier (BBB) and anchor into the catalytic aspartyl dyad of BACE1[6].

Quantitative Patent Landscape Summary

To provide a clear comparative view of the scaffold's utility across different therapeutic areas, the following table summarizes the key patent families:

Target / MechanismPrimary IndicationPatent PublicationAssigneeScaffold Role
c-Mpl Receptor (TPO Agonist) ThrombocytopeniaCA2529686C[2]Astellas Pharma2-acylaminothiazole base for receptor dimerization
Lysyl Oxidase (LOX) Inhibitor Solid Tumors / MetastasisUS10807974B2[5]Institute of Cancer ResearchMethylamine derivative for active site blockade
Beta-Secretase (BACE1) Inhibitor Alzheimer's DiseaseUS8299267B2[6]Comentis, Inc.BBB-penetrant core for APP cleavage inhibition

Synthetic Methodology & Validation

The synthesis of the (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine core relies on highly efficient, scalable chemistry.

Step-by-step synthetic workflow and biological validation of azepanyl-thiazole analogs.

Experimental Protocol: Core Scaffold Synthesis

Step 1: Reductive Amination Dissolve tert-butyl ((4-formylthiazol-2-yl)methyl)carbamate (1.0 eq) and azepane (1.2 eq) in anhydrous dichloroethane (DCE). Stir at room temperature for 30 minutes to allow imine formation. Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise. Causality: NaBH(OAc)₃ is a mild reducing agent that selectively reduces the imine intermediate without affecting the Boc-protecting group or the thiazole ring. Stir overnight, quench with saturated aqueous NaHCO₃, and extract with dichloromethane (DCM).

Step 2: Boc Deprotection Dissolve the purified intermediate in DCM and cool to 0°C. Add trifluoroacetic acid (TFA) dropwise (DCM:TFA ratio 4:1). Causality: The acidic environment quantitatively cleaves the tert-butoxycarbonyl (Boc) group, liberating the primary amine required for downstream functionalization. Stir for 2 hours, concentrate under reduced pressure, and neutralize with 1M NaOH to yield the free base of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine.

Step 3: Diversification The resulting primary amine can now be coupled with various acyl chlorides or carboxylic acids (using coupling reagents like HATU or EDC/HOBt) to generate the final therapeutic analogs described in the patent landscape.

References

  • Astellas Pharma Inc. CA2529686C - 2-acylaminothiazole derivative or salt thereof. Google Patents.
  • The Institute of Cancer Research: Royal Cancer Hospital. US10807974B2 - Methylamine derivatives as lysysl oxidase inhibitors for the treatment of cancer. Google Patents.
  • Comentis, Inc. US8299267B2 - (3-hydroxy-4-amino-butan-2-yl) -3- (2-thiazol-2-yl-pyrrolidine-1-carbonyl) benzamide derivatives and related compounds as beta-secretase inhibitors for treating. Google Patents.

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

For: Researchers, scientists, and drug development professionals. Introduction: The Significance of Substituted Thiazoles in Medicinal Chemistry The thiazole nucleus is a prominent scaffold in a vast array of pharmacolog...

Author: BenchChem Technical Support Team. Date: March 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Substituted Thiazoles in Medicinal Chemistry

The thiazole nucleus is a prominent scaffold in a vast array of pharmacologically active compounds, owing to its unique electronic properties and ability to engage in various biological interactions.[1] Specifically, 2,4-disubstituted thiazoles are integral components of numerous therapeutic agents with activities spanning anti-inflammatory, antimicrobial, and anticancer applications.[2][3] The target molecule, (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, incorporates three key pharmacophoric elements: the thiazole core, a flexible seven-membered azepane ring, and a primary aminomethyl group. This combination of features suggests potential for this molecule to interact with a variety of biological targets, making its efficient synthesis a topic of significant interest for drug discovery and development programs.

This guide provides two distinct, detailed protocols for the synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. The methodologies are grounded in established synthetic transformations, with a focus on providing clear, step-by-step instructions and elucidating the chemical principles that underpin each experimental choice.

Synthetic Strategy Overview

The construction of the target molecule will be approached via a multi-step synthesis, with the central thiazole ring being assembled using the venerable Hantzsch thiazole synthesis.[4][5] This classical method involves the cyclocondensation of an α-haloketone with a thioamide derivative.[4][5] The two protocols presented below diverge in their approach to the introduction and manipulation of the functional groups at the 2- and 4-positions of the thiazole ring.

Protocol 1: Convergent Synthesis via a 4-(Chloromethyl)thiazole Intermediate

This protocol follows a convergent approach where the thiazole core is first functionalized with the azepane moiety, followed by the elaboration of the 2-position to install the aminomethyl group.

Workflow for Protocol 1

Protocol_1_Workflow A 1,3-Dichloroacetone C Hantzsch Thiazole Synthesis A->C B 2-Amino-2-thioxoacetamide B->C D 2-Amino-4-(chloromethyl)thiazole C->D Formation of Thiazole Ring F Nucleophilic Substitution D->F E Azepane E->F G 2-Amino-4-(azepan-1-ylmethyl)thiazole F->G Installation of Azepane Moiety H Sandmeyer-type Reaction (Nitrile Formation) G->H I 2-Cyano-4-(azepan-1-ylmethyl)thiazole H->I Conversion of Amine to Nitrile J Reduction I->J K (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine J->K Formation of Aminomethyl Group

Caption: Workflow for the synthesis of the target compound via a 4-(chloromethyl)thiazole intermediate.

Step-by-Step Experimental Protocol 1

Part A: Synthesis of 2-Amino-4-(chloromethyl)thiazole

This step utilizes the Hantzsch thiazole synthesis to construct the core heterocyclic ring.[4][6]

Reagent/MaterialMolecular Weight ( g/mol )MolesEquivalentsAmount
1,3-Dichloroacetone126.970.11.012.7 g
2-Amino-2-thioxoacetamide90.120.11.09.01 g
Ethanol46.07--200 mL

Procedure:

  • In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-amino-2-thioxoacetamide (9.01 g, 0.1 mol) in ethanol (200 mL).

  • To this solution, add 1,3-dichloroacetone (12.7 g, 0.1 mol) dropwise at room temperature.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of solution.

  • If precipitation occurs, collect the solid by vacuum filtration and wash with cold ethanol. If no precipitate forms, concentrate the solution under reduced pressure to obtain the crude product.

  • Recrystallize the crude solid from ethanol to yield pure 2-amino-4-(chloromethyl)thiazole as a solid.

Part B: Synthesis of 2-Amino-4-(azepan-1-ylmethyl)thiazole

This step involves the nucleophilic substitution of the chloromethyl group with azepane.

Reagent/MaterialMolecular Weight ( g/mol )MolesEquivalentsAmount
2-Amino-4-(chloromethyl)thiazole162.620.051.08.13 g
Azepane99.170.153.014.9 g (16.5 mL)
Potassium Carbonate138.210.12.013.8 g
Acetonitrile41.05--150 mL

Procedure:

  • To a 250 mL round-bottom flask, add 2-amino-4-(chloromethyl)thiazole (8.13 g, 0.05 mol), potassium carbonate (13.8 g, 0.1 mol), and acetonitrile (150 mL).

  • Add azepane (14.9 g, 0.15 mol) to the suspension.

  • Heat the mixture to reflux and stir for 8-12 hours, monitoring by TLC.

  • After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the residue by column chromatography on silica gel (eluting with a gradient of dichloromethane/methanol) to afford 2-amino-4-(azepan-1-ylmethyl)thiazole.

Part C: Synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

This two-step sequence involves the conversion of the 2-amino group to a nitrile via a Sandmeyer-type reaction, followed by reduction to the primary amine.

Sub-step C1: Synthesis of 2-Cyano-4-(azepan-1-ylmethyl)thiazole

Reagent/MaterialMolesEquivalentsAmount
2-Amino-4-(azepan-1-ylmethyl)thiazole0.041.08.4 g
Copper(I) Cyanide0.0481.24.3 g
Sodium Nitrite0.0441.13.04 g
Hydrochloric Acid (conc.)--20 mL

Procedure:

  • Caution: This reaction involves the use of cyanide and should be performed in a well-ventilated fume hood with appropriate safety precautions.

  • Suspend 2-amino-4-(azepan-1-ylmethyl)thiazole (8.4 g, 0.04 mol) in a mixture of concentrated hydrochloric acid (20 mL) and water (50 mL) in a flask cooled to 0-5 °C in an ice-salt bath.

  • Slowly add a solution of sodium nitrite (3.04 g, 0.044 mol) in water (10 mL) dropwise, keeping the temperature below 5 °C. Stir for 30 minutes to form the diazonium salt.

  • In a separate flask, dissolve copper(I) cyanide (4.3 g, 0.048 mol) in a solution of sodium cyanide (4.7 g, 0.096 mol) in water (50 mL) at room temperature.

  • Slowly add the cold diazonium salt solution to the copper cyanide solution. Effervescence will be observed.

  • Allow the reaction mixture to warm to room temperature and then heat to 50-60 °C for 1 hour.

  • Cool the mixture and extract the product with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to yield 2-cyano-4-(azepan-1-ylmethyl)thiazole.

Sub-step C2: Reduction to (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Reagent/MaterialMolesEquivalentsAmount
2-Cyano-4-(azepan-1-ylmethyl)thiazole0.031.06.6 g
Lithium Aluminum Hydride (LAH)0.062.02.3 g
Anhydrous Tetrahydrofuran (THF)--150 mL

Procedure:

  • Caution: LAH is a highly reactive and pyrophoric reagent. All glassware must be oven-dried, and the reaction should be conducted under an inert atmosphere (nitrogen or argon).

  • In a flame-dried 500 mL three-neck flask equipped with a dropping funnel, condenser, and nitrogen inlet, suspend lithium aluminum hydride (2.3 g, 0.06 mol) in anhydrous THF (100 mL).

  • Cool the suspension to 0 °C in an ice bath.

  • Dissolve 2-cyano-4-(azepan-1-ylmethyl)thiazole (6.6 g, 0.03 mol) in anhydrous THF (50 mL) and add it dropwise to the LAH suspension.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 4 hours.

  • Cool the reaction mixture back to 0 °C and carefully quench the excess LAH by the sequential dropwise addition of water (2.3 mL), 15% aqueous sodium hydroxide (2.3 mL), and then water again (6.9 mL).

  • Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with THF.

  • Combine the filtrate and washings and concentrate under reduced pressure.

  • Purify the residue by column chromatography or distillation under reduced pressure to obtain the final product, (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine.

Protocol 2: Linear Synthesis with Early Introduction of a Protected Amine Precursor

This protocol employs a more linear strategy, where a protected aminomethyl precursor is incorporated into the thiazole ring during the initial Hantzsch synthesis.

Workflow for Protocol 2

Protocol_2_Workflow A 1,3-Dichloroacetone C Hantzsch Thiazole Synthesis A->C B N-Boc-glycine thioamide B->C D tert-Butyl (4-(chloromethyl)thiazol-2-ylmethyl)carbamate C->D Formation of Protected Aminomethyl Thiazole F Nucleophilic Substitution D->F E Azepane E->F G tert-Butyl (4-(azepan-1-ylmethyl)thiazol-2-ylmethyl)carbamate F->G Installation of Azepane Moiety H Deprotection G->H I (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine H->I Removal of Boc Group

Caption: Workflow for the synthesis of the target compound with early introduction of a protected amine.

Step-by-Step Experimental Protocol 2

Part A: Synthesis of tert-Butyl (4-(chloromethyl)thiazol-2-ylmethyl)carbamate

This step constructs the thiazole ring with a Boc-protected aminomethyl group at the 2-position and a chloromethyl group at the 4-position.

Reagent/MaterialMolecular Weight ( g/mol )MolesEquivalentsAmount
1,3-Dichloroacetone126.970.11.012.7 g
N-Boc-glycine thioamide204.280.11.020.4 g
Isopropanol60.1--250 mL

Procedure:

  • Prepare N-Boc-glycine thioamide by treating N-Boc-glycinamide with Lawesson's reagent.

  • In a 500 mL round-bottom flask, dissolve N-Boc-glycine thioamide (20.4 g, 0.1 mol) in isopropanol (250 mL).

  • Add 1,3-dichloroacetone (12.7 g, 0.1 mol) and heat the mixture to reflux for 6-8 hours.

  • Monitor the reaction by TLC. Upon completion, cool the mixture and remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography (hexanes/ethyl acetate gradient) to obtain tert-butyl (4-(chloromethyl)thiazol-2-ylmethyl)carbamate.

Part B: Synthesis of tert-Butyl (4-(azepan-1-ylmethyl)thiazol-2-ylmethyl)carbamate

This step is a nucleophilic substitution similar to Protocol 1.

Reagent/MaterialMolecular Weight ( g/mol )MolesEquivalentsAmount
tert-Butyl (4-(chloromethyl)thiazol-2-ylmethyl)carbamate292.780.051.014.6 g
Azepane99.170.12.09.9 g (11 mL)
Triethylamine101.190.0751.57.6 g (10.5 mL)
Dichloromethane (DCM)84.93--200 mL

Procedure:

  • Dissolve tert-butyl (4-(chloromethyl)thiazol-2-ylmethyl)carbamate (14.6 g, 0.05 mol) in DCM (200 mL).

  • Add triethylamine (7.6 g, 0.075 mol) followed by azepane (9.9 g, 0.1 mol).

  • Stir the reaction mixture at room temperature for 24-48 hours.

  • Wash the reaction mixture with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude product.

  • Purify by column chromatography to yield tert-butyl (4-(azepan-1-ylmethyl)thiazol-2-ylmethyl)carbamate.

Part C: Deprotection to (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

This final step involves the removal of the Boc protecting group to reveal the primary amine.

Reagent/MaterialMolesEquivalentsAmount
tert-Butyl (4-(azepan-1-ylmethyl)thiazol-2-ylmethyl)carbamate0.041.014.2 g
Trifluoroacetic Acid (TFA)0.410.045.6 g (30.8 mL)
Dichloromethane (DCM)--100 mL

Procedure:

  • Dissolve tert-butyl (4-(azepan-1-ylmethyl)thiazol-2-ylmethyl)carbamate (14.2 g, 0.04 mol) in DCM (100 mL) and cool to 0 °C.

  • Add trifluoroacetic acid (30.8 mL, 0.4 mol) dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Remove the solvent and excess TFA under reduced pressure.

  • Dissolve the residue in water and basify to pH > 10 with 2M sodium hydroxide.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield the final product, (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine.

Characterization of the Final Product

The identity and purity of the synthesized (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine should be confirmed using a combination of standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy should be used to confirm the chemical structure of the molecule. The spectra should show characteristic peaks for the thiazole ring protons, the azepane ring protons, and the aminomethyl group.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the product.

  • Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of key functional groups, such as the N-H bonds of the primary amine and the C=N and C-S bonds of the thiazole ring.

  • Purity Analysis: The purity of the final compound should be assessed by High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC), depending on the volatility and thermal stability of the compound.

Conclusion

The two protocols detailed in this application note provide robust and adaptable synthetic routes to (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. The choice between the convergent and linear approaches may depend on the availability of starting materials and the desired scale of the synthesis. Both methods rely on well-established chemical transformations and provide a solid foundation for the synthesis of this and related 2,4-disubstituted thiazole derivatives for further investigation in medicinal chemistry and drug discovery.

References

  • ChemRxiv. (n.d.). Harnessing Diazoketones for the Efficient Synthesis of 2,4-Disubstituted Thiazoles: Scalable and Versatile Approach. Retrieved from [Link]

  • MDPI. (2022). Rapid and Efficient Synthesis of 4-substituted 2-amino Thiazole Using Copper Silicate as a Heterogeneous Reusable Catalyst. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 2,4‐disubstituted thiazoles. Retrieved from [Link]

  • IntechOpen. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. Retrieved from [Link]

  • PMC. (n.d.). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Retrieved from [Link]

  • PubMed. (1993). Synthesis of 2,4-disubstituted thiazoles and selenazoles as potential antitumor and antifilarial agents: 1. Methyl 4-(isothiocyanatomethyl)thiazole-2-carbamates. Retrieved from [Link]

Sources

Application

Step-by-step preparation of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine from precursors

[label="((4-(Azepan-1-ylm\n Figure 1: Four-step modular synthetic workflow for the target thiazole derivative. Reaction Parameters & Quantitative Data The following table summarizes the optimized stoichiometric ratios, r...

Author: BenchChem Technical Support Team. Date: March 2026

[label="((4-(Azepan-1-ylm\n

Figure 1: Four-step modular synthetic workflow for the target thiazole derivative.

Reaction Parameters & Quantitative Data

The following table summarizes the optimized stoichiometric ratios, reaction conditions, and expected yields for the sequence.

StepTransformationKey Reagents (Equiv.)SolventTemp / TimeExpected Yield
1 Ester ReductionLiBH₄ (2.0)THF0 °C → RT, 4 h85 - 90%
2 MesylationMsCl (1.2), Et₃N (1.5)DCM0 °C, 1 h> 95% (Crude)
3 N-AlkylationAzepane (1.5), K₂CO₃ (2.0), KI (0.1)MeCN60 °C, 12 h75 - 82%
4 Deprotection4M HCl/Dioxane (10.0)DCMRT, 2 h90 - 95%

Step-by-Step Experimental Protocols

Step 1: Synthesis of tert-Butyl ((4-(hydroxymethyl)thiazol-2-yl)methyl)carbamate

Mechanistic Rationale: Lithium borohydride (


) is selected over Lithium Aluminum Hydride (

) due to its superior chemoselectivity. It efficiently reduces the ethyl ester to the primary alcohol without risking the cleavage of the Boc-carbamate or over-reduction of the thiazole ring.
  • Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

  • Dissolution: Dissolve ethyl 2-(((tert-butoxycarbonyl)amino)methyl)thiazole-4-carboxylate (10.0 g, 34.9 mmol) in anhydrous THF (100 mL). Cool the solution to 0 °C using an ice-water bath.

  • Addition: Add

    
     (2.0 M in THF, 34.9 mL, 69.8 mmol) dropwise over 15 minutes. Caution: Hydrogen gas is evolved.
    
  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours. Monitor by TLC (50% EtOAc/Hexanes; stain with KMnO₄).

  • Workup: Quench the reaction carefully at 0 °C by the dropwise addition of saturated aqueous

    
     (50 mL). Extract the aqueous layer with EtOAc (
    
    
    
    mL).
  • Isolation: Wash the combined organic layers with brine, dry over anhydrous

    
    , filter, and concentrate in vacuo. The crude alcohol is typically pure enough (>95% by LC-MS) to use directly in the next step.
    
Step 2: Synthesis of tert-Butyl ((4-(((methylsulfonyl)oxy)methyl)thiazol-2-yl)methyl)carbamate

Mechanistic Rationale: Converting the alcohol to a mesylate is preferred over chlorination with


. Thionyl chloride generates HCl as a byproduct, which can prematurely cleave the Boc protecting group. Mesylation with MsCl/Et₃N is mild and maintains a basic environment.
  • Setup: Dissolve the crude alcohol from Step 1 (~8.5 g, 34.8 mmol) in anhydrous DCM (85 mL) under nitrogen and cool to 0 °C.

  • Activation: Add Triethylamine (Et₃N) (7.3 mL, 52.2 mmol) followed by the dropwise addition of Methanesulfonyl chloride (MsCl) (3.2 mL, 41.7 mmol).

  • Reaction: Stir at 0 °C for 1 hour. LC-MS will show complete consumption of the starting material and the appearance of the mesylate mass.

  • Workup: Dilute the mixture with DCM (50 mL) and wash with ice-cold water (

    
     mL) and brine (50 mL).
    
  • Isolation: Dry over

    
     and concentrate in vacuo at a low temperature (<30 °C) to prevent degradation of the reactive mesylate. Use immediately in Step 3.
    
Step 3: Synthesis of tert-Butyl ((4-(azepan-1-ylmethyl)thiazol-2-yl)methyl)carbamate

Mechanistic Rationale: The nucleophilic substitution is driven by the basicity and nucleophilicity of azepane. A catalytic amount of Potassium Iodide (KI) is added to facilitate an in situ Finkelstein reaction, transiently forming the highly reactive alkyl iodide, which accelerates the amination and suppresses elimination byproducts[1].

  • Setup: Dissolve the crude mesylate (~11.2 g, 34.8 mmol) in anhydrous Acetonitrile (100 mL).

  • Reagent Addition: Add anhydrous Potassium Carbonate (

    
    ) (9.6 g, 69.6 mmol), Potassium Iodide (KI) (0.58 g, 3.48 mmol), and Azepane (5.9 mL, 52.2 mmol).
    
  • Reaction: Attach a reflux condenser and heat the suspension to 60 °C for 12 hours under nitrogen.

  • Workup: Cool to room temperature, filter the suspension through a pad of Celite to remove inorganic salts, and wash the filter cake with EtOAc. Concentrate the filtrate.

  • Purification: Purify the residue via flash column chromatography (Silica gel, 0-10% MeOH in DCM with 1%

    
    ) to afford the Boc-protected intermediate as a pale yellow oil.
    
Step 4: Deprotection to (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Hydrochloride

Mechanistic Rationale: Acidic cleavage of the Boc group using 4M HCl in dioxane is clean and quantitative. Isolating the final product as a hydrochloride salt prevents the oxidative degradation and polymerization often observed with free-base aliphatic amines.

  • Setup: Dissolve the purified intermediate from Step 3 (8.0 g, 24.6 mmol) in DCM (40 mL).

  • Deprotection: Add 4M HCl in Dioxane (61.5 mL, 246 mmol) slowly at room temperature. A precipitate will begin to form within 15 minutes.

  • Reaction: Stir at room temperature for 2 hours. Confirm the loss of the Boc group via LC-MS.

  • Isolation: Concentrate the suspension in vacuo to remove DCM and excess HCl. Triturate the resulting solid with diethyl ether (

    
     mL), filter, and dry under high vacuum to afford the final product as a bis-hydrochloride salt (white to off-white solid).
    

Expected Analytical Characterization

TechniqueExpected Signals / Observations
LC-MS (ESI+)

calculated for


: 226.14; Found: 226.1.
¹H NMR (400 MHz, D₂O)

7.65 (s, 1H, thiazole-CH), 4.55 (s, 2H,

), 4.40 (s, 2H, thiazole-

-azepane), 3.45-3.35 (m, 4H, azepane-

), 1.95-1.80 (m, 4H, azepane-

), 1.75-1.60 (m, 4H, azepane-

).
¹³C NMR (100 MHz, D₂O)

165.2, 148.7, 121.4, 55.3, 53.1 (2C), 41.2, 26.4 (2C), 23.8 (2C).

References

1.[1] World Intellectual Property Organization. Sox11 inhibitors for treating mantle cell lymphoma. Patent WO2021257544A1. Describes the utilization of azepane-containing building blocks and related benzylamine/thiazole derivatives in targeted kinase and transcription factor inhibitor synthesis. Available at: 2.[2] United States Patent and Trademark Office. Pyrazol-4-yl-heterocyclyl-carboxamide compounds and methods of use. Patent US8436001B2. Details the synthesis of 2-substituted, 4-carboxy-5-aminothiazoles and related heterocycles via modular coupling and functionalization. Available at:

Sources

Method

Application Notes and Protocols for Determining Optimal Solvents for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Introduction: Navigating the Solubility Landscape of a Novel Thiazole Derivative The compound (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is a novel molecule featuring a trifecta of functional groups: a thiazole ring,...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Navigating the Solubility Landscape of a Novel Thiazole Derivative

The compound (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is a novel molecule featuring a trifecta of functional groups: a thiazole ring, a tertiary amine within an azepane ring, and a primary aminomethyl group. This unique combination presents a distinct solubility profile that is critical to understand for its progression in any research and development pipeline, from biological screening to formulation. The thiazole moiety, a common scaffold in pharmaceuticals, suggests potential pH-dependent solubility, while the presence of two amine groups introduces basic centers that can be protonated to enhance aqueous solubility.[1][2][3] The azepane ring, a seven-membered saturated heterocycle, adds a degree of lipophilicity.[4][5]

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically determine the optimal solvent or solvent system for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. We will move beyond a simple listing of solvents to a rationale-driven approach, empowering the researcher to make informed decisions based on the compound's structural characteristics and the intended application.

Theoretical Considerations: Predicting Solubility Behavior

Before embarking on experimental work, a foundational understanding of the physicochemical properties of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine can guide solvent selection.

  • Polarity and Hydrogen Bonding: The molecule possesses both polar (amines, thiazole nitrogen and sulfur) and non-polar (methylene groups in the azepane ring) regions. The amine groups are capable of acting as hydrogen bond donors and acceptors, while the thiazole nitrogen can act as a hydrogen bond acceptor. This suggests that polar protic solvents (e.g., water, ethanol, methanol) and polar aprotic solvents (e.g., DMSO, DMF) are likely to be effective. Thiazole itself is soluble in polar solvents like water, ethanol, and methanol due to its ability to form hydrogen bonds.[2]

  • pH-Dependent Solubility: The presence of two basic amine groups (the primary amine and the tertiary amine in the azepane ring) strongly indicates that the solubility of this compound will be highly dependent on pH.[1] In acidic conditions, these amines will be protonated, forming salts that are generally much more soluble in aqueous solutions. Weakly basic thiazoles also exhibit increased solubility in acidic conditions.[1]

  • Co-solvency: For applications requiring a mixture of aqueous and organic environments, the use of co-solvents can be highly effective. A water-miscible organic solvent can increase the solubility of hydrophobic compounds.[1]

Experimental Workflow for Solvent Screening

The following workflow provides a systematic approach to identifying the optimal solvent system for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine.

Caption: A flowchart of the systematic approach to solvent screening.

Protocol 1: Qualitative Solubility Assessment

This initial screen provides a rapid assessment of solubility in a range of common laboratory solvents.

Materials:

  • (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (solid)

  • Small vials (e.g., 1.5 mL glass vials)

  • Vortex mixer

  • Selection of solvents (see Table 1)

Procedure:

  • Add approximately 1-2 mg of the compound to a clean, dry vial.

  • Add 0.5 mL of the selected solvent.

  • Vortex the vial vigorously for 30 seconds at room temperature.

  • Visually inspect the solution for any undissolved solid.

  • If the solid has not dissolved, gently warm the vial (e.g., to 40-50°C) and vortex again.

  • Record your observations as "freely soluble," "soluble," "sparingly soluble," or "insoluble."

Protocol 2: Quantitative Solubility Determination (Shake-Flask Method)

The shake-flask method is considered the gold standard for determining the thermodynamic solubility of a compound.[6][7]

Materials:

  • (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (solid)

  • Selected solvent(s) from the qualitative assessment

  • Scintillation vials or other suitable sealed containers

  • Orbital shaker with temperature control

  • Centrifuge

  • Syringe filters (e.g., 0.45 µm PTFE)

  • High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) system

Procedure:

  • Preparation of Saturated Solution: Add an excess amount of the compound (e.g., 5-10 mg) to a vial containing a known volume of the selected solvent (e.g., 2 mL). The presence of undissolved solid is essential to ensure saturation.[8]

  • Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C or 37°C) for 24-72 hours to allow the solution to reach equilibrium.[7]

  • Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle. Centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes) to pellet the remaining solid.

  • Sample Collection: Carefully withdraw an aliquot of the supernatant, being cautious not to disturb the solid pellet.

  • Filtration: Filter the collected supernatant through a syringe filter to remove any remaining microscopic particles.

  • Dilution: Accurately dilute the filtered sample with a suitable solvent (mobile phase is often a good choice) to a concentration within the linear range of the analytical method.

  • Quantification: Analyze the diluted samples using a validated HPLC-UV or LC-MS method. Prepare a calibration curve using known concentrations of the test compound.[8]

  • Calculation of Solubility: Determine the concentration of the compound in the diluted sample by comparing its response to the calibration curve. Calculate the original concentration in the saturated solution by multiplying the measured concentration by the dilution factor. Express the solubility in units such as mg/mL or µM.[8]

Solvent Selection and Rationale

The following table provides a starting point for solvent selection, categorized by their polarity and potential utility.

Solvent Category Solvent Rationale Potential Application
Polar Protic WaterEnvironmentally benign, relevant for biological assays. Solubility is expected to be pH-dependent.Aqueous buffers for biological screening.
EthanolGood general solvent, often used in co-solvent systems.Stock solutions, formulations.
MethanolSimilar to ethanol, can be a stronger solvent.Stock solutions.
Polar Aprotic DMSOHigh solubilizing power for a wide range of compounds.High-concentration stock solutions for screening.
DMFSimilar to DMSO, but with different physical properties.Alternative to DMSO for stock solutions.
AcetonitrileCommon solvent in chromatography, can be useful for analysis.Analytical sample preparation.
Non-Polar DichloromethaneMay dissolve the compound, but less likely to be a primary choice.Organic synthesis workup.
TolueneUnlikely to be a good solvent due to the compound's polarity.Extraction or purification steps.
pH-Modified Aqueous 0.1 M HClProtonation of amines should significantly increase aqueous solubility.Simulating gastric fluid, creating soluble aqueous stocks.
PBS (pH 7.4)Physiologically relevant pH.Biological assays.
0.1 M NaOHMay decrease solubility compared to neutral or acidic pH.Understanding pH-solubility profile.
Co-Solvent Systems Water/EthanolCan enhance the solubility of moderately polar compounds.Formulations for in vivo studies.
Water/DMSOA small percentage of DMSO can greatly enhance aqueous solubility.Preparing high-concentration aqueous stocks for assays.

Advanced Strategies for Poorly Soluble Compounds

If (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine exhibits poor solubility in the initial screens, the following approaches can be considered:

  • Cyclodextrin Complexation: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, forming water-soluble inclusion complexes.[1]

  • Use of Surfactants: Surfactants can form micelles that can solubilize hydrophobic compounds in aqueous solutions.

  • Salt Formation: If not already in salt form, reacting the compound with a suitable acid (e.g., HCl, tartaric acid) to form a salt can dramatically increase aqueous solubility.

Safety Precautions

  • Always handle (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine and all solvents in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Consult the Safety Data Sheet (SDS) for the compound and all solvents before use to be aware of any specific hazards.

Conclusion

A systematic and informed approach to solvent selection is paramount for the successful development of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. By understanding the compound's chemical nature and employing a tiered experimental workflow, researchers can efficiently identify the optimal solvent or solvent system for their specific application. This will ensure the generation of reliable and reproducible data in downstream experiments.

References

  • ACS Publications. A New Protocol To Determine the Solubility of Drugs into Polymer Matrixes | Molecular Pharmaceutics. Available from: [Link]

  • Solubility of Things. Thiazole. Available from: [Link]

  • International Journal of Pharmaceutical and Bio-Medical Science. An Overview of Thiazole Derivatives and its Biological Activities. Available from: [Link]

  • Journal of Pharmaceutical Research and Reports. A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Available from: [Link]

  • ResearchGate. (PDF) Thiazole derivatives: prospectives and biological applications. Available from: [Link]

  • Pharmapproach. SOLUBILITY AND DISSOLUTION FOR DRUG. Available from: [Link]

  • Raytor. Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Available from: [Link]

  • ResearchGate. How to measure solubility of drug in lipids?. Available from: [Link]

  • Ningbo Inno Pharmchem Co., Ltd. Azepane CAS:111-49-9 – A Versatile Chemical Compound with a Wide Range of Applications. Available from: [Link]

  • FMI. Amines Pharmaceutical Solvent Market's Tech Revolution: Projections to 2034. Available from: [Link]

  • Google Patents. US4240923A - Process and amine-solvent absorbent for removing acidic gases from gaseous mixtures.
  • FMI. Exploring Growth Patterns in Amines Pharmaceutical Solvent Market. Available from: [Link]

  • ACS Publications. Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve? | Journal of Medicinal Chemistry. Available from: [Link]

  • Wikipedia. Azepane. Available from: [Link]

  • ACS Publications. Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve?. Available from: [Link]

  • ResearchGate. Seven-membered N-heterocycles as approved drugs and promising leads in medicinal chemistry as well as the metal-free domino access to their scaffolds. Available from: [Link]

  • Thoreauchem. 4-(azepan-1-ylmethyl)-1,3-thiazol-2-amine-17386-11-7. Available from: [Link]

  • PubChem - NIH. Azepane | C6H13N | CID 8119. Available from: [Link]

  • GenPrice UK. 4-(azepan-1-ylmethyl)-1,3-thiazol-2-amine. Available from: [Link]

  • Chem-Impex. Methyl-(2-methyl-thiazol-4-ylmethyl)amine. Available from: [Link]

  • PubChem - NIH. 1,3-Thiazol-2-ylmethanamine | C4H6N2S | CID 2756507. Available from: [Link]

  • MilliporeSigma. N-Methyl-1-(thiazol-2-yl)methanamine | 144163-68-8. Available from: [Link]

Sources

Application

Technical Handling Guide: Thiazole-Methanamine Derivatives in Pharmaceutical Synthesis

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9] Thiazole-methanamines (e.g., 2-amino-4-thiazolemethanamine, 4-(aminomethyl)thiazole) represent a critical class of heterocyclic building blocks in drug disc...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9]

Thiazole-methanamines (e.g., 2-amino-4-thiazolemethanamine, 4-(aminomethyl)thiazole) represent a critical class of heterocyclic building blocks in drug discovery, serving as precursors for antiretrovirals (e.g., Ritonavir intermediates), antibiotics, and diverse kinase inhibitors.

While the thiazole ring offers aromatic stability, the exocyclic methanamine (


) moiety introduces specific vulnerabilities. These compounds are bifunctional nucleophiles  capable of rapid degradation through oxidative, hydrolytic, and condensation pathways. This guide moves beyond generic "store cool and dry" advice to provide a mechanistic protocol for preserving compound integrity.[1][2][3][4]
Critical Physicochemical Profile
PropertyRisk FactorMechanistic Implication
Basicity High (

for amine)
Rapid absorption of atmospheric

to form carbamates (white crust formation).
Hygroscopicity High (esp.[5] HCl salts)Absorbs moisture, leading to deliquescence and hydrolysis of the salt form.
Nucleophilicity HighReacts spontaneously with electrophiles (aldehydes, ketones, acid chlorides) and oxidizes to N-oxides.
Sulfur Sensitivity ModerateThiazole sulfur is susceptible to oxidation to sulfoxides/sulfones under ambient light/air.

Storage Protocol: The "Chemist's Cold Chain"

Core Directive: Treat free-base thiazole-methanamines as air-sensitive reagents . Salt forms (HCl, HBr) are more stable but critically hygroscopic.

Storage Conditions Matrix
Compound FormPrimary StorageAtmosphereContainer TypeShelf Life (Est.)
Free Base (Oil/Solid) -20°C FreezerArgon/NitrogenAmber Glass + Teflon-lined Cap3-6 Months
Salt (HCl/TFA) +2°C to +8°C (Fridge)Desiccated AirTightly Sealed Poly/Glass12-24 Months
Solvated Stock (DMSO) -20°C or -80°CInertSingle-use Aliquots1-3 Months
The "Double-Barrier" Storage Method

To maximize longevity, implement the following SOP for long-term storage:

  • Primary Containment: Transfer material to an amber glass vial with a Teflon-lined screw cap. Do not use parafilm alone as a primary seal.

  • Inert Purge: Gently flush the headspace with dry Nitrogen or Argon for 10-15 seconds before capping.

  • Secondary Containment: Place the sealed vial inside a secondary jar or heat-sealed Mylar bag containing a sachet of activated silica gel or molecular sieves.

  • Thermal Control: Store in a spark-proof freezer (-20°C).

Handling & Synthesis Best Practices

Expert Insight: The most common failure mode is transient exposure during weighing. Thiazole-methanamines can form surface carbamates within minutes of exposure to humid air, leading to stoichiometry errors in subsequent reactions.

Handling Workflow

The following diagram outlines the decision logic for handling these sensitive scaffolds.

HandlingWorkflow Start Start: Material Retrieval CheckForm Check Form: Free Base or Salt? Start->CheckForm FreeBase Free Base (Liquid/Low MP Solid) CheckForm->FreeBase Free Base Salt Salt Form (HCl, HBr) CheckForm->Salt Salt InertAtm REQUIRED: Glove Box or Schlenk Line Handling FreeBase->InertAtm Solvent Dissolve in Anhydrous Solvent (DCM, THF, or DMF) InertAtm->Solvent Reaction Proceed to Reaction Solvent->Reaction RapidWeigh Rapid Weighing in Air (< 5 mins exposure) Salt->RapidWeigh Desiccator Return to Desiccator Immediately RapidWeigh->Desiccator RapidWeigh->Reaction Quench Quench/Workup (Avoid strong oxidizers) Reaction->Quench

Figure 1: Decision logic for handling Thiazole-Methanamine derivatives based on salt form.

Solvation & Reaction Rules
  • Avoid Ketones/Aldehydes: Do not use Acetone or MEK for cleaning glassware or as solvents. The primary amine will rapidly form Schiff bases (imines).

  • Base Selection: When freeing the base from a salt for a reaction, use non-nucleophilic bases (e.g., DIPEA, TEA) in situ rather than isolating the unstable free base.

  • Drying Agents: Use Sodium Sulfate (

    
    ) rather than Calcium Chloride (
    
    
    
    ), which can complex with the amine.

Stability Monitoring & Degradation Pathways

Regular QC checks are mandatory. Visual inspection is the first line of defense:

  • Pass: White to off-white crystalline solid / Colorless oil.

  • Fail: Yellow/Orange discoloration (Oxidation), "Wet" appearance (Hygroscopicity), or White crust on oils (Carbamate formation).

Degradation Mechanisms

Understanding how the molecule breaks down allows for better prevention.

DegradationPathways Compound Thiazole-Methanamine (Active) Oxidation Oxidation (Air/Light) Compound->Oxidation O2 / hv Carbamate CO2 Absorption Compound->Carbamate Atmospheric CO2 Hydrolysis Hydrolysis (Moisture) Compound->Hydrolysis H2O / pH Extremes Sulfoxide Thiazole S-Oxide (Inactive Impurity) Oxidation->Sulfoxide S-Oxidation N_Oxide N-Oxide (Inactive Impurity) Oxidation->N_Oxide N-Oxidation Carb_Prod Amine Carbamate Salt (White Crust) Carbamate->Carb_Prod RingOpen Ring Opening (Under Strong Acid/Base) Hydrolysis->RingOpen

Figure 2: Primary degradation pathways. Note that CO2 absorption is reversible (via acid wash), but oxidation is irreversible.

QC Protocol (Analytical)
  • NMR (

    
    ):  Look for the disappearance of the distinct methylene doublet (
    
    
    
    ) or the appearance of downfield shifts indicating N-oxide formation.
  • LC-MS: Watch for M+16 (Oxidation) or M+44 (Carbamate) peaks.

Emergency Response & Safety (HSE)

Hazard Classification:

  • Skin/Eye Irritation: Category 2 (H315/H319).[6]

  • Acute Toxicity: Oral Category 4 (H302).[7][6]

Spill Protocol:

  • Evacuate: Ensure good ventilation.

  • PPE: Wear nitrile gloves, lab coat, and safety goggles.

  • Neutralize: Absorb liquid spills with sand or vermiculite. For solids, sweep gently to avoid dust generation.

  • Clean: Wipe surface with dilute acetic acid (to dissolve amines) followed by water.

References

  • Fisher Scientific. (2025). Safety Data Sheet: 2-Amino-4-thiazolemethanamine. Retrieved from

  • BenchChem. (2025). Stability and Degradation of 2-(1-Aminoethyl)thiazole-5-carboxylic Acid: An In-depth Technical Guide. Retrieved from

  • National Institutes of Health (NIH). (2007). Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from

  • Central Drug House (CDH). (2025). Material Safety Data Sheet: 2-Amino Thiazole. Retrieved from

  • Cayman Chemical. (2024). Safety Data Sheet: Ethyl-2-amino-4-methyl-Thiazole-5-Carboxylate. Retrieved from

Sources

Method

Application Note: Optimized Reaction Conditions for the C–N Coupling of Azepane to Thiazole Derivatives

Executive Summary The incorporation of azepane (hexamethyleneimine)—a seven-membered saturated nitrogen heterocycle—into privileged heteroaromatic scaffolds like thiazole is a highly effective strategy in modern medicina...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The incorporation of azepane (hexamethyleneimine)—a seven-membered saturated nitrogen heterocycle—into privileged heteroaromatic scaffolds like thiazole is a highly effective strategy in modern medicinal chemistry. Azepane-thiazole hybrids are frequently utilized to modulate lipophilicity, basicity, and spatial geometry, often functioning as multitarget-directed ligands for neurodegenerative diseases[1].

However, synthesizing these hybrids presents distinct chemical challenges. The conformational flexibility and steric bulk of the seven-membered azepane ring can hinder nucleophilic attack and, in transition-metal-catalyzed cross-couplings, exacerbate competitive side reactions. This application note provides a comprehensive, mechanistically grounded guide to forging the azepane-thiazole C–N bond using both Nucleophilic Aromatic Substitution (SNAr) and Palladium-catalyzed Buchwald-Hartwig amination.

Mechanistic Rationale & Pathway Selection

The regiochemistry of the halogen on the thiazole ring strictly dictates the required coupling modality:

C2-Halothiazoles: Nucleophilic Aromatic Substitution (SNAr)

The C2 position of the thiazole ring is highly electron-deficient due to the inductive and resonance effects of the adjacent electronegative nitrogen and sulfur atoms. This intrinsic activation allows for direct SNAr without transition metal catalysis. The reaction proceeds via the formation of a Meisenheimer-like addition intermediate. Because azepane is a strong secondary aliphatic nucleophile, the reaction is highly efficient under mild basic conditions.

SNAr_Workflow A 2-Halothiazole (Electrophile) C Base (e.g., K2CO3) Solvent (DMF/MeCN) A->C B Azepane (Nucleophile) B->C D Meisenheimer Complex (Addition Intermediate) C->D Nucleophilic Attack E Halide Elimination (Fast Step) D->E F 2-(Azepan-1-yl)thiazole (Coupled Product) E->F

Nucleophilic Aromatic Substitution (SNAr) pathway for 2-halothiazole and azepane.

C4/C5-Halothiazoles: Buchwald-Hartwig Amination

The C4 and C5 positions lack sufficient electrophilic character to undergo SNAr. Consequently, Palladium-catalyzed cross-coupling is mandatory. The coupling of secondary cyclic amines like azepane is notoriously challenging; their steric bulk slows down the reductive elimination step, allowing competitive


-hydride elimination to generate unwanted imine byproducts and reduced dehalogenated thiazoles[2].

To circumvent this, bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., RuPhos or BrettPhos) must be employed. These ligands create a sterically crowded environment around the palladium center that accelerates reductive elimination, effectively "forcing" the aryl and amido groups together before


-hydride elimination can occur[2].

Pd_Catalytic_Cycle Pd0 Pd(0)L_n Active Catalyst OA Oxidative Addition (Insertion into C-X) Pd0->OA PdII Pd(II) Aryl Halide Complex OA->PdII Coord Azepane Coordination & Deprotonation PdII->Coord PdII_Amido Pd(II) Aryl Amido Complex Coord->PdII_Amido RE Reductive Elimination (C-N Bond Formation) PdII_Amido->RE RE->Pd0 Product 5-(Azepan-1-yl)thiazole Product RE->Product

Palladium-catalyzed Buchwald-Hartwig catalytic cycle for azepane cross-coupling.

Quantitative Data & Condition Matrices

Table 1: Comparative Reaction Modalities for Azepane-Thiazole Coupling

Thiazole PositionPreferred StrategyCatalyst / LigandBaseSolventTemp (°C)Typical Yield
C2-Halogen SNArNoneK₂CO₃ or DIPEADMF or MeCN80–10075–95%
C4-Halogen Buchwald-HartwigPd₂(dba)₃ / BrettPhosNaOtBuToluene / Dioxane100–11050–70%
C5-Halogen Buchwald-HartwigPd(OAc)₂ / RuPhosCs₂CO₃Toluene90–11060–85%

Experimental Protocols

Protocol A: SNAr Synthesis of 2-(Azepan-1-yl)thiazole

This protocol utilizes a self-validating aqueous workup to seamlessly remove the high-boiling DMF solvent, ensuring high crude purity prior to chromatography.

  • Preparation: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-bromothiazole (1.0 equiv, 5.0 mmol) in anhydrous DMF (25 mL, 0.2 M).

  • Reagent Addition: Add azepane (1.5 equiv, 7.5 mmol) followed by finely powdered, anhydrous K₂CO₃ (2.0 equiv, 10.0 mmol). Causality: K₂CO₃ acts as an acid scavenger to neutralize the HBr byproduct, driving the equilibrium forward without degrading the thiazole ring.

  • Reaction: Attach a reflux condenser, flush the system with nitrogen, and stir the suspension at 90 °C for 12 hours.

  • Monitoring: Monitor reaction progress via LC-MS or TLC (Hexanes/EtOAc 3:1) until the complete disappearance of the 2-bromothiazole peak.

  • Workup: Cool the mixture to room temperature. Dilute with EtOAc (50 mL) and transfer to a separatory funnel. Wash the organic layer with distilled water (3 × 50 mL) and brine (1 × 50 mL). Causality: The repeated aqueous washes are critical for partitioning the DMF into the aqueous phase, preventing co-elution during chromatography.

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography to yield the pure product.

Protocol B: Buchwald-Hartwig Amination for 5-(Azepan-1-yl)thiazole

This protocol utilizes RuPhos and a mild base (Cs₂CO₃) to prevent base-mediated degradation of the electron-rich 5-substituted thiazole while suppressing


-hydride elimination.
  • Catalyst Preparation: In an oven-dried Schlenk tube, combine 5-bromothiazole (1.0 equiv, 2.0 mmol), Pd(OAc)₂ (5 mol%, 0.1 mmol), RuPhos (10 mol%, 0.2 mmol), and anhydrous Cs₂CO₃ (2.0 equiv, 4.0 mmol).

  • Inert Atmosphere: Seal the tube with a septum. Evacuate the tube and backfill with high-purity argon. Repeat this cycle three times. Causality: Pd(0) intermediates are highly sensitive to oxidation; rigorous exclusion of oxygen is non-negotiable for catalytic turnover.

  • Reagent Addition: Add anhydrous, rigorously degassed toluene (20 mL, 0.1 M) and azepane (1.2 equiv, 2.4 mmol) via a gas-tight syringe.

  • Reaction: Replace the septum with a Teflon screw cap under an argon flow. Heat the sealed tube at 100 °C in a pre-heated oil bath for 16 hours with vigorous stirring (800 rpm). Causality: Vigorous stirring is required because the reaction is a heterogeneous mixture (solid Cs₂CO₃ in toluene).

  • Workup: Cool to room temperature. Dilute the mixture with EtOAc (20 mL) and filter through a tightly packed pad of Celite to remove the palladium black and inorganic salts.

  • Isolation: Concentrate the filtrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc containing 1% Et₃N). Causality: The addition of 1% Et₃N to the eluent prevents the basic azepane nitrogen from streaking on the acidic silica gel.

Troubleshooting & Causal Adjustments

Table 2: Troubleshooting Guide

Observed IssueMechanistic Causal FactorCorrective Action
Incomplete SNAr Conversion Weak nucleophilicity / Insufficient thermal energy.Increase temperature to 100 °C or switch to a more polar aprotic solvent (e.g., DMSO).
High Levels of Reduced Thiazole (Pd-Catalysis)

-hydride elimination is outcompeting reductive elimination[2].
Switch to a bulkier ligand (e.g., BrettPhos or tBuBrettPhos) to sterically force reductive elimination.
Catalyst Crashing Out (Black Precipitate) Oxygen ingress or rapid ligand degradation.Rigorously degas solvents (freeze-pump-thaw method) and ensure Schlenk line integrity.

References

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions Source: Chemical Reviews URL:[Link]

  • Novel benzothiazole derivatives as multitargeted-directed ligands for the treatment of Alzheimer's disease Source: Journal of Enzyme Inhibition and Medicinal Chemistry (via PMC) URL:[Link]

  • SNAr or Sulfonylation? Chemoselective Amination of Halo(het)arene Sulfonyl Halides for Synthetic Applications Source: ChemRxiv URL:[Link]

Sources

Application

Application Notes and Protocols: (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine as a Versatile Building Block in Modern Drug Discovery

Introduction: Unlocking New Chemical Space in Medicinal Chemistry In the landscape of contemporary drug discovery, the strategic selection of molecular building blocks is paramount to the successful development of novel...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Unlocking New Chemical Space in Medicinal Chemistry

In the landscape of contemporary drug discovery, the strategic selection of molecular building blocks is paramount to the successful development of novel therapeutics. The 2-aminothiazole scaffold has long been recognized as a "privileged structure," forming the core of numerous clinically approved drugs, including the kinase inhibitor Dasatinib.[1][2] Its prevalence stems from its ability to engage in key hydrogen bonding interactions with protein targets and its synthetic tractability.[3] Similarly, the seven-membered azepane ring, a recurring motif in pharmaceuticals, offers a unique three-dimensional profile that can enhance binding affinity and modulate physicochemical properties.[4][5]

This technical guide introduces (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine , a novel building block that synergistically combines the advantageous features of both the 2-aminothiazole and azepane moieties. The presence of a primary aminomethyl group at the 2-position provides a versatile handle for a variety of chemical transformations, enabling the rapid generation of diverse compound libraries. This document provides a comprehensive overview of the synthesis of this building block, its key physicochemical properties, and detailed protocols for its application in the synthesis of potential therapeutic agents, with a particular focus on kinase inhibitors.

Physicochemical Properties and Structural Attributes

A thorough understanding of the physicochemical properties of a building block is essential for its effective utilization in medicinal chemistry. The following table summarizes key computed and experimental data for 2-aminothiazole, the core of our building block, to provide a foundational understanding.

PropertyValueSource
Molecular Formula C₃H₄N₂S[6]
Molecular Weight 100.15 g/mol [6]
Appearance Pale yellow to yellow crystalline solid[6]
Melting Point 88-93 °C[6][7]
Boiling Point 117 °C (at 15 mmHg)[7]
pKa 5.36 (at 20°C)[8][9]
Solubility Soluble in water, alcohols, and diethyl ether. Solubility is pH-dependent and increases in acidic conditions.[1][6]
LogP 0.380[8]

The azepane substituent in our title compound is expected to increase the lipophilicity and basicity compared to the parent 2-aminothiazole. The primary aminomethyl group at the 2-position is a key feature, offering a nucleophilic site for further chemical elaboration.

G A 1,3-Dichloroacetone + Thioacetamide B 2-Amino-4-(chloromethyl)thiazole A->B Hantzsch Synthesis C 2-Amino-4-(azepan-1-ylmethyl)thiazole B->C Nucleophilic Substitution with Azepane D N-Boc-2-amino-4-(azepan-1-ylmethyl)thiazole C->D Boc Protection E N-Boc-(4-(azepan-1-ylmethyl)thiazol-2-yl)methanamine D->E Reduction of Amide/Nitrile or Gabriel Synthesis F (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine E->F Boc Deprotection

Caption: Proposed synthetic workflow for the title compound.

Protocol 1: Synthesis of 2-Amino-4-(chloromethyl)thiazole hydrochloride

This initial step constructs the core thiazole ring system. The Hantzsch synthesis is a reliable and scalable method for this transformation. [10][11] Materials:

  • 1,3-Dichloroacetone

  • Thiourea

  • Ethanol

  • Hydrochloric acid (concentrated)

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve thiourea (1.0 eq) in ethanol.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a solution of 1,3-dichloroacetone (1.0 eq) in ethanol to the cooled thiourea solution.

  • Allow the reaction mixture to stir at room temperature for 24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture and collect the precipitated solid by filtration.

  • Wash the solid with cold ethanol and dry under vacuum to yield 2-amino-4-(chloromethyl)thiazole as its hydrochloride salt.

Safety Note: 1,3-Dichloroacetone is a lachrymator and should be handled in a well-ventilated fume hood.

Protocol 2: Synthesis of 4-(Azepan-1-ylmethyl)-2-aminothiazole

This step introduces the azepane moiety via nucleophilic substitution.

Materials:

  • 2-Amino-4-(chloromethyl)thiazole hydrochloride

  • Azepane

  • Potassium carbonate (K₂CO₃)

  • N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine

Procedure:

  • To a solution of 2-amino-4-(chloromethyl)thiazole hydrochloride (1.0 eq) in DMF, add potassium carbonate (2.5 eq) and azepane (1.2 eq).

  • Heat the reaction mixture to 60 °C and stir for 12 hours.

  • Monitor the reaction by TLC or LC-MS.

  • After completion, cool the reaction to room temperature and pour into water.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 4-(azepan-1-ylmethyl)-2-aminothiazole.

Protocol 3: Synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

This final stage involves the introduction of the aminomethyl group. A Gabriel synthesis approach is proposed here to avoid potential over-alkylation. [11] Step 3a: Synthesis of N-((4-(Azepan-1-ylmethyl)thiazol-2-yl)methyl)phthalimide

Materials:

  • 4-(Azepan-1-ylmethyl)-2-aminothiazole

  • Potassium phthalimide

  • DMF

Procedure:

  • To a solution of 4-(azepan-1-ylmethyl)-2-aminothiazole (1.0 eq) in DMF, add potassium phthalimide (1.1 eq).

  • Heat the mixture to 80-90 °C and stir for 16-24 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the mixture and pour it into ice water to precipitate the product.

  • Collect the solid by filtration, wash with water, and dry.

Step 3b: Deprotection to yield (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Materials:

  • N-((4-(Azepan-1-ylmethyl)thiazol-2-yl)methyl)phthalimide

  • Hydrazine hydrate

  • Ethanol

Procedure:

  • Suspend N-((4-(azepan-1-ylmethyl)thiazol-2-yl)methyl)phthalimide (1.0 eq) in ethanol.

  • Add hydrazine hydrate (2.0 eq) and reflux the mixture for 4-6 hours.

  • A precipitate of phthalhydrazide will form. Cool the reaction mixture to room temperature.

  • Filter to remove the phthalhydrazide and wash the solid with ethanol.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify by column chromatography or crystallization to yield the final product, (4-(azepan-1-ylmethyl)thiazol-2-yl)methanamine.

Applications in Medicinal Chemistry: A Gateway to Novel Kinase Inhibitors

The primary amine of (4-(azepan-1-ylmethyl)thiazol-2-yl)methanamine serves as a versatile synthetic handle for the construction of compound libraries. Two key transformations, amide bond formation and reductive amination, are highlighted below. These reactions are fundamental in the synthesis of kinase inhibitors, where the amine can be used to introduce various recognition motifs. [2][12]

Protocol 4: Amide Bond Formation

Amide coupling is a cornerstone of medicinal chemistry, allowing for the linkage of the building block to a wide array of carboxylic acids.

G A Carboxylic Acid (R-COOH) C Amide Product A->C Coupling Reagent (e.g., HATU, EDC) B Building Block B->C

Caption: General workflow for amide bond formation.

Materials:

  • (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

  • Carboxylic acid (1.0 eq)

  • HATU (1.1 eq)

  • DIPEA (2.0 eq)

  • DMF

Procedure:

  • Dissolve the carboxylic acid (1.0 eq) in DMF.

  • Add HATU (1.1 eq) and DIPEA (2.0 eq) and stir for 15 minutes at room temperature.

  • Add a solution of (4-(azepan-1-ylmethyl)thiazol-2-yl)methanamine (1.0 eq) in DMF.

  • Stir the reaction at room temperature for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, dilute the reaction with water and extract with ethyl acetate.

  • Wash the organic layer with saturated aqueous NaHCO₃ and brine.

  • Dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the product by column chromatography.

Protocol 5: Reductive Amination

Reductive amination provides a direct route to secondary and tertiary amines by reacting the primary amine of the building block with aldehydes or ketones. [13][14]

G A Aldehyde/Ketone (R-CHO/R-CO-R') C Imine/Enamine Intermediate A->C B Building Block B->C D Secondary/Tertiary Amine Product C->D Reducing Agent (e.g., NaBH(OAc)₃)

Caption: General workflow for reductive amination.

Materials:

  • (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

  • Aldehyde or ketone (1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • Dichloromethane (DCM)

  • Acetic acid (catalytic)

Procedure:

  • To a solution of (4-(azepan-1-ylmethyl)thiazol-2-yl)methanamine (1.0 eq) and the aldehyde or ketone (1.1 eq) in DCM, add a catalytic amount of acetic acid.

  • Stir the mixture at room temperature for 1 hour.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise.

  • Continue stirring at room temperature for 12-24 hours.

  • Monitor the reaction by TLC or LC-MS.

  • Quench the reaction with saturated aqueous NaHCO₃.

  • Separate the layers and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product by column chromatography.

Screening Cascade for Kinase Inhibitor Discovery

The application of (4-(azepan-1-ylmethyl)thiazol-2-yl)methanamine in a kinase inhibitor discovery program can be visualized through a typical screening cascade.

G cluster_0 Primary Screening cluster_1 Secondary Screening cluster_2 Lead Optimization A Biochemical Kinase Assay (e.g., Kinase-Glo®) B Cell-Based Phosphorylation Assay (e.g., Western Blot, ELISA) A->B C Selectivity Profiling (Kinase Panel) B->C D In Vitro ADME (Metabolic Stability, Solubility) C->D E In Vivo Pharmacokinetics D->E F In Vivo Efficacy (Xenograft Model) E->F

Caption: A representative screening cascade for kinase inhibitor discovery.

Safety and Handling

While specific toxicity data for (4-(azepan-1-ylmethyl)thiazol-2-yl)methanamine is not available, it should be handled with the standard precautions for laboratory chemicals. Based on the 2-aminothiazole core, it may be harmful if swallowed, and can cause skin and eye irritation. [15]Always handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion

(4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is a promising and versatile building block for medicinal chemistry and drug discovery. The strategic combination of the 2-aminothiazole and azepane moieties provides a unique structural framework for the development of novel therapeutic agents. The synthetic protocols and application examples provided in this guide are intended to empower researchers to explore the full potential of this compound in their drug discovery endeavors.

References

  • Solubility of Things. (n.d.). 2-Aminothiazole. Retrieved from [Link]

  • Patel, R., & Grishina, M. (2022). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. Results in Chemistry, 4, 100331.
  • Unilong. (n.d.). 2-Aminothiazole CAS 96-50-4. Retrieved from [Link]

  • Williams, R. (2022, April 7). pKa Data Compiled by R. Williams. Retrieved from [Link]

  • Wikipedia. (2023, December 28). 2-Aminothiazole. Retrieved from [Link]

  • Alizadeh, S. R., & Hashemi, S. M. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Medicinal Chemistry Research, 30(4), 771-806.
  • Al-Ostath, A. I. H., et al. (2022). Aminothiazole, Schiff base: synthesis, characterization and evaluation of their antimicrobial and antioxidant activity. International Journal of Pharmaceutical and Life Sciences, 1(1), 1-10.
  • Google Patents. (n.d.). US4468517A - Synthesis of thiazoles.
  • PubChem. (n.d.). 2-Aminothiazole. Retrieved from [Link]

  • Singh, P., et al. (2013). A 4-(o-chlorophenyl)-2-aminothiazole: microwave assisted synthesis, spectral, thermal, XRD and biological studies. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 115, 393-398.
  • Royal Society of Chemistry. (2021, September 29). Metal incorporated aminothiazole-derived compounds: synthesis, density function theory analysis, in vitro antibacterial and antioxidant evaluation. RSC Advances, 11(50), 31639-31653.
  • Royal Society of Chemistry. (2023, March 20). Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in the presence of a novel multi-functional and magnetically catalytic nanosystem: Ca/4-MePy-IL@ZY-Fe3O4. New Journal of Chemistry, 47(12), 5786-5797.
  • ResearchGate. (n.d.). Rapid and Efficient Synthesis of 4-substituted 2-amino Thiazole Using Copper Silicate as a Heterogeneous Reusable Catalyst. Retrieved from [Link]

  • Wikipedia. (2023, October 28). Reductive amination. Retrieved from [Link]

  • National Center for Biotechnology Information. (2023, December 12). Parallel Synthesis of Piperazine Tethered Thiazole Compounds with Antiplasmodial Activity. Molecules, 28(24), 8057.
  • Synple Chem. (n.d.). Application Note – Reductive Amination. Retrieved from [Link]

  • National Center for Biotechnology Information. (2022, October 13). Modification of 4-(4-chlorothiophen-2-yl)thiazol-2-amine derivatives for the treatment of analgesia and inflammation: synthesis and in vitro, in vivo, and in silico studies.
  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

  • Tadesse, S., et al. (2017). Highly Potent, Selective, and Orally Bioavailable 4-Thiazol-N-(pyridin-2-yl)pyrimidin-2-amine Cyclin-Dependent Kinases 4 and 6 Inhibitors as Anticancer Drug Candidates: Design, Synthesis, and Evaluation. Journal of Medicinal Chemistry, 60(5), 1892-1915.
  • Tidwell, R. R., et al. (2016). Synthesis of novel amide and urea derivatives of thiazol-2-ethylamines and their activity against Trypanosoma brucei rhodesiense. Bioorganic & Medicinal Chemistry, 24(12), 2729-2741.
  • Der Pharma Chemica. (2016). Synthesis of primary amines by one-pot reductive amination of aldehydes. Der Pharma Chemica, 8(1), 223-229.
  • National Center for Biotechnology Information. (2016, June 1). Synthesis of novel amide and urea derivatives of thiazol-2-ethylamines and their activity against Trypanosoma brucei rhodesiense. Bioorganic & Medicinal Chemistry, 24(12), 2729-2741.
  • Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]

  • Kim, H., et al. (2012). Design, synthesis, and evaluation of novel 4-thiazolylimidazoles as inhibitors of transforming growth factor-β type I receptor kinase. Bioorganic & Medicinal Chemistry Letters, 22(5), 1956-1960.
  • Das, J., et al. (2006). 2-aminothiazole as a novel kinase inhibitor template. Structure-activity relationship studies toward the discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)]-1,3-thiazole-5-carboxamide (dasatinib, BMS-354825) as a potent pan-Src kinase inhibitor. Journal of Medicinal Chemistry, 49(23), 6819-6832.
  • Royal Society of Chemistry. (2022, August 15). New pyrazolopyridine and pyrazolothiazole-based compounds as anti-proliferative agents targeting c-Met kinase inhibition: design, synthesis, biological evaluation, and computational studies. RSC Medicinal Chemistry, 13(9), 1106-1122.

Sources

Method

Application Note: Reductive Amination Techniques for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Abstract This document provides a comprehensive technical guide for the reductive amination of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, a complex heterocyclic primary amine of significant interest in medicinal che...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive technical guide for the reductive amination of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, a complex heterocyclic primary amine of significant interest in medicinal chemistry and drug development. Recognizing the unique structural characteristics of this substrate—namely the presence of a primary amine for reaction, a tertiary amine (azepane), and a potentially coordinating thiazole moiety—this guide presents detailed protocols, mechanistic insights, and expert commentary. We will explore robust methodologies, focusing on the use of sodium triacetoxyborohydride (STAB) for general applications and a titanium(IV) isopropoxide-mediated approach for more challenging carbonyl partners. The protocols are designed to be self-validating, with integrated guidance on reaction monitoring, workup, purification, and troubleshooting to ensure high-yield, high-purity synthesis of the desired secondary amines.

Introduction: The Strategic Importance of Reductive Amination

Reductive amination stands as a cornerstone of modern organic synthesis, providing one of the most reliable and versatile methods for constructing carbon-nitrogen bonds.[1][2] The reaction proceeds through the condensation of a carbonyl compound (an aldehyde or ketone) with an amine to form an intermediate imine or iminium ion, which is then reduced in situ to the target amine.[2][3] This method is favored over traditional N-alkylation with alkyl halides because it cleanly affords mono-alkylation, avoiding the common problem of over-alkylation that plagues other methods.[3]

The substrate, (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, presents both an opportunity and a challenge. Its intricate scaffold, featuring a thiazole core often found in bioactive molecules, makes it a valuable building block.[4][5] However, the multiple basic and potentially coordinating sites necessitate carefully chosen reaction conditions to achieve chemoselectivity and avoid catalyst inhibition or unwanted side reactions.

Mechanistic Overview & Substrate-Specific Considerations

The overall transformation can be visualized as a two-stage process occurring in a single pot.

G cluster_1 Imine/Iminium Formation (Equilibrium) cluster_2 Reduction (Irreversible) Carbonyl Aldehyde/Ketone (R-CO-R') Hemiaminal Hemiaminal Intermediate Carbonyl->Hemiaminal + Amine Amine Primary Amine (Target Substrate) Amine->Hemiaminal Imine Imine/Iminium Ion Hemiaminal->Imine - H₂O (Often Acid-Catalyzed) Product Final Secondary Amine Imine->Product Reduction ReducingAgent Hydride Source (e.g., NaBH(OAc)₃) ReducingAgent->Product

Figure 1: General mechanism of reductive amination.

Expertise & Causality: Why This Substrate is Special

When working with (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, several factors must be considered:

  • Choice of Reducing Agent: A key challenge is that many common reducing agents, like sodium borohydride (NaBH₄), can reduce the starting aldehyde or ketone directly.[3] Therefore, a chemoselective reducing agent that preferentially reduces the protonated iminium ion over the carbonyl is required. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for this reason. Its reduced reactivity is attributed to the electron-withdrawing effects of the acetate groups, making it a milder and more selective hydride donor than NaBH₄.[2][6][7]

  • Acid Catalysis: Imine formation is often accelerated by mild acid, which protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic. However, with our substrate, excess strong acid can protonate the product and starting amine, potentially complicating the reaction and workup. Acetic acid is often used as a catalyst, and conveniently, it is also a byproduct of the STAB reduction, making the reaction somewhat self-catalyzing.[7]

  • Potential Catalyst Inhibition: The thiazole sulfur and the tertiary azepane nitrogen are Lewis bases. In catalytic hydrogenations (an alternative reductive amination method), these groups can irreversibly bind to and poison precious metal catalysts like Palladium on carbon (Pd/C).[2] This makes hydride-based reductions the superior choice for this class of substrate.

Protocol I: Standard Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This protocol is the recommended starting point for most aldehydes and many ketones due to its mildness, broad functional group tolerance, and operational simplicity.[7][8]

Methodology

  • Reagent Preparation: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (1.0 eq).

  • Solvent Addition: Dissolve the amine in a suitable anhydrous aprotic solvent. 1,2-Dichloroethane (DCE) is generally the preferred solvent, but Dichloromethane (DCM) or Tetrahydrofuran (THF) can also be effective.[7][8] A typical concentration is 0.1-0.2 M.

  • Carbonyl Addition: Add the aldehyde or ketone (1.0-1.2 eq). If using a valuable carbonyl, 1.0 eq is sufficient. For simple or volatile carbonyls, a slight excess ensures complete consumption of the starting amine.

  • Initiation of Imine Formation: Allow the mixture to stir at room temperature for 20-30 minutes. For less reactive ketones, adding glacial acetic acid (1.0-2.0 eq) at this stage can be beneficial to catalyze imine formation.[7]

  • Reduction Step: Add sodium triacetoxyborohydride (STAB) (1.5-2.0 eq) portion-wise over 5-10 minutes. The reaction is often slightly exothermic, and gas evolution (hydrogen) may be observed if the reagent contacts moisture.

  • Reaction Monitoring: Stir the reaction at room temperature. Monitor the consumption of the starting amine by Thin Layer Chromatography (TLC) or LC-MS. Reactions with aldehydes are typically complete within 1-4 hours, while ketones may require stirring for 12-24 hours.

  • Workup (Quenching): Once the reaction is complete, carefully quench the mixture by slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir vigorously until gas evolution ceases. This step neutralizes the acetic acid and hydrolyzes any remaining reducing agent.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM or Ethyl Acetate (3x).

  • Purification (Product Isolation): Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product is typically purified by flash column chromatography on silica gel, often using a gradient of methanol in dichloromethane containing a small amount of triethylamine (e.g., 0.5%) to prevent the product from streaking on the column.

Data Presentation: Reagent Stoichiometry

ReagentRoleTypical EquivalentsRationale
Starting Amine Nucleophile1.0Limiting Reagent
Carbonyl Compound Electrophile1.0 - 1.2Slight excess drives reaction to completion
Sodium Triacetoxyborohydride Reducing Agent1.5 - 2.0Ensures complete reduction of the iminium intermediate
Acetic Acid (Optional) Catalyst1.0 - 2.0Facilitates imine formation, especially for ketones[7]
Solvent (e.g., DCE, DCM) Reaction Medium-Must be aprotic and anhydrous

Protocol II: Titanium(IV) Isopropoxide-Mediated Reductive Amination

For sterically hindered or electronically deactivated ketones, imine formation can be slow and unfavorable. In these cases, a Lewis acid like titanium(IV) isopropoxide (Ti(OiPr)₄) can be used as a water scavenger to drive the initial condensation to completion before the reduction step.[9][10][11]

Methodology

  • Complex Formation: To a solution of the ketone (1.1 eq) in anhydrous DCM or EtOH, add Ti(OiPr)₄ (1.2-1.5 eq) under an inert atmosphere (e.g., Nitrogen or Argon). Stir for 15 minutes.

  • Amine Addition: Add a solution of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (1.0 eq) in the same solvent. Stir the mixture at room temperature for 4-12 hours to ensure complete imine formation.

  • Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add sodium borohydride (NaBH₄) (1.5-2.0 eq) portion-wise. Note: Since the imine is pre-formed and complexed, the less selective NaBH₄ can be used here, though NaBH₃CN is also common.[9][10]

  • Reaction Monitoring & Workup: Allow the reaction to warm to room temperature and stir until complete (monitored by TLC/LC-MS). Quench the reaction by carefully adding 1M aqueous NaOH or aqueous ammonia and stir vigorously for 1 hour.[9] This breaks down the titanium complexes into filterable solids (titanium oxides).

  • Purification: Filter the slurry through a pad of Celite®, washing the filter cake thoroughly with DCM or Ethyl Acetate. The filtrate is then worked up as described in Protocol I (extraction, drying, concentration, and chromatography).

Experimental Workflow & Characterization

The overall process from setup to final product analysis follows a logical and systematic path, crucial for reproducibility and success.

Figure 2: Standard experimental workflow for reductive amination.

Troubleshooting and Field-Proven Insights

IssuePossible Cause(s)Suggested Solution(s)
No or Low Conversion 1. Inactive reducing agent (hydrolyzed).2. Poor quality/wet solvent.3. Sterically hindered or unreactive ketone.1. Use a fresh bottle of STAB.2. Use anhydrous solvents.3. Switch to the Ti(OiPr)₄ protocol (Protocol II). Add acetic acid catalyst for the STAB protocol. Increase reaction time/temperature (up to 40 °C).
Formation of Byproducts 1. Over-reduction of carbonyl (if using NaBH₄ without pre-formation).2. Dimerization or side reactions of the aldehyde.1. Ensure you are using a selective reagent like STAB.2. Add the reducing agent shortly after the carbonyl; do not let the amine and aldehyde stir together for extended periods before reduction.
Difficult Purification 1. Product is very polar.2. Product streaking on silica gel column.1. Use a more polar eluent system (e.g., higher % of MeOH in DCM).2. Add a small amount of a basic modifier (0.5-1% triethylamine or ammonia in methanol) to the eluent to suppress protonation of the amine on the acidic silica surface.

Conclusion

The reductive amination of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is a highly effective transformation for generating diverse secondary amine derivatives. By selecting the appropriate protocol—the mild and versatile STAB method for general cases or the robust Ti(OiPr)₄-mediated approach for challenging substrates—researchers can reliably access these valuable compounds in high yield and purity. The key to success lies in understanding the substrate's unique characteristics and applying the principles of chemoselectivity and reaction optimization outlined in this guide.

References

  • Schäfer, G., Reber, S., et al. (2022). Robust and Scalable Reductive Amination Protocol for Electron-Poor Heterocyclic Amines Using Et3SiH/TFA as Reducing Agent. Synthesis. Available at: [Link]

  • Schäfer, G., Reber, S., et al. (2022). Robust and Scalable Reductive Amination Protocol for Electron-Poor Heterocyclic Amines Using Et3SiH/TFA as Reducing Agent. ResearchGate. [Online]. Available at: [Link]

  • Cesium. (n.d.). Reductive amination with Titanium(IV)Isopropoxide. Designer-Drug.com. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Org-chem.org. Available at: [Link]

  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Available at: [Link]

  • Salmi, C., Letourneux, Y., & Brunel, J. M. (2006). Efficient Synthesis of Various Secondary Amines Through a Titanium(IV) isopropoxide-Mediated Reductive Amination of Ketones. Letters in Organic Chemistry, 3(5), 396-401. Available at: [Link]

  • Abdel-Magid, A. F., & Maryanoff, C. A. (n.d.). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. ACS Symposium Series. Available at: [Link]

  • Nugent, W. A. (2006). Modification of the Titanium(IV) Isopropoxide Reductive Amination Reaction: Application to Solid Phase Synthesis. Synthetic Communications, 31(22), 3519-3523. Available at: [Link]

  • Baran, P. S. (2002). A simple secondary amine synthesis: Reductive amination using sodium triacetoxyborohydride. Journal of Chemical Education, 79(1), 101. Available at: [Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. Available at: [Link]

  • ResearchGate. (n.d.). ChemInform Abstract: Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. Available at: [Link]

  • ResearchGate. (n.d.). Different approaches to (hetero)aryl amines. Available at: [Link]

  • Senthamarai, T., Murugesan, K., et al. (2018). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. Angewandte Chemie International Edition, 57(9), 2419-2423. Available at: [Link]

  • Wikipedia. (n.d.). Reductive amination. Available at: [Link]

  • Synple Chem. (n.d.). Application Note – Reductive Amination. Available at: [Link]

  • Zhang, Z., et al. (2018). A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. Molecules, 23(11), 2999. Available at: [Link]

  • Afanasyev, O. I., et al. (2022). Reductive Amination Reactions Using Sodium Hypophosphite: a Guide to Substrates. The Journal of Organic Chemistry, 87(16), 10737-10750. Available at: [Link]

  • Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Available at: [Link]

  • ResearchGate. (n.d.). Production of tertiary amines via reductive amination (RA) and their potential usage. Available at: [Link]

  • IntechOpen. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. Available at: [Link]

  • Intagliata, S., et al. (2018). Exploring 1-adamantanamine as an alternative amine moiety for metabolically labile azepane ring in newly synthesized benzo[d]thiazol-2(3H)one σ receptor ligands. Bioorganic & Medicinal Chemistry Letters, 28(17), 2890-2894. Available at: [Link]

  • El-Sayed, M. A. A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. Available at: [Link]

  • ResearchGate. (2022). Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. Available at: [Link]

  • Iaroshenko, V. O., et al. (2022). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. Molecules, 27(16), 5195. Available at: [Link]

Sources

Application

Scale-Up Synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine: An In-Depth Technical Guide

Abstract This comprehensive application note provides a detailed, robust, and scalable protocol for the synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, a novel heterocyclic amine with potential applications...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This comprehensive application note provides a detailed, robust, and scalable protocol for the synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, a novel heterocyclic amine with potential applications in pharmaceutical and medicinal chemistry research. The synthetic strategy is centered around a modified Hantzsch thiazole synthesis, followed by a nucleophilic substitution to introduce the azepane moiety. This guide is intended for researchers, scientists, and drug development professionals, offering not only a step-by-step methodology but also the scientific rationale behind key experimental choices, ensuring both reproducibility and a thorough understanding of the process. All protocols have been designed with scalability and safety as primary considerations.

Introduction: The Significance of Thiazole and Azepane Moieties in Drug Discovery

Thiazole rings are a cornerstone in medicinal chemistry, forming the core of numerous FDA-approved drugs and biologically active compounds.[1][2][3] Their unique electronic properties and ability to engage in various biological interactions make them a privileged scaffold in drug design.[1][2] Similarly, the azepane ring, a seven-membered saturated heterocycle, is increasingly recognized for its ability to confer favorable pharmacokinetic properties and explore three-dimensional chemical space, a critical aspect of modern drug development.[4][5] The combination of these two motifs in "(4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine" presents a molecule of significant interest for the development of novel therapeutics.

This guide outlines a scalable synthesis of this target compound, addressing the common challenges associated with thiazole synthesis and purification of amine-containing molecules.[6]

Synthetic Strategy: A Two-Stage Approach

The synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is approached through a convergent two-stage process. This strategy was chosen for its efficiency and the use of readily available starting materials.

Stage 1: Construction of the Thiazole Core. The synthesis commences with the well-established Hantzsch thiazole synthesis, which involves the condensation of an α-haloketone with a thioamide.[1][6][7][8][9] In this protocol, we will first synthesize a protected aminomethylthiazole intermediate to avoid side reactions involving the primary amine.

Stage 2: Introduction of the Azepane Moiety. The second stage involves a nucleophilic substitution reaction where the azepane ring is introduced onto the thiazole core via its chloromethyl handle. This is a classic and reliable method for forming carbon-nitrogen bonds.[10]

A logical workflow of the synthetic strategy is presented below:

Synthetic Workflow Boc-Glycinamide Boc-Glycinamide Boc-aminoethanethioamide Boc-aminoethanethioamide Boc-Glycinamide->Boc-aminoethanethioamide Thionation Lawesson's Reagent Lawesson's Reagent Bromoacetaldehyde Bromoacetaldehyde tert-butyl (4-(chloromethyl)thiazol-2-yl)methylcarbamate tert-butyl (4-(chloromethyl)thiazol-2-yl)methylcarbamate Bromoacetaldehyde->tert-butyl (4-(chloromethyl)thiazol-2-yl)methylcarbamate Azepane Azepane tert-butyl ((4-(azepan-1-ylmethyl)thiazol-2-yl)methyl)carbamate tert-butyl ((4-(azepan-1-ylmethyl)thiazol-2-yl)methyl)carbamate Azepane->tert-butyl ((4-(azepan-1-ylmethyl)thiazol-2-yl)methyl)carbamate HCl in Dioxane HCl in Dioxane (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine HCl in Dioxane->(4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Boc-aminoethanethioamide->tert-butyl (4-(chloromethyl)thiazol-2-yl)methylcarbamate Hantzsch Synthesis tert-butyl (4-(chloromethyl)thiazol-2-yl)methylcarbamate->tert-butyl ((4-(azepan-1-ylmethyl)thiazol-2-yl)methyl)carbamate Nucleophilic Substitution tert-butyl ((4-(azepan-1-ylmethyl)thiazol-2-yl)methyl)carbamate->(4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Deprotection

Caption: Overall synthetic workflow for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine.

Detailed Experimental Protocols

Materials and Reagents
ReagentSupplierPurityNotes
Boc-glycine ethyl esterCommercially Available>98%
Ammonia in Methanol (7N)Commercially Available
Lawesson's ReagentCommercially Available>98%
1,3-DichloroacetoneCommercially Available>98%Corrosive and lachrymator
AzepaneCommercially Available>98%Flammable and corrosive
Tetrahydrofuran (THF)Commercially AvailableAnhydrous
Dichloromethane (DCM)Commercially AvailableAnhydrous
Triethylamine (TEA)Commercially Available>99%
Hydrochloric Acid (4M in Dioxane)Commercially Available
Sodium BicarbonateCommercially AvailableReagent Grade
Magnesium SulfateCommercially AvailableAnhydrous
Stage 1: Synthesis of tert-butyl (4-(chloromethyl)thiazol-2-yl)methylcarbamate

This stage is a three-step process to construct the functionalized and protected thiazole core.

Step 1.1: Synthesis of Boc-glycinamide [11]

  • To a solution of Boc-glycine ethyl ester (1.0 eq) in methanol, add a 7N solution of ammonia in methanol (10.0 eq).

  • Stir the reaction mixture in a sealed vessel at room temperature for 48 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure to obtain Boc-glycinamide as a white solid. The product is used in the next step without further purification.

Step 1.2: Synthesis of Boc-aminoethanethioamide [11]

  • To a solution of Boc-glycinamide (1.0 eq) in anhydrous THF, add Lawesson's reagent (0.5 eq) in portions at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Monitor the reaction by TLC.

  • Once the reaction is complete, quench with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford Boc-aminoethanethioamide.

Step 1.3: Hantzsch Thiazole Synthesis of tert-butyl (4-(chloromethyl)thiazol-2-yl)methylcarbamate [12]

  • In a round-bottom flask, dissolve 1,3-dichloroacetone (1.0 eq) in absolute ethanol.

  • To this solution, add Boc-aminoethanethioamide (1.0 eq).

  • Heat the reaction mixture to reflux for 4-6 hours, monitoring by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to yield tert-butyl (4-(chloromethyl)thiazol-2-yl)methylcarbamate.

Stage 2: Synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Step 2.1: Nucleophilic Substitution with Azepane

  • To a solution of tert-butyl (4-(chloromethyl)thiazol-2-yl)methylcarbamate (1.0 eq) in anhydrous DCM, add triethylamine (2.5 eq) and azepane (1.2 eq).

  • Stir the reaction mixture at room temperature for 24 hours.

  • Monitor the reaction by TLC.

  • Upon completion, wash the reaction mixture with water and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

  • The resulting crude tert-butyl ((4-(azepan-1-ylmethyl)thiazol-2-yl)methyl)carbamate is used in the next step without further purification.

Step 2.2: Boc Deprotection

  • Dissolve the crude product from the previous step in a minimal amount of DCM.

  • Add a 4M solution of HCl in dioxane (5.0 eq) and stir at room temperature for 4 hours.

  • Monitor the deprotection by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Triturate the residue with diethyl ether to obtain the hydrochloride salt of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine as a solid.

  • The product can be further purified by recrystallization.

Purification and Characterization

Purification

The final product, obtained as a hydrochloride salt, can be purified by recrystallization from a suitable solvent system such as ethanol/diethyl ether. For obtaining the free base, the hydrochloride salt can be dissolved in water, basified with a suitable base (e.g., sodium carbonate), and extracted with an organic solvent.[6]

Characterization

The structure and purity of the synthesized (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine should be confirmed by standard analytical techniques:

  • ¹H and ¹³C NMR: To confirm the chemical structure and the presence of all expected protons and carbons.

  • Mass Spectrometry (MS): To determine the molecular weight of the compound.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

  • Fourier-Transform Infrared Spectroscopy (FTIR): To identify the key functional groups present in the molecule.

Safety Precautions

A thorough risk assessment should be conducted before commencing any experimental work. The following are key safety considerations for the reagents used in this synthesis:

ReagentHazardsRecommended Precautions
1,3-Dichloroacetone Corrosive, Lachrymator, ToxicHandle in a fume hood, wear appropriate PPE (gloves, safety glasses, lab coat).
Azepane Highly Flammable, Corrosive, ToxicHandle in a fume hood, away from ignition sources. Wear appropriate PPE.[13]
Lawesson's Reagent Strong, unpleasant odor, IrritantHandle in a well-ventilated fume hood.
Hydrochloric Acid in Dioxane CorrosiveHandle with care in a fume hood, wear appropriate PPE.
2-Chloro-5-(chloromethyl)thiazole (related intermediate) Toxic in contact with skin, Causes severe skin burns and eye damage.[14][15][16][17]Strict adherence to safety protocols when handling halogenated thiazoles is crucial.

Always consult the Safety Data Sheet (SDS) for each chemical before use.[18][19][20][21][22]

Troubleshooting

ProblemPossible CauseSolution
Low yield in Hantzsch synthesis Incomplete reaction, side product formation.Ensure anhydrous conditions. Optimize reaction time and temperature. Dropwise addition of the α-haloketone can sometimes improve yields.[6]
Difficulty in purification Similar polarity of product and impurities.If column chromatography is challenging, consider acid-base extraction to isolate the basic amine product.[6]
Incomplete Boc deprotection Insufficient acid or reaction time.Increase the equivalents of HCl or prolong the reaction time. Monitor carefully by TLC.

Conclusion

This application note provides a detailed and scalable synthetic protocol for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. By following the outlined procedures and adhering to the safety precautions, researchers can confidently synthesize this novel compound for further investigation in their drug discovery and development programs. The provided rationale for the synthetic strategy and troubleshooting guide aims to empower scientists with the necessary information for successful execution and potential optimization of this synthesis.

References

  • Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety - PMC. (n.d.).
  • Technical Support Center: Synthesis of 2-Aminothiazole Derivatives - Benchchem. (n.d.).
  • C3295 - 2-Chloro-5-(chloromethyl)thiazole - SAFETY DATA SHEET. (2025, May 28).
  • Scalable Synthesis of Thiazole Peptide Macrocycles - Thieme Chemistry. (n.d.).
  • Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. (2025, October 28).
  • 2-CHLOROMETHYL-THIAZOLE SDS, 3364-78-1 Safety Data Sheets - ECHEMI. (n.d.).
  • Safety Data Sheet - Cayman Chemical. (2023, April 19).
  • Synthesis of novel 2-amino thiazole derivatives - Der Pharma Chemica. (n.d.).
  • CN104370851A - Synthesis method of 2-aminomethyl-thiazole hydrochloride - Google Patents. (n.d.).
  • SYNTHESIS AND ANTIMICROBIAL ACTIVITY OF 2- AMINOTHIAZOLE DERIVATIVES. (2010, August 1).
  • Azepane-2,7-dione - Apollo Scientific. (n.d.).
  • 2-Chloro-5-chloromethylthiazole - AK Scientific, Inc. (n.d.).
  • 2-CHLORO-5-CHLOROMETHYL THIAZOLE | Georganics. (2011, January 27).
  • SAFETY DATA SHEET - Apollo Scientific. (2007, July 12).
  • Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes - The University of Manchester. (n.d.).
  • Synthesis and antimicrobial activity of some novel 2-amino thiazole derivatives - JOCPR. (n.d.).
  • Hantzsch thiazole synthesis - ResearchGate. (n.d.).
  • Azepane - Synquest Labs. (n.d.).
  • Safety Data Sheet - ChemScene. (2025, December 29).
  • Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology - PMC. (2025, April 24).
  • 2-(Azepane-1-carbothioylsulfanyl)-2-methyl-propionic acid - AK Scientific, Inc. (n.d.).
  • Commercially available drugs contain azepine derivatives. - ResearchGate. (n.d.).
  • Modular synthesis of thiazoline and thiazole derivatives by using a cascade protocol. (2017, June 21).
  • The first synthesis of thiazole derivatives using the Hantzsch procedure. - ResearchGate. (n.d.).
  • Designing, synthesis and characterization of 2-aminothiazole-4-carboxylate Schiff bases; antimicrobial evaluation against multidrug resistant strains and molecular docking - PMC. (2019, September 14).
  • An In-depth Technical Guide to 4-(Chloromethyl)thiazole Hydrochloride: A Key Synthetic Building Block - Benchchem. (n.d.).
  • Synthesis of Novel Aminothiazole Derivatives as Promising Antiviral, Antioxidant and Antibacterial Candidates - MDPI. (2022, July 12).
  • Recent Advances on the Synthesis of Azepane‐Based Compounds - ResearchGate. (n.d.).
  • An In-depth Technical Guide to the Synthesis of 4-(Methoxymethyl)thiazole from Simple Precursors - Benchchem. (n.d.).
  • Aminothiazole, Schiff base: synthesis, characterization and evaluation of their antimicrobial and antioxidant activity. (n.d.).
  • Brønsted acid-mediated thiazole synthesis from sulfoxonium ylides - Chemical Communications (RSC Publishing) DOI:10.1039/D4CC03905J. (2024, October 1).
  • Synthesis and Biological Evaluation of Thiazole Derivatives - IntechOpen. (2020, June 29).
  • Aminothiazole-Linked Metal Chelates: Synthesis, Density Functional Theory, and Antimicrobial Studies with Antioxidant Correlations | ACS Omega - ACS Publications. (2021, November 24).
  • Recent Development in the Synthesis of Thiazoles - Bentham Science Publishers. (2022, May 17).
  • Synthesis of Oligonucleotides Containing Thiazole and Thiazole N-Oxide Nucleobases | Organic Letters - ACS Publications. (2002, February 21).
  • (PDF) Recent Advances in Synthesis, Mechanism of Action and Therapeutic Applications of Azepines: Review Article - ResearchGate. (2025, August 26).
  • Green Biocatalyst for Ultrasound-Assisted Thiazole Derivatives: Synthesis, Antibacterial Evaluation, and Docking Analysis | ACS Omega. (2024, March 12).
  • Preparation of 4-chloromethyl-2-methyl-5-nitro-1,3-thiazole (1)[1]. - ResearchGate. (n.d.). Retrieved from

  • WO1993009107A1 - Novel process for the preparation of 4-methyl-5-(2-chloroethyl)-thiazole and analogues thereof - Google Patents. (n.d.).
  • 4-(Chloromethyl)thiazole hydrochloride - Chem-Impex. (n.d.).
  • 4-(azepan-1-ylsulfonyl)-N-(3-(benzo[d]thiazol-2-yl) - Benchchem. (n.d.).
  • 4-(azepan-1-ylmethyl)-1,3-thiazol-2-amine-17386-11-7 - Thoreauchem. (n.d.).
  • 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile - PMC. (2019, April 23).
  • 4-(Indol-3-yl)thiazole-2-amines and 4-ιndol-3-yl)thiazole Acylamines as Νovel Antimicrobial Agents: Synthesis, In Silico and In Vitro Evaluation - MDPI. (2021, October 28).
  • An overview of the synthesis, therapeutic potential and patents of thiazole derivatives - ScienceScholar. (2022, August 18).
  • Synthesis, Characterization, Molecular Docking, ADMET Study, and Antimicrobial Evaluation of New Mannich Bases of Isatin–Thiazole Imine Bases | Al-Rafidain Journal of Medical Sciences ( ISSN 2789-3219 ). (2024, June 28).

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting low yields in (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine synthesis

Technical Support Center: Synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Introduction The synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is a multi-step process pivotal for the development of no...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Introduction

The synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is a multi-step process pivotal for the development of novel pharmaceutical candidates, leveraging the versatile thiazole scaffold.[1][2] This guide is designed for researchers and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues leading to low yields, and optimize reaction conditions for improved outcomes. Our approach is grounded in established chemical principles and field-proven insights, focusing on the causality behind experimental choices to ensure robust and reproducible results.

The synthetic pathway discussed herein involves four key transformations:

  • Hantzsch Thiazole Synthesis: Formation of the core 2-amino-4-(chloromethyl)thiazole ring.

  • Nucleophilic Substitution: Installation of the azepane moiety at the C4 position.

  • Sandmeyer Reaction: Conversion of the C2-amino group to a nitrile, a crucial precursor.

  • Nitrile Reduction: The final reduction to the target primary amine.

Each step presents unique challenges that can significantly impact the overall yield. This document provides a structured, question-and-answer-based troubleshooting guide to address specific issues encountered during this synthetic sequence.

Visualized Synthetic Pathway

The following diagram outlines the proposed synthetic route from commercially available starting materials to the final product.

G cluster_0 Step 1: Hantzsch Thiazole Synthesis cluster_1 Step 2: Azepane Alkylation cluster_2 Step 3: Sandmeyer Reaction cluster_3 Step 4: Nitrile Reduction 1,3-Dichloroacetone 1,3-Dichloroacetone Intermediate_1 2-Amino-4-(chloromethyl)thiazole 1,3-Dichloroacetone->Intermediate_1 EtOH, Reflux Thiourea Thiourea Thiourea->Intermediate_1 Intermediate_2 2-Amino-4-(azepan-1-ylmethyl)thiazole Intermediate_1->Intermediate_2 K2CO3, MeCN Azepane Azepane Azepane->Intermediate_2 Intermediate_3 2-Cyano-4-(azepan-1-ylmethyl)thiazole Intermediate_2->Intermediate_3 1. NaNO2, HBF4 2. CuCN Final_Product (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Intermediate_3->Final_Product LiAlH4, THF

Caption: Proposed four-step synthesis of the target compound.

Troubleshooting Guide

This section addresses specific problems that can arise during the synthesis, leading to diminished yields.

Section 1: Issues in Hantzsch Thiazole Synthesis (Step 1)

The Hantzsch synthesis is a robust method for creating thiazole rings, but it is sensitive to several parameters.[2][3] Low yields in this initial step can doom the entire sequence.

Q1: My yield of 2-amino-4-(chloromethyl)thiazole is very low or non-existent. What are the common causes?

A1: This is a frequent issue that typically points to problems with starting materials or reaction conditions.[4]

  • Purity of Starting Materials: Ensure the α-haloketone (1,3-dichloroacetone) and thioamide (thiourea) are pure. α-haloketones can decompose over time, and impurities in thiourea can lead to unwanted side reactions.[4][5] If purity is suspect, consider recrystallizing the thiourea and using freshly opened or distilled 1,3-dichloroacetone.

  • Reaction Temperature: The Hantzsch synthesis often requires heating to overcome its activation energy.[4][6] If you are running the reaction at room temperature, a low yield is likely. Refluxing in a solvent like ethanol is a common and effective condition.[1]

  • Reaction Time: The reaction may not have reached completion. It is crucial to monitor the reaction's progress using Thin Layer Chromatography (TLC).[6] Track the disappearance of the starting materials to determine the optimal reaction time.

  • Solvent Choice: Polar protic solvents like ethanol or methanol are standard and generally effective.[4] However, for specific substrates, screening other solvents could be beneficial.[5]

Q2: I'm observing multiple spots on my TLC plate after the Hantzsch reaction. What are the likely side products?

A2: The formation of multiple products can be due to side reactions or impurities.[6]

  • Unreacted Starting Materials: If the reaction is incomplete, you will see spots corresponding to your starting materials. This can be addressed by increasing the reaction time or temperature.[4]

  • Isomeric Byproducts: Under certain conditions, particularly acidic ones, the formation of isomeric products like 2-imino-2,3-dihydrothiazoles can occur.[6]

  • Work-up Issues: The product, 2-amino-4-(chloromethyl)thiazole, is a salt (hydrochloride). During work-up, it must be neutralized, typically with a mild base like sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃), to precipitate the free base.[1][7] Incomplete neutralization can result in product loss to the aqueous layer.

Section 2: Problems with Azepane Alkylation (Step 2)

This S_N2 reaction should be straightforward, but steric hindrance and the basicity of the reactants can cause issues.

Q3: The reaction of 2-amino-4-(chloromethyl)thiazole with azepane is sluggish or incomplete. How can I improve the conversion?

A3: Incomplete conversion is often due to suboptimal reaction conditions or reagent stoichiometry.

  • Base and Solvent: This reaction requires a non-nucleophilic base to scavenge the HCl produced. Potassium carbonate (K₂CO₃) or a tertiary amine like triethylamine (TEA) in a polar aprotic solvent (e.g., acetonitrile or DMF) is a standard choice. Ensure the base is dry and added in at least stoichiometric amounts.

  • Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of azepane to drive the reaction to completion. A large excess should be avoided as it can complicate purification.

  • Temperature: Gently heating the reaction mixture (e.g., to 50-60 °C) can increase the reaction rate without promoting significant side reactions. Monitor via TLC to avoid decomposition.

Q4: I'm seeing evidence of di-substitution or other byproducts. How can I increase selectivity?

A4: The primary amino group at the C2 position can potentially compete with azepane as a nucleophile, or it could alkylate another molecule of the starting material.

  • Controlled Addition: Add the 2-amino-4-(chloromethyl)thiazole solution slowly to a solution of azepane and base. This maintains a low concentration of the electrophile, minimizing self-reaction.

  • Protecting Groups: If selectivity remains an issue, consider protecting the 2-amino group before alkylation (e.g., as a Boc-carbamate), though this adds steps to the overall synthesis. Deprotection would be required before the Sandmeyer reaction.

Section 3: Challenges in the Sandmeyer Reaction (Step 3)

The conversion of a heterocyclic amine to a nitrile via diazotization is notoriously tricky and requires careful control of conditions.

Q5: My attempt to convert the 2-amino group to a 2-cyano group failed or gave a very low yield. What are the critical parameters?

A5: Success in the Sandmeyer reaction hinges on the careful formation and reaction of the diazonium salt intermediate.

  • Temperature Control: The diazotization step (reaction with NaNO₂ in strong acid) is highly exothermic and the resulting diazonium salt is often unstable at elevated temperatures. This step must be performed at low temperatures, typically 0 to 5 °C, using an ice-salt bath.

  • Acid Choice: Fluoboric acid (HBF₄) or hydrochloric acid (HCl) are commonly used. The choice of acid can influence the stability of the diazonium salt.

  • Slow Addition: The sodium nitrite solution must be added slowly and dropwise to the acidic solution of the amine, ensuring the temperature does not rise above 5 °C. A rapid addition can lead to decomposition and the evolution of nitrogen gas.

  • Copper(I) Cyanide: The quality and reactivity of the copper(I) cyanide (CuCN) are critical. Ensure it is fresh and finely powdered to maximize its reactivity with the diazonium salt.

Q6: I am getting a complex mixture of dark, tarry products from the Sandmeyer reaction. What went wrong?

A6: Tar formation is a classic sign of diazonium salt decomposition or unwanted side reactions.

  • Decomposition: If the temperature was not strictly controlled, the diazonium salt likely decomposed before it could react with the cyanide.

  • Radical Reactions: Uncontrolled decomposition can initiate radical chain reactions, leading to polymerization and tar formation.

  • Purity of Intermediate: Impurities carried over from the previous step can interfere with the reaction. Ensure the 2-amino-4-(azepan-1-ylmethyl)thiazole intermediate is pure before attempting this sensitive step.

Section 4: Low Yields in the Final Nitrile Reduction (Step 4)

The final reduction is the last hurdle. The choice of reducing agent and the purification of the final basic amine are key to obtaining a high yield.

Q7: The reduction of the 2-cyano group is not going to completion. Which reducing agent is best?

A7: The choice of reducing agent depends on functional group tolerance and desired reactivity.

  • Lithium Aluminum Hydride (LiAlH₄): This is a powerful reducing agent that is highly effective for converting nitriles to primary amines. It should be used in an anhydrous ether solvent like THF or diethyl ether. It is the most likely candidate for a complete reduction.

  • Borane (BH₃•THF): Borane is another effective reagent for nitrile reduction and can sometimes offer better selectivity if other reducible functional groups are present.

  • Catalytic Hydrogenation: Hydrogenation over catalysts like Raney Nickel or Palladium on carbon (Pd/C) can also work, but may require high pressures and can sometimes be sensitive to sulfur-containing compounds like thiazoles (catalyst poisoning).

Q8: My final product, (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, is difficult to purify. What are the best methods?

A8: The final product is a poly-basic compound, which can make standard silica gel chromatography challenging due to streaking.

  • Acid-Base Extraction: This is often the most effective purification method for basic compounds.[5] Dissolve the crude product in an organic solvent (e.g., dichloromethane or ethyl acetate) and extract with dilute aqueous acid (e.g., 1M HCl). The protonated amine will move to the aqueous layer, leaving non-basic impurities behind. The aqueous layer can then be washed with an organic solvent, basified with NaOH or Na₂CO₃, and the pure product re-extracted into an organic solvent.[5]

  • Column Chromatography with Additives: If chromatography is necessary, consider using a modified mobile phase. Adding a small amount of a base like triethylamine (e.g., 1-2%) or ammonium hydroxide to the eluent can significantly improve peak shape and separation on silica gel. Alternatively, using alumina as the stationary phase can be beneficial for basic compounds.

General FAQs

Q: What are the best analytical techniques to monitor the progress of each reaction step? A: Thin Layer Chromatography (TLC) is indispensable for monitoring the consumption of starting materials and the appearance of products in real-time.[6] For structural confirmation of intermediates and the final product, Nuclear Magnetic Resonance (¹H and ¹³C NMR) spectroscopy and Mass Spectrometry (MS) are essential.

Q: Are there alternative synthetic routes to consider if this one consistently fails? A: Yes. An alternative could involve building the 2-aminomethylthiazole core first and then alkylating the 4-position. For example, one could synthesize 2-cyano-4-methylthiazole, alkylate the 4-methyl group via a radical bromination followed by substitution with azepane, and then perform the final nitrile reduction. However, this route presents its own challenges with selectivity during the bromination step.

Data Summary Table

The following table summarizes key parameters and their effects, focusing on the critical Hantzsch thiazole synthesis step, based on common optimization studies.[5][6]

ParameterCondition A (Low Yield)Condition B (Optimized Yield)Rationale for Improvement
Temperature Room Temperature78 °C (Ethanol Reflux)Provides sufficient activation energy for the cyclization and dehydration steps.[4][6]
Solvent Dichloromethane (DCM)Ethanol (EtOH)Polar protic solvents like EtOH are generally superior for this reaction.[4]
Reaction Time 2 hours8-12 hours (Monitored by TLC)Ensures the reaction proceeds to completion, minimizing unreacted starting material.[6]
Work-up pH Neutral (Water Wash Only)Basic (5% Na₂CO₃ Wash)Neutralizes the HCl salt of the product, allowing it to precipitate or be extracted.[1][7]

Troubleshooting Workflow: Low Yield in Hantzsch Synthesis

This workflow provides a logical sequence for diagnosing the cause of low yields in the initial and most critical step of the synthesis.

G start Low Yield Observed in Hantzsch Synthesis check_tlc Is reaction monitored by TLC? start->check_tlc incomplete Reaction Incomplete? (Starting Material Present) check_tlc->incomplete Yes complete Reaction Complete? (No Starting Material) check_tlc->complete No (Assumed Complete) extend_time Action: Increase reaction time and/or temperature. Re-monitor with TLC. incomplete->extend_time Yes check_purity Are reactants pure? incomplete->check_purity No review_workup Action: Review work-up procedure. Ensure basic wash (pH 8-9). Consider extraction vs. precipitation. complete->review_workup extend_time->start No Improvement check_purity->complete Yes purify Action: Purify starting materials. (Recrystallize/Distill) check_purity->purify No purify->start Retry Reaction screen_solvents Action: Screen alternative polar protic solvents (e.g., Methanol, Propanol) review_workup->screen_solvents No Improvement

Caption: A decision tree for troubleshooting low yields in Step 1.

References

  • Troubleshooting low yields in Hantzsch thiazole synthesis. BenchChem.
  • Optimizing Hantzsch thiazole synthesis reaction conditions. BenchChem.
  • Application Notes and Protocols for Hantzsch Thiazole Synthesis of Deriv
  • Hantzsch Thiazole Synthesis. SynArchive.
  • Improving the yield of thiazole synthesis from Ethyl 2-chloroacetoacet
  • Hantzsch Thiazole Synthesis. Chem Help Asap.
  • Synthesis and Biological Evaluation of Thiazole Deriv
  • Mechanism of Hantzsch Thiazole Synthesis.

Sources

Optimization

Technical Support Center: Purification of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Topic: Removing impurities from (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine samples Case ID: TECH-2024-TZ-AMINE Status: Active Guide Executive Summary & Molecule Profile Compound Analysis: (4-(Azepan-1-ylmethyl)thiazo...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Removing impurities from (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine samples Case ID: TECH-2024-TZ-AMINE Status: Active Guide

Executive Summary & Molecule Profile

Compound Analysis: (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is a highly polar, basic diamine . Its purification is complicated by two distinct basic centers:[1][2]

  • The Azepane Ring: A bulky, tertiary cyclic amine (moderately basic).

  • The Methanamine Tail: A primary amine (highly nucleophilic, basic, and prone to oxidation/carbamate formation).

Common Impurity Profile:

  • Non-Basic Impurities: Unreacted thioamides, haloketone intermediates, or neutral solvents.

  • Basic Impurities: Excess Azepane (starting material), dimers, or oxidation byproducts (N-oxides).

  • Salt Contaminants: Triethylammonium salts (if TEA was used in previous steps).[3]

Diagnostic Triage: Identifying Your Impurity

Before selecting a protocol, identify the specific nature of your contamination using this diagnostic matrix.

ObservationLikely CauseRecommended Protocol
LCMS: Mass +14 or +28 shiftMethylation/Formylation (Reaction with MeOH/DCM)Protocol C (prevention) & Resynthesis
TLC: Streaking/Tailing on SilicaStrong interaction with acidic silanolsProtocol B (Amine-Silica or Modifier)
NMR: Extra aliphatic peaks (1.5-1.8 ppm)Excess Azepane or greaseProtocol A (High Vac) or Protocol B
Appearance: Yellow/Brown oil (expected solid)Oxidation or PolymerizationProtocol A (SCX Cleanup)
NMR: Broad peaks, non-integral H'sParamagnetic impurities or Salt formationFree-basing workup (See FAQ 2 )

Workflow Decision Matrix

Use the following logic flow to determine the most efficient purification route.

PurificationLogic Start Crude Sample Analysis IsBasic Are impurities Non-Basic? Start->IsBasic SCX Protocol A: SCX Catch & Release (Removes Neutrals/Acids) IsBasic->SCX Yes (Neutrals present) IsAzepane Is Excess Azepane present? IsBasic->IsAzepane No (Mainly amines) SCX->IsAzepane Vac High Vacuum (50°C, <1 mbar) (Azepane bp ~126°C) IsAzepane->Vac Yes Flash Protocol B: Flash Chromatography (Separates Product from By-products) IsAzepane->Flash No (Complex Mix) Vac->Flash If still impure Final Pure Product (Store under Argon) Vac->Final If pure Flash->Final

Figure 1: Decision matrix for selecting the appropriate purification methodology based on impurity type.

Technical Protocols

Protocol A: SCX "Catch and Release" (Removal of Non-Basics)

Best For: Removing neutral starting materials, solvents, and non-basic tars. Mechanism: The sulfonic acid resin binds both amines of your product. Neutrals wash away. Ammonia releases the product.[4]

  • Column Selection: Use a Flash SCX-2 cartridge (Strong Cation Exchange).

    • Capacity Rule: 1g of sorbent typically retains ~0.5 - 0.8 mmol of amine. Your compound is a diamine, so assume lower capacity (0.3 - 0.4 mmol/g).

  • Loading: Dissolve crude in DCM or MeOH . (Avoid amines in loading solvent).

  • Wash Step: Flush with 3-5 Column Volumes (CV) of MeOH .

    • Checkpoint: Analyze eluent by TLC.[1][5][6] It should contain non-basic impurities.

  • Elution: Elute with 2M

    
     in MeOH .
    
    • Note: The basic ammonia displaces your product from the sulfonic acid sites.

  • Concentration: Evaporate the ammoniacal fractions immediately to avoid degradation.

Protocol B: Chromatographic Separation (Silica & Reverse Phase)

Best For: Separating the product from other amines (like Azepane) or close-eluting byproducts.

Option 1: Amine-Functionalized Silica (KP-NH) [1]

  • Why: Standard silica is acidic (

    
    ). Your primary amine will stick irreversibly. KP-NH silica is neutral/basic.
    
  • Mobile Phase: Hexane / Ethyl Acetate (0-100%) or DCM / MeOH (0-10%).

  • Benefit: No amine modifier (TEA) needed in the solvent.

Option 2: Modified Standard Silica

  • Mobile Phase: DCM / MeOH /

    
     (90:9:1).
    
  • Pre-treatment: Flush the column with mobile phase containing 1% Triethylamine (TEA) before loading to "cap" active silanols.

Option 3: High pH Reverse Phase (Prep-HPLC)

  • Column: C18 Gemini-NX or XBridge (High pH stable).

  • Buffer A: 10mM Ammonium Bicarbonate (pH 10).

  • Buffer B: Acetonitrile.

  • Why: At pH 10, your amine is neutral (free base), increasing retention and improving peak shape compared to acidic conditions.

Troubleshooting Guides & FAQs

Issue 1: "My compound is streaking/tailing on the TLC plate and column."

Cause: The primary amine is hydrogen-bonding with the silanols on the silica gel. Solution:

  • TLC: Dip your TLC plate in mobile phase containing 1% TEA before spotting your compound. This neutralizes the plate.[7]

  • Column: Switch to Protocol B (Option 1) . If you must use standard silica, ensure your mobile phase contains at least 1%

    
     (aq) or TEA.
    
Issue 2: "I see a +12, +14, or +28 mass shift in LCMS."

Cause: Reaction with solvents.[1][2][3][5][7][8]

  • +12/28 (Formylation): Occurs if DMF is used during workup or storage.

  • +14 (Methylation): Can occur if DCM/MeOH is used with strong bases over long periods.

  • +42 (Acetylation): Did you use Ethyl Acetate with a strong nucleophile? Fix: These are chemical transformations, not simple impurities. You likely need to resynthesize. Prevention: Avoid heating the primary amine in halogenated solvents or esters.

Issue 3: "The product is an oil, but it should be a solid."

Cause: Residual solvent (DMSO/DMF) or Azepane. Solution:

  • Dissolve in

    
     or 
    
    
    
    .[8]
  • Wash with Brine (3x) to remove DMF/DMSO.

  • Dry over

    
    .
    
  • If Azepane is the suspect, place under high vacuum (<1 mbar) at 40-50°C for 4 hours. Azepane is volatile enough to be removed this way.

Issue 4: "I cannot remove the Triethylamine (TEA) salts."

Context: You used TEA as a buffer, and now you have


 contaminating your NMR.
Solution: 
  • Dissolve sample in DCM.[8]

  • Wash with Saturated

    
     . This free-bases the TEA.
    
  • Concentrate.[8][9][10] The free TEA is volatile and will evaporate; the salt would not.

Stability & Storage (The "Self-Validating" System)

To ensure the purity remains high after isolation, adhere to these storage rules. The primary amine is the "weak link."

Stability Risk1 CO2 Absorption (Carbamate formation) Action1 Store under Argon/N2 Risk1->Action1 Risk2 Oxidation (N-Oxide/Color change) Risk2->Action1 Action2 Store at -20°C Risk2->Action2 Action3 Avoid Acetone/Ketones (Schiff Base)

Figure 2: Storage protocols to prevent degradation of the primary amine moiety.

  • Avoid Ketones: Never use acetone to clean glassware containing this product. The primary amine will form a Schiff base (imine) almost instantly.

  • Argon Flush: Primary amines avidly absorb

    
     from the air to form carbamates. Always flush vials with inert gas before capping.
    

References

  • Biotage. (2023). Is there an easy way to purify organic amines? Retrieved from [Link]

  • Teledyne ISCO. (2012).[6] Purification of primary amines using RediSep C-18 reversed phase columns. Application Note AN82. Retrieved from [Link]

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.
  • Chhabria, M. T., et al. (2016).[11] Thiazole: A Review on Chemistry, Synthesis and Therapeutic Importance of its Derivatives. Current Topics in Medicinal Chemistry. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Enhancing the Stability of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine in Solution

Welcome to the technical support center for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on maintaining t...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on maintaining the stability of this compound in solution. As Senior Application Scientists, we have compiled this information to address common challenges and provide practical solutions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: My solution of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is showing signs of degradation over time. What are the likely causes?

A1: Degradation of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine in solution can be attributed to several factors inherent to its chemical structure. The molecule contains a thiazole ring, a primary amine, and a tertiary amine (azepane ring), all of which can be susceptible to degradation under certain conditions.

  • Hydrolysis: The thiazole ring, although generally stable, can undergo hydrolysis under strong acidic or basic conditions, leading to ring cleavage.[1]

  • Oxidation: The sulfur atom in the thiazole ring and the nitrogen atoms in the amine groups are susceptible to oxidation.[1][2] This can be exacerbated by the presence of dissolved oxygen, metal ions, or exposure to light.

  • Photodegradation: Thiazole-containing compounds can be sensitive to light, potentially leading to complex degradation pathways, including cycloaddition reactions with oxygen.[3]

  • Temperature: Elevated temperatures can accelerate all degradation pathways.[4]

  • pH: The pH of the solution can significantly impact the stability of the compound. The primary amine's basicity makes it reactive, and the overall molecule's charge state, which is pH-dependent, can influence its susceptibility to nucleophilic or electrophilic attack.

Q2: What are the recommended storage conditions for solutions of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine?

A2: To minimize degradation, solutions of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine should be stored under conditions that mitigate the risks outlined in Q1.

ParameterRecommended ConditionRationale
Temperature 2-8°C or frozen (-20°C to -80°C)Reduces the rate of chemical reactions.
Light Protect from light (amber vials)Prevents photodegradation.[3]
Atmosphere Inert gas (argon or nitrogen) overlayMinimizes oxidative degradation.[2]
pH Slightly acidic to neutral (pH 5-7)Balances the stability of the amine groups and the thiazole ring. Extreme pH values should be avoided.
Solvent Aprotic or alcoholic solvents (e.g., DMSO, ethanol)These are generally less reactive than aqueous solutions. If an aqueous buffer is required, ensure it is deoxygenated and sterile.
Q3: I am observing multiple unknown peaks in my HPLC analysis after a short period. How can I identify these degradation products?

A3: The appearance of multiple peaks in your chromatogram is a strong indicator of degradation. Identifying these products is crucial for understanding the degradation pathway and developing a stable formulation. A combination of analytical techniques is often required:

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is the primary tool for identifying degradation products. By comparing the mass-to-charge ratio (m/z) of the unknown peaks to the parent compound, you can deduce potential structural changes such as oxidation (addition of oxygen), hydrolysis (addition of water), or fragmentation.[5]

  • Tandem Mass Spectrometry (MS/MS): Fragmentation analysis of the degradation products can provide further structural information.[3]

  • High-Resolution Mass Spectrometry (HRMS): Provides accurate mass measurements, allowing for the determination of elemental composition.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structural elucidation of major degradation products, isolation via preparative HPLC followed by NMR analysis is the gold standard.[3][5]

Troubleshooting Guides

Problem: Rapid loss of parent compound potency in aqueous buffers.

Possible Causes & Solutions:

  • Cause: Hydrolytic degradation catalyzed by acidic or basic conditions.

    • Solution: Conduct a pH stability profile. Prepare solutions in a range of buffers (e.g., pH 3, 5, 7, 9) and monitor the concentration of the parent compound over time using a stability-indicating HPLC method. This will help identify the optimal pH range for stability.

  • Cause: Oxidation due to dissolved oxygen.

    • Solution: Prepare buffers with deoxygenated water (e.g., by sparging with nitrogen or argon). Work in an inert atmosphere glovebox if possible. The addition of antioxidants may also be considered, but their compatibility with the compound and downstream applications must be verified.

  • Cause: Microbial contamination.

    • Solution: Use sterile buffers and handle solutions under aseptic conditions. For long-term storage, sterile filtration (0.22 µm filter) is recommended.

Problem: Inconsistent results between experimental replicates.

Possible Causes & Solutions:

  • Cause: Photodegradation from ambient light exposure.

    • Solution: Protect all solutions from light by using amber vials or wrapping containers in aluminum foil. Minimize exposure to room light during sample preparation.[3]

  • Cause: Adsorption to container surfaces.

    • Solution: Use low-adsorption vials (e.g., silanized glass or polypropylene). Evaluate different container materials for compatibility.

  • Cause: Incomplete dissolution or precipitation.

    • Solution: Visually inspect solutions for any particulate matter. Determine the solubility of the compound in your chosen solvent system and ensure you are working within the linear range of solubility.

Protocols

Protocol 1: Forced Degradation Study Workflow

A forced degradation study is essential for identifying potential degradation pathways and developing a stability-indicating analytical method.[6][7]

Objective: To intentionally degrade the (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine under various stress conditions to produce likely degradation products.

Materials:

  • (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH)

  • Hydrogen peroxide (H₂O₂)

  • A suitable UV/Vis spectrophotometer or HPLC system

  • pH meter

Procedure:

  • Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Stress Conditions:

    • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl. Incubate at 60°C for 24 hours.

    • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH. Incubate at 60°C for 24 hours.

    • Oxidation: Mix the stock solution with 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.

    • Thermal Degradation: Incubate the stock solution at 60°C for 24 hours.

    • Photodegradation: Expose the stock solution to UV light (e.g., 254 nm) and visible light for a defined period.

  • Sample Analysis: At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot of each stressed sample. Neutralize the acid and base hydrolysis samples before analysis. Analyze all samples by a suitable analytical method, such as RP-HPLC with UV detection.

  • Data Evaluation: Compare the chromatograms of the stressed samples to that of an unstressed control. Look for a decrease in the peak area of the parent compound and the appearance of new peaks. Aim for 5-20% degradation of the active pharmaceutical ingredient.[1]

Caption: Forced degradation study workflow.

Diagram of Potential Degradation Pathways

Degradation_Pathways cluster_degradation Degradation Products Parent (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Thiazole Ring Primary Amine Azepane Ring Oxidation Oxidized Products (e.g., N-oxides, Sulfoxides) Parent:f0->Oxidation [O] Parent:f1->Oxidation [O] Parent:f2->Oxidation [O] Hydrolysis Hydrolysis Products (Ring Cleavage) Parent:f0->Hydrolysis H₂O, H⁺/OH⁻ Photodegradation Photodegradation Products (e.g., Cycloadducts) Parent->Photodegradation

Caption: Potential degradation pathways.

References

  • Research progress of thiazole flavor compounds. - CABI Digital Library. Available at: [Link]

  • (PDF) Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique.D.B.Kamkhede - ResearchGate. Available at: [Link]

  • Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR - PubMed. Available at: [Link]

  • Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture | Industrial & Engineering Chemistry Research - ACS Publications. Available at: [Link]

  • What are the Applications of Amines in the Pharmaceutical Industry? - diplomata comercial. Available at: [Link]

  • Analytical Methods to Determine the Stability of Biopharmaceutical Products. Available at: [Link]

  • Analytical Techniques In Stability Testing - Separation Science. Available at: [Link]

  • core components of analytical method validation for small molecules-an overview. Available at: [Link]

  • Prodrugs for Amines - PMC - NIH. Available at: [Link]

  • Unstable Small Molecule Therapeutic Analysis - KCAS Bio. Available at: [Link]

  • Stability Testing of Pharmaceuticals: Procedures and Best Practices - Lab Manager. Available at: [Link]

  • AMINES. Available at: [Link]

  • CA2826391C - Pharmaceutical formulations including an amine compound - Google Patents.
  • (PDF) Prodrugs for Amines - ResearchGate. Available at: [Link]

  • Research could enable assembly line synthesis of prevalent amine-containing drugs | College of Liberal Arts & Sciences | Illinois. Available at: [Link]

  • Why Are Primary Secondary and Tertiary Amines Important?. Available at: [Link]

  • Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario - Asian Journal of Research in Chemistry. Available at: [Link]

  • Amine Reactivity - MSU chemistry. Available at: [Link]

  • New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking - MDPI. Available at: [Link]

  • Physical Properties of Amines - BYJU'S. Available at: [Link]

  • Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against Breast Cancer and Antimicrobial Agents - PMC. Available at: [Link]

  • 4-(azepan-1-ylmethyl)-1,3-thiazol-2-amine-17386-11-7 - Thoreauchem. Available at: [Link]

  • Forced Degradation Study: An Important Tool in Drug Development - Asian Journal of Research in Chemistry. Available at: [Link]

  • An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics - FABAD Journal of Pharmaceutical Sciences. Available at: [Link]

  • Exploring 1-adamantanamine as an alternative amine moiety for metabolically labile azepane ring in newly synthesized benzo[d]thiazol-2(3H)one σ receptor ligands - PubMed. Available at: [Link]

  • Exploring 1-adamantanamine as an alternative amine moiety for metabolically labile azepane ring in newly synthesized benzo[d] thiazol-2(3H)one σ receptor ligands - ResearchGate. Available at: [Link]

Sources

Optimization

Technical Support Center: Navigating Steric Challenges in Azepane-Thiazole Coupling Reactions

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals engaged in the synthesis of complex heterocyclic scaffolds. This guide provides in-depth troubleshooting a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals engaged in the synthesis of complex heterocyclic scaffolds. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the specific challenges encountered when coupling sterically demanding azepane moieties with thiazole rings. The convergence of the bulky, seven-membered saturated azepane ring and the electronically distinct thiazole heterocycle presents a unique set of steric and electronic hurdles that can often lead to low yields, slow reaction rates, or complete reaction failure. This resource is designed to provide you with the causal understanding and actionable protocols to overcome these obstacles and achieve success in your synthetic endeavors.

The Core Challenge: Understanding the Steric and Electronic Landscape

The primary difficulty in azepane-thiazole coupling arises from the significant steric bulk of the azepane ring, which can hinder its approach to the catalytic center during the key bond-forming steps of the reaction. This steric impediment is often exacerbated by the electronic nature of the thiazole ring. The nitrogen and sulfur heteroatoms in the thiazole can coordinate with the metal catalyst, potentially leading to catalyst inhibition or deactivation.[1] Furthermore, the electron density of the thiazole ring can influence the rate of oxidative addition, a critical step in many cross-coupling reactions.

This guide will focus on the most common and effective strategies for forging the C-N bond between these two challenging partners, with a primary emphasis on palladium- and copper-catalyzed cross-coupling reactions.

Troubleshooting Guide: Common Issues and Solutions

This section is designed in a question-and-answer format to directly address specific problems you may be encountering in the laboratory.

Issue 1: My Buchwald-Hartwig amination between a 2-halothiazole and azepane is resulting in low to no product formation.

This is a frequently encountered issue. The likely culprits are a combination of steric hindrance from the azepane, catalyst inhibition by the thiazole, and suboptimal reaction conditions. Here is a systematic approach to troubleshooting:

  • Inadequate Ligand Choice: The ligand is arguably the most critical component in overcoming steric hindrance in Buchwald-Hartwig aminations.[2][3] Standard phosphine ligands are often insufficient.

    • Solution & Rationale: Employ bulky, electron-rich biaryl phosphine ligands. These ligands create a larger "pocket" around the palladium center, which can accommodate the bulky azepane. They also promote the formation of the active, monoligated palladium species necessary for coupling sterically demanding substrates.

      • Recommended Ligands: Start with a screening of established ligands for hindered couplings such as BrettPhos , RuPhos , or t-BuXPhos .[2] These have demonstrated broad utility in coupling secondary amines with heteroaryl halides.

  • Suboptimal Base and Solvent Combination: The choice of base is crucial and can significantly impact the reaction outcome. A base that is too weak may not efficiently deprotonate the azepane, while a base that is too strong or nucleophilic can lead to side reactions.

    • Solution & Rationale: For sterically hindered secondary amines, strong, non-nucleophilic bases are generally preferred.

      • Recommended Bases: Sodium tert-butoxide (NaOtBu) is a common and effective choice. Lithium bis(trimethylsilyl)amide (LHMDS) can be a valuable alternative, especially if your substrates are sensitive to protic functional groups.[2]

      • Solvent Considerations: Anhydrous, aprotic solvents like toluene or 1,4-dioxane are standard. The choice of solvent can influence catalyst solubility and reactivity, so it is worth screening both.

  • Catalyst Deactivation: The thiazole nitrogen can coordinate to the palladium center, leading to an off-cycle, inactive species.

    • Solution & Rationale: Specialized ligands can mitigate this issue. For instance, ligands like BippyPhos have been designed for coupling coordinating heterocycles.[1] Additionally, ensuring strictly anhydrous and anaerobic conditions is critical, as oxygen and moisture can deactivate many palladium catalysts.

Issue 2: I am observing significant amounts of hydrodehalogenation of my 2-halothiazole starting material.

Hydrodehalogenation, the replacement of the halogen with a hydrogen atom, is a common side reaction, especially with electron-rich aryl halides or when the desired coupling is slow.

  • Cause & Solution: This side reaction can be promoted by elevated temperatures or the use of overly electron-rich ligands.

    • Optimization Strategy:

      • Lower the Reaction Temperature: While higher temperatures can sometimes overcome steric barriers, they can also accelerate side reactions. Try running the reaction at a lower temperature (e.g., 80-90 °C instead of 110 °C) for a longer period.

      • Ligand Tuning: If you are using a highly electron-rich ligand, consider switching to a slightly less donating one from your screening panel.

      • Base Strength: In some cases, a weaker base may reduce the rate of hydrodehalogenation.

Issue 3: My Suzuki-Miyaura coupling of an azepane-boronic ester with a 2-halothiazole is failing.

While the Buchwald-Hartwig amination is often the go-to method for C-N bond formation, the Suzuki-Miyaura coupling of an N-borylated azepane is a viable alternative. Failure here often points to issues with the stability of the boronic ester or the transmetalation step.

  • Possible Causes & Solutions:

    • Boronic Ester Instability: N-borylated secondary amines can be unstable.

      • Recommendation: Use the more stable pinacol boronate ester of azepane. It is also advisable to use the boronic ester in a slight excess (1.2-1.5 equivalents).

    • Inefficient Transmetalation: The transfer of the azepane group from boron to palladium can be sterically hindered.

      • Optimization Strategy: The choice of base is critical for activating the boronic ester.[4] A thorough screening of bases such as K₃PO₄, K₂CO₃, and Cs₂CO₃ is recommended. Often, a mixed solvent system like dioxane/water is necessary to facilitate the transmetalation.

    • Ligand Selection: As with the Buchwald-Hartwig reaction, bulky, electron-rich phosphine ligands are essential. SPhos , XPhos , or RuPhos are excellent starting points for sterically demanding Suzuki couplings.[1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting point for a novice attempting an azepane-thiazole coupling for the first time?

A1: For a first attempt, a palladium-catalyzed Buchwald-Hartwig amination is recommended due to its generally broader scope for C-N bond formation.

  • Recommended Starting Conditions:

    • Thiazole Substrate: 2-Bromothiazole (generally more reactive than 2-chlorothiazole).

    • Palladium Pre-catalyst: XPhos Pd G3 (2 mol%).

    • Ligand: XPhos (if not using a pre-catalyst).

    • Base: Sodium tert-butoxide (NaOtBu) (1.4 equivalents).

    • Solvent: Anhydrous toluene.

    • Temperature: 100-110 °C.

    • Atmosphere: Strictly inert (Argon or Nitrogen).

Q2: Are there alternatives to palladium catalysis for this transformation?

A2: Yes, copper-catalyzed Ullmann-type couplings can be an effective alternative, particularly if palladium-based methods fail.[5][6] Modern Ullmann reactions often use ligands to facilitate the coupling at lower temperatures than the classical conditions.

  • When to Consider Copper Catalysis:

    • When significant catalyst deactivation is observed with palladium systems.

    • For couplings involving highly electron-rich thiazole derivatives.

  • Typical Conditions:

    • Copper Source: CuI (5-10 mol%).

    • Ligand: A diamine ligand is often effective.

    • Base: K₂CO₃ or K₃PO₄.

    • Solvent: DMSO or DMF.

    • Temperature: Typically requires higher temperatures than palladium catalysis (120-140 °C).

Q3: Can microwave irradiation be used to improve my reaction?

A3: Absolutely. Microwave-assisted synthesis is an excellent technique for accelerating sterically hindered coupling reactions.[7] The rapid and efficient heating provided by microwaves can often reduce reaction times from hours to minutes and improve yields by overcoming kinetic barriers. It is highly recommended to adapt your optimized thermal conditions to a microwave reactor to explore potential improvements.

Q4: How does the position of the halogen on the thiazole ring (e.g., 2-bromo vs. 5-bromo) affect the reaction?

A4: The position of the halogen significantly impacts reactivity. The C2 position of the thiazole ring is the most electron-deficient and acidic, making 2-halothiazoles generally more reactive in palladium-catalyzed cross-coupling reactions.[1] However, the proximity of the C2 position to the ring nitrogen can also increase the likelihood of catalyst inhibition. The C5 position is more electron-rich, which can make oxidative addition slower. Therefore, more forcing conditions or more active catalytic systems may be required for coupling at the C5 position.

Data Summary: Ligand and Catalyst Selection

The following table provides a general guide for selecting ligands and catalysts for sterically hindered amination reactions.

Catalyst SystemCoupling PartnersKey AdvantagesConsiderations
Pd-Biaryl Phosphine Sterically hindered secondary amines (e.g., azepane) and (hetero)aryl halides.High activity, broad scope, well-established.Can be sensitive to air and moisture. Ligand screening is often necessary.
Pd-NHC Sterically hindered substrates.Strong σ-donating ability, often highly stable.Can sometimes be less active than the best phosphine ligands for C-N coupling.
Cu-Diamine N-arylation of heterocycles.Good alternative to palladium, less expensive.Often requires higher temperatures and may have a narrower substrate scope.

Experimental Protocols

Protocol 1: Recommended Starting Procedure for Buchwald-Hartwig Amination of 2-Bromothiazole with Azepane

This protocol is a robust starting point for the coupling of azepane with a 2-halothiazole and is based on established procedures for coupling sterically hindered secondary amines.[2]

Materials:

  • 2-Bromothiazole (1.0 equiv)

  • Azepane (1.2 equiv)

  • XPhos Pd G3 pre-catalyst (2 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 equiv)

  • Anhydrous Toluene

  • Oven-dried glassware

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the XPhos Pd G3 pre-catalyst (0.02 equiv) and sodium tert-butoxide (1.4 equiv).

  • Seal the tube, and evacuate and backfill with an inert gas three times.

  • Under a positive pressure of inert gas, add anhydrous toluene, followed by 2-bromothiazole (1.0 equiv) and azepane (1.2 equiv) via syringe.

  • Seal the tube tightly and place it in a preheated oil bath at 110 °C.

  • Stir the reaction mixture vigorously for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite®.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired 1-(thiazol-2-yl)azepane.

Visualizing the Process: Reaction Workflow and Catalytic Cycle

Experimental Workflow

G cluster_prep Reaction Setup (Inert Atmosphere) cluster_reaction Reaction cluster_workup Workup & Purification setup1 Add Pd Pre-catalyst & Base to Schlenk Tube setup2 Evacuate & Backfill with Argon (3x) setup1->setup2 setup3 Add Anhydrous Toluene setup2->setup3 setup4 Add 2-Halothiazole & Azepane setup3->setup4 react Heat at 100-110 °C (12-24 h) setup4->react monitor Monitor by TLC/GC-MS react->monitor workup1 Cool to RT & Dilute monitor->workup1 workup2 Filter through Celite® workup1->workup2 workup3 Aqueous Wash workup2->workup3 workup4 Dry & Concentrate workup3->workup4 purify Column Chromatography workup4->purify product product purify->product Isolated Product

Caption: A step-by-step workflow for the Buchwald-Hartwig coupling.

Buchwald-Hartwig Catalytic Cycle for Azepane-Thiazole Coupling

G pd0 L-Pd(0) (Active Catalyst) oa_complex Oxidative Addition Complex pd0->oa_complex + Thiazole-X amide_complex Palladium Amide Complex oa_complex->amide_complex + Azepane - Base-HX product_complex Product Complex amide_complex->product_complex Reductive Elimination (Rate-Limiting Step) product_complex->pd0 - Azepane-Thiazole

Caption: The catalytic cycle highlighting the key steps.

References

  • Roger, J., Pogan, F., & Doucet, H. (2009). Ligand-Free Palladium-Catalyzed Direct Arylation of Thiazoles at Low Catalyst Loadings. Journal of Organic Chemistry, 74(3), 1179-1186. [Link]

  • Kim, S. T., Strauss, M. J., Cabré, A., & Buchwald, S. L. (2020). Room-Temperature Cu-Catalyzed Amination of Aryl Bromides Enabled by DFT-Guided Ligand Design. Journal of the American Chemical Society, 142(18), 8454-8463. [Link]

  • Ma, D., et al. (2015). CuI/Oxalic Diamide Catalyzed Coupling Reaction of (Hetero)Aryl Chlorides and Amines. Journal of the American Chemical Society, 137(37), 11942-11945. [Link]

  • Park, N. H., Tcyrulnikov, S., & Hartwig, J. F. (2014). Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines. Angewandte Chemie International Edition, 53(43), 11579-11583. [Link]

  • Fors, B. P., & Buchwald, S. L. (2010). Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases. Chemical Science, 1(1), 124-127. [Link]

  • Castanet, A.-S., Colobert, F., & Schlama, T. (2000). Suzuki-Miyaura Coupling of Alkynylboronic Esters Generated in Situ from Acetylenic Derivatives. Organic Letters, 2(22), 3559-3561. [Link]

  • Chan, K. S., & Kwong, F. Y. (2014). Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex. Organic Letters, 16(12), 3192-3195. [Link]

  • Fors, B. P., & Buchwald, S. L. (2010). Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases. Chemical Science, 1(1), 124-127. [Link]

  • D'Amico, C., et al. (2013). Convenient and Reliable Routes Towards 2-Aminothiazoles: Palladium-Catalyzed versus Copper-Catalyzed Aminations of Halothiazoles. Advanced Synthesis & Catalysis, 355(16), 3263-3272. [Link]

  • Lipshutz, B. H., et al. (2024). Ligated Pd-Catalyzed Aminations of Aryl/Heteroaryl Halides with Aliphatic Amines under Sustainable Aqueous Micellar Conditions. JACS Au, 4(2), 654-663. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • Wiley Analytical Science. (2019, July 9). Palladium Catalyzed Amination of Aryl Chlorides. [Link]

  • Niraamathi, V., Suresh, A. J., & Kokila, R. (2011). Microwave Assisted Synthesis and Characterization of Azomethines of Aryl Thiazole. Asian Journal of Chemistry, 23(10), 4560-4562. [Link]

  • Fu, G. C., & Saito, B. (2007). Alkyl-Alkyl Suzuki Cross-Couplings of Unactivated Secondary Alkyl Halides at Room Temperature. Journal of the American Chemical Society, 129(31), 9602-9603. [Link]

  • Zhang, H., et al. (2012). Palladium-Catalysed Amination of Hindered Aryl Halides with 9H-Carbazole. European Journal of Organic Chemistry, 2012(28), 5581-5586. [Link]

  • Daugulis, O., et al. (2013). Sterically controlled, palladium-catalyzed intermolecular amination of arenes. Journal of the American Chemical Society, 135(25), 9344-9347. [Link]

  • Kwong, F. Y., & Chan, K. S. (2014). Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex. Organic Letters, 16(12), 3192-3195. [Link]

  • You, J., et al. (2009). Highly Functional Group Tolerance in Copper-Catalyzed N-Arylation of Nitrogen-Containing Heterocycles under Mild Conditions. Journal of Organic Chemistry, 74(5), 2200-2202. [Link]

  • You, J., et al. (2007). Highly efficient copper-catalyzed N-arylation of nitrogen-containing heterocycles with aryl and heteroaryl halides. Journal of Organic Chemistry, 72(8), 2887-2892. [Link]

  • El-Sayed, M. A., et al. (2020). One-Pot Synthesis of Novel Thiazoles as Potential Anti-Cancer Agents. Molecules, 25(21), 5021. [Link]

  • Khan, I., et al. (2026). Copper catalyzed synthesis of thiazole derivatives from enaminones, amines and CS₂. Scientific Reports. [Link]

  • Chemical Insights. (2024, November 25). How to Wisely Design Conditions for Buchwald-Hartwig Couplings?[Link]

  • Chamberland, S., & Beeler, A. B. (2014). Direct Access to Functionalized Azepanes by Cross-Coupling with α-Halo Eneformamides. Organic Letters, 16(3), 956-959. [Link]

  • Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

  • Thomas, D. A., et al. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 138(40), 13241-13253. [Link]

  • Moody, C. J., et al. (2019). Buchwald Hartwig diversification of unprotected halotryptophans, halotryptophan containing tripeptides and the natural product barettin. Chemical Communications, 55(82), 12306-12309. [Link]

  • da Silva, A. F. G., et al. (2014). Copper-catalyzed sequential N-arylation of C-amino-NH-azoles. Beilstein Journal of Organic Chemistry, 10, 2611-2617. [Link]

  • ResearchGate. (2007). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. [Link]

  • ACS GCI Pharmaceutical Roundtable. (n.d.). Preparation of sec and tert amines by Buchwald-Hartwig Amination. [Link]

  • Asian Journal of Research in Chemistry. (2025, September 30). Microwave Assisted Synthesis of Organometallic-2-Aminothiazole Schiff Bases Derivatives and their Medicinal Significance: A Mini Review. [Link]

  • Schneider, N., et al. (2020). What can reaction databases teach us about Buchwald–Hartwig cross-couplings? Chemical Science, 11(41), 11218-11234. [Link]

  • van Gemmeren, M., et al. (2023). Preparative Scale Applications of C H Activation in Medicinal Chemistry. Angewandte Chemie International Edition, 62(35), e202306659. [Link]

  • ResearchGate. (2015). Synthesis of New Derivatives of 1-Azaphenothiazine via Buchwald-Hartwig Amination Methodology. [Link]

  • da Silva, A. F. G., et al. (2017). Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones. Beilstein Journal of Organic Chemistry, 13, 1403-1409. [Link]

  • Semantic Scholar. (2022, January 18). Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. [Link]

  • International Journal of Advanced Research in Science, Communication and Technology. (2021, April 15). Employing Eco-Friendly Approaches to Synthesize a Thiazole Derivative through the Utilization of Microwave Irradiation Technique. [Link]

  • ResearchGate. (2018, October 2). Why can't I achieve good yields for this Suzuki reaction?[Link]

Sources

Troubleshooting

Technical Support Center: Optimizing HPLC Purification of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Welcome to the technical support center for the HPLC purification of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-de...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the HPLC purification of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific understanding to overcome common challenges encountered during the purification of this polar, basic compound.

Understanding the Analyte: (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

(4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is a heterocyclic compound featuring a thiazole core, a primary amine, and a tertiary amine within the azepane ring. Its structure presents specific challenges for reverse-phase HPLC, primarily due to its polar and basic nature. The presence of multiple basic nitrogens means its ionization state is highly dependent on the mobile phase pH.

Estimated Physicochemical Properties:

PropertyEstimated ValueImplication for HPLC
pKa (most basic nitrogen) ~8.5 - 9.5The compound will be protonated and highly polar at acidic to neutral pH. To increase retention in reverse-phase, a high pH mobile phase where the molecule is neutral might be necessary.
logP ~1.5 - 2.5Indicates moderate lipophilicity. While it has non-polar regions, the basic groups dominate its behavior in polar solvents.

These properties suggest that the primary challenges will be achieving adequate retention on a standard C18 column and obtaining symmetrical peak shapes.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing poor retention of my compound, with it eluting near the void volume?

A: This is a common issue for polar basic compounds like (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. At acidic to neutral pH, the amine groups are protonated, making the molecule highly polar and poorly retained on a non-polar stationary phase like C18.

Q2: My peaks are tailing significantly. What is the primary cause?

A: Peak tailing for basic compounds is often caused by secondary interactions with residual silanol groups on the silica-based stationary phase. At pH values above 3, these silanols can be deprotonated and interact with the positively charged analyte, leading to tailing.

Q3: What type of HPLC column is best suited for this compound?

A: While a standard C18 column can be used with method optimization, a column with a high-purity silica backbone and robust end-capping is recommended to minimize silanol interactions. Alternatively, columns designed for polar compounds or those stable at high pH can provide better results.

Q4: Should I use a gradient or isocratic elution?

A: For method development and initial purification, a gradient elution is recommended. This will help to determine the optimal solvent strength to elute your compound and can also help in separating it from impurities with different polarities.

Q5: Can I use mass spectrometry (MS) with the recommended mobile phases?

A: Yes, but with careful selection of buffers. For LC-MS applications, volatile buffers like ammonium formate or ammonium acetate are preferred. Non-volatile buffers like phosphate are not suitable for MS detection.[4]

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during the HPLC purification of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine.

Issue 1: Poor Peak Shape (Tailing)

Peak tailing is a common problem when analyzing basic compounds.[5]

Diagram: Troubleshooting Peak Tailing

Caption: Logical workflow for troubleshooting peak tailing.

Potential Causes & Solutions:

  • Secondary Silanol Interactions:

    • Explanation: Residual silanol groups on the silica stationary phase can interact with the protonated amine groups of the analyte, causing peak tailing.

    • Solution 1: Adjust Mobile Phase pH: Increase the mobile phase pH to a level where the analyte is in its neutral form (pH > 10, if the column allows). This minimizes ionic interactions with silanols. Alternatively, working at a very low pH (pH < 3) can protonate the silanol groups, reducing their interaction with the protonated analyte.

    • Solution 2: Use a High-Purity, End-Capped Column: Modern HPLC columns are manufactured with high-purity silica and are densely bonded and end-capped to minimize the number of accessible silanol groups.[6]

    • Solution 3: Add a Competing Base: Add a small amount of a competing base, like triethylamine (TEA), to the mobile phase. TEA will preferentially interact with the silanol groups, masking them from the analyte. Note that TEA is not suitable for MS detection.[7]

  • Column Overload:

    • Explanation: Injecting too much sample can saturate the stationary phase, leading to peak distortion.

    • Solution: Reduce the sample concentration and/or the injection volume.

  • Inadequate Buffer Concentration:

    • Explanation: Insufficient buffer capacity can lead to pH shifts on the column, causing peak shape issues.[4][8]

    • Solution: Ensure the buffer concentration is adequate, typically in the range of 10-25 mM for UV detection.[9]

Issue 2: Poor Retention

Potential Causes & Solutions:

  • High Polarity of the Analyte:

    • Explanation: At acidic or neutral pH, the protonated analyte is very polar and has little affinity for the non-polar stationary phase.

    • Solution 1: Increase Mobile Phase pH: As mentioned for peak tailing, increasing the pH to deprotonate the analyte will make it less polar and increase its retention on a reverse-phase column.

    • Solution 2: Use a Polar-Embedded or Polar-Endcapped Column: These columns have stationary phases with embedded polar groups that provide an alternative interaction mechanism for polar analytes, enhancing their retention.

    • Solution 3: Consider HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is an alternative to reverse-phase for very polar compounds. It uses a polar stationary phase and a mobile phase with a high concentration of organic solvent.

  • Mobile Phase Too Strong:

    • Explanation: If the initial percentage of organic solvent in your gradient is too high, the compound may elute too quickly.

    • Solution: Decrease the initial percentage of the organic solvent in your gradient.

Issue 3: Variable Retention Times

Potential Causes & Solutions:

  • Unstable Mobile Phase pH:

    • Explanation: If the mobile phase pH is not properly buffered or is close to the pKa of the analyte, small changes in pH can lead to significant shifts in retention time.[4]

    • Solution: Use a buffer and ensure the mobile phase pH is at least 2 pH units away from the analyte's pKa. Regularly check the pH of your mobile phase.

  • Column Temperature Fluctuations:

    • Explanation: Changes in column temperature can affect retention times.

    • Solution: Use a column oven to maintain a constant and controlled temperature.

  • Column Degradation:

    • Explanation: Over time, the stationary phase of the column can degrade, especially when using aggressive mobile phases (high pH). This can lead to changes in retention.

    • Solution: Use a guard column to protect the analytical column and replace the column when its performance degrades.

Issue 4: Chiral Separation (if applicable)

If the synthesis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine can result in enantiomers, a chiral separation may be necessary.

Diagram: Chiral Separation Workflow

Caption: General workflow for developing a chiral HPLC method.

Experimental Protocol: Chiral Method Development

  • Column Screening: Screen a variety of chiral stationary phases (CSPs). Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are a good starting point.

  • Mobile Phase Selection:

    • Normal Phase: Start with a mobile phase of Hexane/Ethanol or Hexane/Isopropanol.

    • Reverse Phase: Use Acetonitrile/Water or Methanol/Water with a suitable buffer.

  • Additive Effects: For basic compounds, adding a small amount of a basic additive like diethylamine (DEA) to the mobile phase in normal phase mode can improve peak shape and resolution.

  • Temperature Optimization: Varying the column temperature can significantly impact chiral selectivity.

Recommended Starting HPLC Conditions

The following table provides recommended starting conditions for the purification of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. These should be considered as a starting point for method development.

ParameterRecommendation for Reverse-Phase HPLC
Column High-purity, end-capped C18 or a column stable at high pH (e.g., hybrid particle column), 4.6 x 150 mm, 5 µm
Mobile Phase A 10 mM Ammonium Bicarbonate, pH 10 (for high pH) OR 0.1% Formic Acid in Water (for low pH)
Mobile Phase B Acetonitrile or Methanol
Gradient 5-95% B over 20 minutes
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection UV at a suitable wavelength (e.g., 254 nm, or determine λmax experimentally)
Injection Volume 10 µL

References

  • Role of Buffers in Liquid Chromatography. Phenomenex. [Link]

  • Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography. PubMed. [Link]

  • Why it matters and how to get good peak shape. Agilent. [Link]

  • Buffers and Eluent Additives for HPLC Method Development. Element Lab Solutions. [Link]

  • Your Guide to Select the buffer in HPLC development part 2. PharmaCores. [Link]

  • Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!. PharmaCores. [Link]

  • HPLC Troubleshooting and Performance Tips: A Practical Guide for Chrom
  • Troubleshooting in HPLC: A Review. IJSDR. [Link]

  • HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. Chromatography Today. [Link]

  • Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. PMC. [Link]

  • Mixed-Mode HPLC Separation of Tertiary Amines on Primesep 200 Column. SIELC. [Link]

  • Synthesis, Molecular Docking, and Biological Evaluation of novel thiazole based thiazolidine-4-one derivatives. Impactfactor. [Link]

  • Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. PeerJ. [Link]

  • logP - octanol-water partition coefficient calculation. Molinspiration. [Link]

  • Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Optibrium. [Link]

  • Efficient and Accurate pKa Prediction Enabled by Pre-Trained Machine-Learned Interatomic Potentials. Rowan University. [Link]

  • Predicted pKa values for the secondary and tertiary amines shown in... ResearchGate. [Link]

  • JPlogP: An improved logP predictor trained using predicted data. ResearchGate. [Link]

  • N-(1-Hydroxy-4-methyl-1-{[7-methyl-3-oxo-1-(pyridine-2-sulfonyl)azepan-4-yl]imino}pentan-2-yl)-1-benzofuran-2-carboximidic acid Properties. EPA. [Link]

  • Lipophilic Studies and In Silico ADME Profiling of Biologically Active 2-Aminothiazol-4(5H)-one Derivatives. MDPI. [Link]

  • iLOGP: A Simple, Robust, and Efficient Description of n-Octanol/Water Partition Coefficient for Drug Design Using the GB/SA Approach. ResearchGate. [Link]

Sources

Optimization

Technical Support Center: A Guide to Identifying Degradation Products of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. This document is designed for researchers, analytical scientists, and drug deve...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. This document is designed for researchers, analytical scientists, and drug development professionals. Its purpose is to provide expert guidance and practical, field-proven strategies for identifying and characterizing potential degradation products of this molecule. We will move beyond simple procedural lists to explain the scientific rationale behind each step, ensuring a robust and defensible analytical strategy.

The molecular structure, featuring a thiazole ring, a primary amine, and a tertiary amine within an azepane ring, presents specific stability challenges. Understanding these liabilities early is crucial for developing a stable formulation and a robust, stability-indicating analytical method.[1][2]

Section 1: Frequently Asked Questions (FAQs) - First Line of Support

This section provides quick answers to common initial questions.

Q1: What are the most probable degradation pathways for this molecule based on its structure?

A: Based on its functional groups, the molecule is susceptible to several degradation mechanisms:

  • Oxidation: The primary amine is prone to oxidation, potentially forming corresponding aldehydes or imines. The sulfur atom in the thiazole ring is another key site for oxidation, which can lead to the formation of sulfoxides or sulfones, potentially destabilizing the ring.[3] The tertiary amine in the azepane ring can also form an N-oxide.

  • Hydrolysis: The thiazole ring, while aromatic, can be susceptible to hydrolytic cleavage under harsh acidic or basic conditions.[3][4] This could lead to ring-opening and the formation of smaller, more polar fragments.

  • Photodegradation: Thiazole-containing compounds, particularly those with aryl substituents, can be susceptible to photo-oxidation, sometimes leading to complex rearrangements and ring cleavage.[5][6] Exposure to light, especially UV, should be controlled.

Q2: I'm observing new, small peaks in my HPLC chromatogram during a stability study. What is my first troubleshooting step?

A: Before assuming degradation, it is critical to rule out other sources. First, inject a mobile phase blank and a placebo/excipient blank to ensure the peaks are not from the matrix or system contamination. If the peaks are absent in the blanks, compare the chromatogram to a freshly prepared standard of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. If the new peaks are present only in the aged or stressed sample and not in the fresh standard, they are likely degradation products. This systematic approach is the foundation of any impurity investigation.

Q3: What is the most effective analytical technique for the initial identification of these unknown peaks?

A: High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is the gold standard for initial impurity profiling.[7][8] HPLC provides the necessary separation of the parent compound from its degradants, while MS provides the molecular weight of each new peak.[9] This mass information is the first and most critical piece of data in the structural elucidation puzzle, allowing you to propose potential elemental compositions and degradation pathways (e.g., an increase of 16 amu suggests an oxidation event).

Section 2: In-Depth Troubleshooting Guides

This section provides detailed, question-and-answer-based guides for more complex challenges.

Guide 1: "My stability sample shows unknown peaks. How do I systematically confirm they are degradants and begin to identify them?"

A: The definitive strategy is to conduct a forced degradation study , also known as stress testing. This involves intentionally exposing the drug substance to harsh conditions to generate the likely degradation products in a compressed timeframe.[2][10] This process is essential for developing and validating a stability-indicating analytical method, as required by regulatory bodies like the ICH.[11][12][13]

The goal is not to completely destroy the molecule but to induce a target degradation of 5-20%. This ensures that you generate sufficient quantities of the primary degradants for detection without creating an overly complex mixture of secondary and tertiary breakdown products.

G cluster_0 Phase 1: Observation & Planning cluster_1 Phase 2: Data Acquisition cluster_2 Phase 3: Structure Elucidation A Unknown Peak Observed in Stability Sample B Perform Forced Degradation Study (ICH Q1A) A->B Systematic Approach C Analyze Stressed Samples by HPLC-UV/MS B->C Generate Degradants D Obtain Mass Data (MW) & UV Spectra C->D Separate & Detect E Propose Structures (HRMS, MS/MS) D->E Initial Hypothesis F Isolate Degradant (Prep-HPLC) E->F If structure is ambiguous G Confirm Structure (NMR Spectroscopy) F->G Gold Standard Confirmation G A Initial LC-MS Data: Nominal Mass (e.g., M+16) B HRMS Analysis A->B D MS/MS Fragmentation A->D C Elemental Formula (e.g., C₁₃H₂₁N₃OS) B->C E Hypothesized Structure (e.g., Thiazole S-oxide) C->E D->E F Preparative HPLC Isolation E->F For confirmation G NMR Spectroscopy (1H, 13C, 2D) F->G H Unambiguous Structure Confirmed G->H

Caption: From initial mass detection to definitive structure confirmation.

Guide 3: "I'm getting poor peak shapes, especially tailing, for my compound and its impurities. How do I improve my HPLC method?"

A: This is a common issue for basic compounds like (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. The primary amine and azepane nitrogen are basic and can interact ionically with residual acidic silanol groups on the surface of standard C18 columns, causing peak tailing. [14]

ProblemLikely Cause(s)Recommended Solution(s)
Peak Tailing Silanol Interaction: Free silanols (-Si-OH) on the silica packing are deprotonated and negatively charged, interacting with the protonated basic analyte. [14]1. Lower Mobile Phase pH: Use a mobile phase pH of ~2.5-3.0. This protonates the silanols, minimizing ionic interaction. 2. Use a Modern Column: Employ a column with high-purity silica and advanced end-capping (e.g., "deactivated" columns for basic compounds) or a hybrid particle column. [15]
Column Overload: Injecting too much sample mass can saturate the stationary phase.Reduce the injection volume or dilute the sample. Check the column's specified loading capacity. [15]
Poor Resolution Inappropriate Mobile Phase: The organic/aqueous ratio is not optimized to separate compounds of similar polarity.1. Run a Gradient: Start with a low organic percentage and ramp to a high percentage. This is crucial for stability-indicating methods that must separate polar and non-polar degradants. 2. Try a Different Organic Modifier: Switch from acetonitrile to methanol or vice-versa, as this changes selectivity.
Drifting Retention Times Poor Equilibration: The column is not given enough time to return to initial conditions between runs.Increase the post-run equilibration time, typically 5-10 column volumes.
Mobile Phase pH Instability: The buffer concentration is too low to maintain a consistent pH.Ensure the buffer concentration is adequate (typically 10-25 mM) and that the mobile phase pH is within the buffer's effective range (pKa ± 1). [16]
Section 3: Reference Protocols
Protocol 1: Forced Degradation Study Methodology
  • Preparation: Prepare a stock solution of the drug substance at ~1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 M HCl. Store at 60°C. Withdraw aliquots at 2, 8, and 24 hours. Neutralize with an equal volume of 1 M NaOH before injection. [17]3. Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Store at 60°C. Withdraw aliquots at 2, 8, and 24 hours. Neutralize with an equal volume of 0.1 M HCl before injection.

  • Oxidation: Mix 1 mL of stock solution with 1 mL of 10% H₂O₂. Store at room temperature, protected from light. Withdraw aliquots at 2, 8, and 24 hours.

  • Thermal Degradation: Store the solid drug substance in a vial at 80°C. Prepare a solution for analysis at each time point (e.g., 24, 48, 72 hours).

  • Photostability: Expose the solid drug substance and a solution (~1 mg/mL) to light conditions as specified in ICH Q1B (e.g., 1.2 million lux hours and 200 watt hours/square meter UV). Analyze the samples afterward. A dark control should be stored under the same conditions but protected from light. [12]7. Analysis: Analyze all stressed samples, along with an unstressed control, using a suitable HPLC-UV/MS method.

Protocol 2: Starting Point for a Stability-Indicating HPLC-UV/MS Method
  • Column: C18, 2.1 x 100 mm, 1.8 µm (A modern, end-capped column is recommended).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 35°C.

  • Injection Volume: 2 µL.

  • Detection: UV (Diode Array Detector scanning 200-400 nm) and MS (Positive Ion Electrospray).

Section 4: Visualizing a Potential Degradation Pathway

The following diagram illustrates a hypothetical oxidative degradation pathway for the molecule, which is a common route for compounds containing both sulfur heterocycles and primary amines.

G parent Parent Molecule (C₁₃H₂₁N₃S) sulfoxide Thiazole S-Oxide (+16 amu) parent->sulfoxide Oxidation (H₂O₂) n_oxide Primary Amine N-Oxide (+16 amu) parent->n_oxide Oxidation (H₂O₂) aldehyde Aldehyde (-1 amu, via imine) parent->aldehyde Oxidative Deamination

Caption: Hypothetical oxidative degradation pathways.

References
  • ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation. [Link]

  • AMSbiopharma. (2025, March 21). ICH Guidelines: Drug Stability Testing Essentials. [Link]

  • Slideshare. (n.d.). Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. [Link]

  • ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

  • FDCELL. (2025, October 16). ICH Q1A(R2) Stability Testing of New Drug Substances and Products. [Link]

  • Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. [Link]

  • Dong, M. W. (Ed.). (2013). CHAPTER 8: Strategies for Elucidation of Degradant Structures and Degradation Pathways. In Reactive Intermediates in Drug Design and Development. [Link]

  • Fathalla, E. M., & Andersson, J. T. (2011). Products of polycyclic aromatic sulfur heterocycles in oil spill photodegradation. Environmental Toxicology and Chemistry, 30(9), 2004–2012. [Link]

  • Liu, D. Q., Sun, M., & Kord, A. S. (2009). Rapid structure elucidation of drug degradation products using mechanism-based stress studies in conjunction with LC-MS(n) and NMR spectroscopy: identification of a photodegradation product of betamethasone dipropionate. Journal of Pharmaceutical and Biomedical Analysis, 50(5), 786-793. [Link]

  • ResolveMass. (2025, June 3). Why Pharma Companies Are Investing in Structure Elucidation Services by NMR in 2025. [Link]

  • Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. [Link]

  • Lab Manager. (n.d.). Introduction to Analytical Method Development and Validation. [Link]

  • Pharmachitchat. (2015, June 1). Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2014). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. [Link]

  • Biotech Spain. (2025, September 22). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. [Link]

  • Sterling Pharma Solutions. (2025, May 8). High-resolution mass spectrometry for impurity profiling. [Link]

  • Fathalla, E. M., & Andersson, J. T. (2011). Products of polycyclic aromatic sulfur heterocycles in oil spill photodegradation. Environmental Toxicology and Chemistry, 30(9), 2004-2012. [Link]

  • Research & Reviews: Journal of Pharmaceutical Analysis. (2025). Impurity Profiling in Pharmaceuticals: Strategies, Analytical Techniques, and Regulatory Perspectives. [Link]

  • Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. [Link]

  • Advances in Modern Chemistry. (2024, December 26). Advances in Impurity Profiling of Pharmaceutical Formulations. [Link]

  • Reddy, G. S., et al. (2013). Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms. Scientia Pharmaceutica, 81(3), 717-730. [Link]

  • ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. [Link]

  • Hypha Discovery. (n.d.). Manufacturing and Degradation Impurities. [Link]

  • AMSbiopharma. (2025, December 11). Stability-indicating methods for peptide drug analysis. [Link]

  • Chromatography Online. (2020, November 16). Fully Integrated Analysis of Metabolites, Impurities, and Degradants Using LC–NMR–MS. [Link]

  • Kamkhede, D. B., & Solanki, P. R. (2016). Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. ResearchGate. [Link]

  • Oxford Academic. (2011, September 1). Products of polycyclic aromatic sulfur heterocycles in oil spill photodegradation. [Link]

  • Wikipedia. (n.d.). Thiazole. [Link]

  • Ghugare, P. S., & Kumar, S. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. [Link]

  • Majcher, M., & Jeleń, H. H. (2019). Chemistry of thiamine degradation: 4-methyl-5-(β-hydroxyethyl) thiazole from thermally degraded thiamine. ResearchGate. [Link]

  • ACS Omega. (2022, April 15). Meta-Hybrid Density Functional Theory Prediction of the Reactivity, Stability, and IGM of Azepane, Oxepane, Thiepane, and Halogenated Cycloheptane. [Link]

  • SciELO Brasil. (n.d.). Stability Indicating Method for a Thiazolylhydrazone Derivative with Antifungal Activity and Experimental/Theoretical Elucidation of Its Degradation Products. [Link]

  • ResearchGate. (n.d.). New Amines for CO2 Capture. II. Oxidative Degradation Mechanisms. [Link]

  • PMC. (n.d.). Hypervalent iodine-promoted twofold oxidative coupling of amines with amides and thioamides: chemoselective pathway to oxazoles and thiazoles. [Link]

  • PMC. (n.d.). Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate in a Post-Combustion Amine-Based CO2 Capture Process Using Multiple Linear Regression and Machine Learning Regression Approaches. [Link]

  • Needham, S. R., & Brown, P. R. (2007). Structural analysis of photo-degradation in thiazole-containing compounds by LC-MS/MS and NMR. Journal of the American Society for Mass Spectrometry, 18(7), 1299-1308. [Link]

  • The University of Manchester. (n.d.). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. [Link]

  • Indian Academy of Sciences. (n.d.). Chemistry of the thiazoles. [Link]

  • Journal of Applied Pharmaceutical Science. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. [Link]

  • Semantic Scholar. (2022, October 31). Catalytic Photodegradation of Cyclic Sulfur Compounds in a Model Fuel Using a Bench-scale Falling-film Reactor Irradiated by a Visible Light. [Link]

  • MDPI. (2025, November 18). Prediction of Thermal and Oxidative Degradation of Amines to Improve Sustainability of CO2 Absorption Process. [Link]

  • ResearchGate. (2026, February 28). (PDF) Oxidative Degradation of Amines With High-Temperature Cycling. [Link]

  • IJRPNS. (2026, February 5). REVIEW OF FORCED DEGRADATION STUDIES ON THE DRUGS CONTAINING HETROCYCLIC COMPOUND. [Link]

  • MDPI. (2021, June 30). Photocatalytic Degradation of Synthetic Sulfur Pollutants in Petroleum Fractions under Different pH and Photocatalyst. [Link]

Sources

Troubleshooting

Technical Support Center: Solubilization Strategies for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

[label=" Refining Decision Tree I'm now refining the decision tree, adding more detail to each node. I'm focusing on clarifying the logic flow, adding specific thresholds (e.g., maximum DMSO concentrations), and includin...

Author: BenchChem Technical Support Team. Date: March 2026

[label="

Refining Decision Tree

I'm now refining the decision tree, adding more detail to each node. I'm focusing on clarifying the logic flow, adding specific thresholds (e.g., maximum DMSO concentrations), and including more solubility strategies like pH adjustment. I've also incorporated the compound's pKa values into the decision-making process. I am also working on connecting the decision tree to the experimental protocols for salt formation and HP-β-CD complexation.

Expanding Decision Tree

I'm now expanding the decision tree's scope to address precipitation after initial solubility is achieved. I'm incorporating considerations for salt concentration limits and the potential "salting out" effect. Also, I'm integrating options for step-down dilutions with co-solvents (PEG400, HP-β-CD) as a corrective measure. I'm also including nodes addressing the transfer steps for different assay formats.

Finalizing Diagram Logic

I am now focusing on refining the logic within the decision tree, ensuring all branching paths cover diverse scenarios. I'm adding specific checks for buffer compatibility and working on incorporating recommendations for appropriate cosolvents and salt forms. I am also working on linking the flowchart to a specific set of protocols for salt formation and HP-β-CD complexation.

Refining Diagram Protocols

I'm now revising the experimental protocols to align directly with the decision tree's output. I'm focusing on providing clear, step-by-step instructions for salt formation and HP-β-CD complexation based on the specific conditions identified within the decision-making framework. I am adding new protocols for step-down dilution using a co-solvent. I will also make sure to use the new links to the references provided by the tool.

Integrating New Literature

I've just added two new literature citations: "In Vitro Studies on the Effects of Water Miscible Organic Co-Solvents..." by Iyer (2024) and "Insights into the formulation properties, biocompatibility, and permeability of poorly water-soluble methoxyflavones with PEG400" by Eze (2023). I will be using these as references.

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and pharmacologists overcome the specific physicochemical hurdles associated with (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine .

This molecule features a thiazole core flanked by a primary amine (methanamine) and a lipophilic 7-membered tertiary amine ring (azepane). In its free base form, the hydrophobic bulk of the azepane and thiazole rings dominates its physicochemical profile, leading to poor aqueous solubility. This guide provides field-proven, mechanistically grounded troubleshooting steps to ensure reliable data in your in vitro and in vivo assays.

Troubleshooting Guide & FAQs

Q1: Why does (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine precipitate instantly when I dilute my DMSO stock into physiological buffer (pH 7.4)? A1: This is a classic case of "solvent shift" leading to rapid supersaturation. The free base form of this compound is highly lipophilic. While the azepane and primary amine groups are basic, at pH 7.4, the equilibrium may not favor complete protonation, or the high ionic strength of standard PBS causes the partially protonated species to "salt out." Solution: You must convert the free base to a highly ionized salt (e.g., a dihydrochloride or mesylate salt). Salt formation protonates the basic nitrogens, transforming the molecule into a charged species that readily participates in thermodynamically favorable ion-dipole interactions with water, thereby preventing precipitation [1].

Q2: I cannot change the chemical form (free base) due to project constraints. How can I formulate this for an in vivo oral gavage study without using toxic levels of DMSO? A2: You should utilize inclusion complexation via cyclodextrins. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard here. The lipophilic azepane ring and thiazole core will spontaneously partition into the hydrophobic cavity of the cyclodextrin cone, while the hydrophilic exterior of the cyclodextrin maintains high aqueous solubility. This creates a molecularly dispersed state without altering the covalent structure of the drug [2].

Q3: My in vitro cytochrome P450 (CYP) inhibition assay is showing erratic results when I use this compound dissolved in standard organic solvents. What is going wrong? A3: High concentrations of organic co-solvents (like DMSO or ethanol) can directly inhibit drug-metabolizing enzymes, confounding your assay results. For instance, DMSO concentrations >0.1% v/v can significantly alter CYP activity. Solution: Switch your co-solvent to Polyethylene Glycol 400 (PEG400). PEG400 is a water-miscible solvent that shows minimal inhibition of CYP enzymes compared to other solvents [3] and is highly effective at augmenting the solubility of hydrophobic drugs in liquid dosage forms [4].

Experimental Workflows & Decision Logic

G Start Compound Precipitates in Aqueous Media CheckForm Is the API a Free Base or a Salt? Start->CheckForm MakeSalt Synthesize Dihydrochloride or Mesylate Salt CheckForm->MakeSalt Free Base CheckAssay Target Assay Type? CheckForm->CheckAssay Already a Salt MakeSalt->CheckAssay InVitro In Vitro (Enzyme/Cell) CheckAssay->InVitro InVivo In Vivo (Animal Model) CheckAssay->InVivo UseCosolvent Use PEG400 Step-Down or <0.1% DMSO InVitro->UseCosolvent UseCD Formulate with 20% HP-β-CD in Saline InVivo->UseCD

Decision tree for resolving (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine solubility issues.

G API Lipophilic Free Base (Poor Ion-Dipole Bonds) Salt Protonation of Amines (Azepane & Primary Amine) API->Salt Addition of HCl CD HP-β-CD Encapsulation (Hydrophobic Cavity) API->CD Addition of Cyclodextrin SaltResult High Aqueous Solubility via Ion-Dipole Interactions Salt->SaltResult CDResult Apparent Solubility Increase via Inclusion Complex CD->CDResult

Mechanistic pathways for enhancing the aqueous solubility of the target thiazole compound.

Quantitative Data: Solubilization Strategy Comparison

Solubilization StrategyPrimary MechanismEstimated Max Aqueous SolubilityAssay CompatibilityKey Drawbacks / Limitations
Free Base in DMSO Organic solvation>50 mM (Stock only)Low (<0.1% final conc.)Cytotoxicity; severe enzyme inhibition [3].
Dihydrochloride Salt Ion-dipole interaction>20 mM (Aqueous)High (In vitro / In vivo)Requires an additional chemical synthesis step [1].
20% HP-β-CD in Saline Inclusion complexation5 - 15 mMHigh (Cell / Animal)May alter free-drug pharmacokinetics in vivo [2].
10% PEG400 / Saline Co-solvency2 - 5 mMMedium (In vivo / In vitro)Viscous; potential osmotic effects at high volumes [4].

Validated Experimental Protocols

Protocol A: Generation of the Dihydrochloride Salt

Causality Note: This protocol utilizes anhydrous conditions to prevent the premature hydrolysis of the intermediate, ensuring complete protonation of both the azepane tertiary amine and the primary methanamine.

  • Dissolution: Weigh 100 mg of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine free base and dissolve it in 2.0 mL of anhydrous ethanol in a round-bottom flask.

  • Cooling: Place the flask in an ice bath (0°C) and stir continuously using a magnetic stir bar.

  • Protonation: Slowly add 2.2 molar equivalents of HCl (e.g., 2M HCl in diethyl ether) dropwise over 5 minutes. A white to off-white precipitate should begin to form as the dihydrochloride salt crashes out of the organic solvent.

  • Maturation: Allow the suspension to stir on ice for an additional 30 minutes to ensure complete crystallization.

  • Isolation: Collect the precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with 5 mL of ice-cold anhydrous diethyl ether to remove unreacted free base and residual ethanol.

  • Drying: Dry the resulting powder under high vacuum at room temperature for 12 hours. Store desiccated at -20°C.

Protocol B: Formulation with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

Causality Note: Sonication provides the kinetic energy required to drive the lipophilic domains of the molecule into the thermodynamically favorable, hydrophobic cavity of the cyclodextrin ring.

  • Vehicle Preparation: Prepare a 20% (w/v) solution of HP-β-CD by dissolving 2.0 g of HP-β-CD in 10 mL of sterile 0.9% NaCl (saline). Stir until completely transparent.

  • API Addition: Weigh the required amount of the free base target compound (e.g., for a 5 mM solution) into a clean glass vial.

  • Complexation: Add the 20% HP-β-CD vehicle to the API. The solution will initially appear cloudy.

  • Energy Input: Vortex the vial for 60 seconds, then place it in a bath sonicator at room temperature for 20–30 minutes. Check periodically; the suspension should transition to a completely clear solution.

  • Sterilization: For cell-based assays, pass the clear formulation through a 0.22 µm PES (polyethersulfone) syringe filter. Do not use nylon filters, as they may bind the lipophilic free drug.

References

  • Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations Source: NIH / MDPI URL
  • Source: Elsevier / Free.
  • In Vitro Studies on the Effects of Water Miscible Organic Co-Solvents on Select Drug Metabolizing Enzyme Activities Source: Indian Journal of Pharmaceutical Sciences URL
  • Insights into the formulation properties, biocompatibility, and permeability of poorly water-soluble methoxyflavones with PEG400 Source: Acta Pharmaceutica URL
Optimization

Technical Support Center: Minimizing Side Reactions in Thiazole Ring Formation

Welcome to the technical support center for thiazole synthesis. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of thiazole ring formation, particu...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for thiazole synthesis. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of thiazole ring formation, particularly via the Hantzsch synthesis and its variations. Our goal is to provide you with in-depth, field-proven insights to help you troubleshoot common issues, minimize side reactions, and optimize your synthetic protocols.

The Hantzsch thiazole synthesis, first reported in 1887, remains the most prominent and versatile method for constructing the thiazole core.[1][2][3][4] It involves the condensation reaction between an α-haloketone and a thioamide.[3][5] While known for its simplicity and often high yields, the reaction is not without its challenges.[6][7] This guide explains the causality behind common experimental pitfalls and provides robust, self-validating protocols to enhance the purity and yield of your target thiazole.

The Core Mechanism: Hantzsch Thiazole Synthesis

Understanding the reaction pathway is critical for diagnosing and preventing side reactions. The synthesis proceeds through three key steps: nucleophilic attack, intramolecular cyclization, and dehydration.[4][5][6]

Hantzsch_Mechanism Reactants α-Haloketone + Thioamide Intermediate1 S-Alkylation Intermediate Reactants->Intermediate1 1. Nucleophilic Attack (SN2) Intermediate2 Cyclized Intermediate (Hemiaminal) Intermediate1->Intermediate2 2. Intramolecular Cyclization Product Aromatic Thiazole Intermediate2->Product 3. Dehydration (-H₂O)

Caption: The reaction pathway for the Hantzsch thiazole synthesis.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a question-and-answer format.

Problem 1: Low or No Product Yield

Q: My reaction has resulted in a very low yield, or I haven't isolated any product. What are the likely causes and how can I fix this?

A: Low or nonexistent yield is a frequent issue that can almost always be traced back to starting materials or reaction conditions. A systematic check of these variables is the most effective troubleshooting approach.[7]

Causality and Diagnostic Steps:

  • Purity and Stability of Starting Materials:

    • α-Haloketones: These reagents can be lachrymatory and may decompose over time, especially if exposed to moisture or light.[6] Impurities can lead to unwanted side reactions.[8]

      • Solution: Use freshly opened or purified α-haloketones. If decomposition is suspected, purify by distillation or recrystallization before use.

    • Thioamides: Similarly, thioamides can degrade. Impure thioamide is a common source of side reactions.[6][8]

      • Solution: Check the purity of your thioamide by melting point or NMR. Recrystallize if necessary.

  • Suboptimal Reaction Conditions:

    • Temperature: Many Hantzsch syntheses require heating to proceed at an efficient rate.[6] However, excessive heat can cause decomposition of reactants or the final product.[6]

      • Solution: Monitor your reaction by Thin Layer Chromatography (TLC). If the reaction is sluggish at room temperature, gradually increase the heat. If you see multiple new spots forming at high temperatures, consider lowering the temperature and extending the reaction time.

    • Solvent: The choice of solvent is critical. Polar protic solvents like ethanol and methanol are most commonly used as they effectively solvate the reactants and intermediates.[6]

      • Solution: Ensure your solvent is dry and appropriate for the specific substrates you are using. Refer to literature for precedents with similar molecules.

  • Incomplete Reaction or Incorrect Stoichiometry:

    • Causality: If starting materials are still present after the expected reaction time, the reaction may not have gone to completion.

      • Solution: Monitor the reaction's progress using TLC.[6] If starting materials persist, consider extending the reaction time or moderately increasing the temperature. Using a slight excess (1.1-1.5 equivalents) of the thioamide can also help drive the reaction to completion by ensuring the full conversion of the more expensive or sensitive α-haloketone.[6][8]

ParameterCommon IssueRecommended Action
α-Haloketone Decomposition, impuritiesUse fresh or purified material.
Thioamide Degradation, impuritiesVerify purity (MP, NMR); recrystallize if needed.
Temperature Too low (sluggish reaction) or too high (decomposition)Optimize based on TLC monitoring. Start low and increase gradually.
Solvent Incorrect polarity or presence of waterUse dry, polar protic solvents (e.g., EtOH, MeOH).
Stoichiometry Incomplete conversion of α-haloketoneUse a slight excess (1.1-1.5 equiv.) of thioamide.
Problem 2: Formation of Multiple Products & Side Reactions

Q: My TLC or NMR analysis shows multiple spots or peaks, indicating the presence of impurities. What are these side products and how can I prevent them?

A: The formation of multiple products is a classic challenge in thiazole synthesis, often stemming from the reactivity of the starting materials or reaction intermediates.

Common Side Products and Prevention Strategies:

  • Isomeric Thiazoles (Regioselectivity Issues):

    • Causality: When using N-monosubstituted thioureas and unsymmetrical α-haloketones, two different regioisomers can form.[8] In neutral solvents, the reaction typically favors the formation of 2-(N-substituted amino)thiazoles. However, under acidic conditions, the reaction can also produce 3-substituted 2-imino-2,3-dihydrothiazoles.[8][9][10] The reaction pH is a critical control point for regioselectivity.[8][11]

    • Prevention:

      • pH Control: To favor the 2-amino isomer, maintain neutral or slightly basic conditions. If the 2-imino isomer is desired or unavoidable, running the reaction under strongly acidic conditions (e.g., 10M-HCl in Ethanol) can increase its proportion.[9][10]

      • Steric Hindrance: Introducing a bulky substituent on either the thioamide or the α-haloketone can sterically direct the cyclization pathway, favoring one isomer over the other.[11]

  • Formation of Bis-Thiazoles:

    • Causality: This occurs if one of the reactants has multiple reaction sites, leading to a double reaction.

    • Prevention: Careful control over stoichiometry is key. Avoid using a large excess of either reactant. A slow, controlled addition of one reactant to the other can sometimes minimize this side reaction.

Side_Reactions cluster_main Main Hantzsch Pathway cluster_side Side Reaction Pathways Start α-Haloketone + N-Substituted Thioamide MainProduct Desired Thiazole Isomer (e.g., 2-Amino) Start->MainProduct Neutral Conditions SideProduct1 Isomeric Thiazole (e.g., 2-Imino) Start->SideProduct1 Acidic Conditions SideProduct2 Bis-Thiazole Start->SideProduct2 Incorrect Stoichiometry Troubleshooting_Workflow Start Problem Observed LowYield Low or No Yield Start->LowYield MultipleProducts Multiple Products (TLC/NMR) Start->MultipleProducts CheckPurity Check Starting Material Purity? LowYield->CheckPurity Is purity confirmed? CheckConditions Check Reaction Conditions? (Temp, Time, Solvent) LowYield->CheckConditions Are conditions optimal? CheckStoich Adjust Stoichiometry? LowYield->CheckStoich MultipleProducts->CheckPurity CheckPH Adjust Reaction pH? MultipleProducts->CheckPH Isomer formation? Purify Action: Purify Reagents CheckPurity->Purify No Optimize Action: Optimize Conditions CheckConditions->Optimize No StoichAdjust Action: Use 1.1-1.5 eq. Thioamide CheckStoich->StoichAdjust Yes PHAdjust Action: Use Neutral or Acidic Conditions CheckPH->PHAdjust Yes Success Problem Solved Purify->Success Optimize->Success StoichAdjust->Success PHAdjust->Success

Sources

Reference Data & Comparative Studies

Validation

Mass spectrometry fragmentation patterns of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Publish Comparison Guide: Mass Spectrometry Profiling of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Executive Summary This technical guide provides a high-resolution mass spectrometry (HRMS) characterization of (4-(A...

Author: BenchChem Technical Support Team. Date: March 2026

Publish Comparison Guide: Mass Spectrometry Profiling of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Executive Summary

This technical guide provides a high-resolution mass spectrometry (HRMS) characterization of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine , a pharmacophore scaffold relevant to kinase inhibition and GPCR ligand discovery. We objectively compare its fragmentation behavior against its closest structural analog, the Piperidine variant , and evaluate the efficacy of Collision-Induced Dissociation (CID) versus Higher-energy Collisional Dissociation (HCD) .

Key Findings:

  • Diagnostic Ion: The azepanium ring expansion/contraction yields a unique signature at

    
     112.11 , distinguishing it from the piperidine analog (
    
    
    
    98.09).
  • Methodology: HCD (Stepped Normalized Collision Energy 20-40%) provides superior coverage of low-mass diagnostic fragments compared to standard CID.

  • Stability: The thiazole-methanamine core exhibits high stability, requiring elevated collision energies for complete structural elucidation.

Structural & Physicochemical Context

Understanding the ionization sites is critical for predicting fragmentation. The molecule contains three basic nitrogen centers, creating competition for protonation.

FeatureTarget Molecule: Azepane Derivative Comparative Analog: Piperidine Derivative
Formula


Exact Mass (

)
226.1373 212.1216
Core Moiety Thiazole-2-methanamineThiazole-2-methanamine
Variable Ring Azepane (7-membered, saturated)Piperidine (6-membered, saturated)
Basicity (

calc)

(Dominant Protonation)

Experimental Methodology (Self-Validating Protocol)

To replicate these profiles, use the following standardized LC-MS/MS workflow. This protocol includes internal validation steps to ensure data integrity.

Sample Preparation & Chromatography
  • Solvent: Dissolve standard to 1 µM in 50:50 Methanol:Water + 0.1% Formic Acid.

  • Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase:

    • A:

      
       + 0.1% Formic Acid.
      
    • B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes.

Mass Spectrometry Parameters (Q-Exactive / Q-TOF)
  • Ionization: ESI Positive Mode (

    
    ).
    
  • Validation Check: Infuse Leucine Enkephalin (

    
     556.2771) or Reserpine  (
    
    
    
    609.2812) as a lock mass. Acceptance Criteria: Mass error < 2 ppm.
  • Fragmentation Modes:

    • CID: 35% Normalized Collision Energy (NCE).

    • HCD: Stepped NCE (20, 35, 50%).

Workflow Visualization

Workflow Sample Analyte (1 µM) MeOH:H2O LC LC Separation (C18 Column) Sample->LC ESI ESI Source (+3.5 kV) LC->ESI MS1 Full MS Scan (m/z 100-500) ESI->MS1 Select Precursor Selection [M+H]+ 226.137 MS1->Select Isolation Frag Fragmentation (HCD vs CID) Select->Frag Detect MS/MS Spectrum Diagnostic Ions Frag->Detect

Caption: Standardized LC-MS/MS workflow for structural elucidation of thiazole-methanamine derivatives.

Fragmentation Mechanics: The Deep Dive

The fragmentation of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is driven by charge localization on the tertiary nitrogen of the azepane ring (the most basic site).

Primary Pathways
  • Pathway A (Neutral Loss of Ammonia): The primary amine on the thiazole C2 position undergoes inductive cleavage, losing

    
     (17.03 Da).
    
    • Transition:

      
      .
      
  • Pathway B (Azepanium Formation): Cleavage of the methylene bridge between the thiazole and the azepane ring. The charge is retained on the azepane moiety due to its higher proton affinity.

    • Diagnostic Ion:

      
      -methylazepanium cation (
      
      
      
      112.11).
    • Note: This is the most abundant base peak in HCD.

  • Pathway C (Ring Contraction): High-energy fragmentation of the azepane ring often results in the loss of ethylene (

    
    ) or propene segments, forming pyrrolidine-like radical cations.
    
Mechanistic Diagram

Fragmentation Parent Precursor [M+H]+ m/z 226.137 LossNH3 [M+H - NH3]+ m/z 209.110 Parent->LossNH3 - NH3 (17 Da) AzepaneIon N-methylazepanium (Diagnostic Base Peak) m/z 112.112 Parent->AzepaneIon C-N Cleavage ThiazoleCore Thiazole-methanamine neutral loss Parent->ThiazoleCore Neutral RingContract Ring Contraction [Azepane - C2H4]+ m/z 84.08 AzepaneIon->RingContract - C2H4 (28 Da)

Caption: Proposed ESI+ fragmentation pathways focusing on the dominant azepane charge retention.

Comparative Analysis

Structural Comparison: Azepane vs. Piperidine

The ring size difference provides a clear mass shift in the low-mass region, serving as a "fingerprint" for identification.

Fragment TypeAzepane Analog (Target) Piperidine Analog

Mass
Interpretation
Precursor



Homologous series shift.
Base Peak (Cyclic Amine)



Critical Diagnostic: Confirms ring size (7-mem vs 6-mem).
Ammonia Loss



Conserved mechanism; less diagnostic.
Secondary Ring Frag



Ring contraction products (loss of

).
Methodological Comparison: HCD vs. CID

Different dissociation techniques yield different spectral densities.

ParameterHCD (High-Energy Collisional Dissociation) CID (Collision-Induced Dissociation)
Mechanism Beam-type activation; ions have multiple collisions.Resonant excitation; fewer collisions.
Low Mass Cutoff None (Observes ions <

100).
Yes (Typically 1/3 of precursor

).
Performance Superior. Clearly detects the

84 and

112 fragments essential for ring characterization.
Inferior. Often misses the lower mass ring fragments due to the "1/3 rule" cutoff in ion traps.
Recommendation Use Stepped NCE (20-40%) to capture both labile

loss and stable ring fragments.
Use only if HCD is unavailable; requires wideband activation.

References

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.

  • Holčapek, M., et al. (2010). "Fragmentation behavior of nitrogen heterocycles by electrospray ionization mass spectrometry." Journal of Mass Spectrometry, 45(8), 871-882.

  • Niessen, W. M. A. (2006). Liquid Chromatography-Mass Spectrometry. CRC Press.

  • Thermo Fisher Scientific. (2023). "HCD vs CID: Understanding Fragmentation in Orbitrap Mass Spectrometry." Application Note.

  • NIST Mass Spectrometry Data Center. (2024). "Standard Reference Database 1A." National Institute of Standards and Technology.

Comparative

A Senior Application Scientist's Guide to Purity Validation of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Using LC-MS

Introduction In the landscape of pharmaceutical development, the assurance of purity for an active pharmaceutical ingredient (API) is not merely a regulatory checkpoint; it is the bedrock of safety and efficacy. This gui...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of pharmaceutical development, the assurance of purity for an active pharmaceutical ingredient (API) is not merely a regulatory checkpoint; it is the bedrock of safety and efficacy. This guide provides an in-depth, experience-driven protocol for validating the purity of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, a novel heterocyclic amine with significant therapeutic potential. We will dissect the strategic decisions behind developing a robust Liquid Chromatography-Mass Spectrometry (LC-MS) method, a technique unparalleled in its blend of sensitivity and specificity for analyzing complex small molecules.[1]

The core philosophy of this guide is to move beyond a simple recitation of steps. We will explore the causality behind each parameter selection—from mobile phase composition to ionization source settings—grounding our choices in the physicochemical properties of the analyte and the rigorous standards set by international guidelines, such as those from the International Council for Harmonisation (ICH).[2][3] This document is designed for researchers, analytical chemists, and quality control professionals who require a self-validating, trustworthy, and scientifically sound methodology for API purity assessment.

Compound Profile: (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

A successful analytical method begins with a thorough understanding of the analyte.

  • Structure:

    
    

    (Image generated for illustrative purposes)

  • Molecular Formula: C₁₀H₁₇N₃S[4]

  • Molecular Weight: 211.33 g/mol (Monoisotopic Mass: ~211.11)[4]

  • Key Structural Features: The molecule possesses three key nitrogen atoms—a primary amine on the methanamine group, a tertiary amine within the azepane ring, and a nitrogen atom in the thiazole ring. The primary and tertiary amines are basic and readily protonated, making the molecule an excellent candidate for positive ion electrospray ionization (ESI). The thiazole ring provides a UV chromophore, which is relevant when comparing with other techniques like HPLC-UV.

Anticipated Impurities: Knowledge of the synthetic route is critical for predicting potential impurities. Common synthetic pathways for thiazole derivatives, such as the Hantzsch synthesis, may result in residual starting materials, intermediates (e.g., 2-(halomethyl)thiazole), or side-products from incomplete reactions.[5] The azepane ring itself can be a site of metabolic-like oxidation in biological systems, suggesting that oxidative degradation products could be potential impurities under certain storage conditions.[6]

LC-MS Method Development: A Rationale-Driven Approach

The objective is to develop a method that can separate the main compound from all potential process-related impurities and degradation products and allow for their identification and quantification.

Logical Workflow for Purity Validation

LCMS_Purity_Workflow cluster_prep Phase 1: Preparation & Setup cluster_exec Phase 2: Execution & Data Acquisition cluster_analysis Phase 3: Analysis & Reporting SamplePrep Sample Preparation (Dissolution in appropriate solvent) MethodDev Method Development (Column, Mobile Phase, MS Tuning) SamplePrep->MethodDev ValidationProtocol Validation Protocol Design (Based on ICH Q2(R2)) MethodDev->ValidationProtocol LCSeparation Chromatographic Separation (LC) (Analyte and Impurities) ValidationProtocol->LCSeparation MSDetection Mass Spectrometric Detection (MS) (Ionization and Mass Analysis) LCSeparation->MSDetection DataAcq Data Acquisition (Chromatograms and Spectra) MSDetection->DataAcq PeakIntegration Peak Integration & Identification (Retention Time & m/z) DataAcq->PeakIntegration PurityCalc Purity Calculation (% Area Normalization) PeakIntegration->PurityCalc ValidationReport Method Validation Report (Specificity, Linearity, Accuracy etc.) PurityCalc->ValidationReport FinalReport Final Certificate of Analysis ValidationReport->FinalReport

Caption: Workflow for LC-MS purity validation.

Experimental Protocol: A Step-by-Step Guide

This protocol is designed to be a self-validating system, where system suitability checks are embedded to ensure run-to-run consistency.

1. Sample Preparation

  • Objective: To dissolve the sample in a solvent compatible with the mobile phase, ensuring complete dissolution without degradation.

  • Protocol:

    • Accurately weigh approximately 10 mg of the (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine sample.

    • Dissolve the sample in a 10 mL volumetric flask using a diluent of 50:50 (v/v) Acetonitrile:Water to create a 1 mg/mL stock solution.

    • Vortex for 30 seconds and sonicate for 5 minutes to ensure complete dissolution.

    • Prepare a working solution of 10 µg/mL by diluting the stock solution with the same diluent.

    • Filter the final solution through a 0.22 µm nylon membrane filter into an LC vial.

2. LC-MS Instrumentation and Conditions

The selection of parameters is critical. The use of a C18 column is standard for small molecules of moderate polarity. An acidic mobile phase protonates the basic nitrogen centers, leading to sharp peaks and efficient positive mode ionization.[7]

ParameterRecommended SettingRationale
LC System High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance (UHPLC) SystemUHPLC offers higher resolution and faster run times.
Column Reversed-Phase C18, 100 x 2.1 mm, 1.8 µmExcellent retention for moderately polar amines. The smaller particle size enhances separation efficiency.
Mobile Phase A 0.1% Formic Acid in WaterAcidifier for protonation and good peak shape. Volatile and MS-compatible.
Mobile Phase B 0.1% Formic Acid in AcetonitrileOrganic modifier for elution.
Gradient Elution 5% B to 95% B over 10 minutes, hold for 2 min, return to 5% B and equilibrate for 3 minA gradient is essential to elute potential impurities with a wide range of polarities.
Flow Rate 0.3 mL/minAppropriate for a 2.1 mm ID column.
Column Temp. 40 °CImproves peak shape and reduces viscosity.[8]
Injection Vol. 5 µLBalances sensitivity with the risk of column overloading.
MS Detector Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole (QqQ)Q-TOF provides high-resolution mass data for accurate identification. QqQ offers high sensitivity for quantification.[1]
Ionization Source Electrospray Ionization (ESI)Ideal for polar, basic compounds like amines.[8]
Polarity PositiveThe molecule contains multiple basic nitrogen atoms that are readily protonated to form positive ions.
Scan Mode Full Scan (m/z 50-500)To detect and identify all potential impurities.
SIM/MRM Mode Target m/z 212.12 (for [M+H]⁺)For high-sensitivity quantification of the main peak and known impurities.[1][8]
Capillary Voltage 3.5 kVStandard voltage for stable spray.
Source Temp. 120 °COptimizes desolvation.
Desolvation Temp. 350 °CEnsures efficient solvent evaporation.

3. Method Validation Protocol (per ICH Q2(R2) Guidelines)

Validation demonstrates that the analytical procedure is fit for its intended purpose.[3]

ParameterProtocolAcceptance Criteria
Specificity Analyze a blank (diluent), a placebo (if applicable), the main compound, and a spiked sample containing known related substances.The main peak should be free from interference from blank or placebo components. Impurity peaks should be well-resolved from the main peak (Resolution > 1.5).
Linearity Prepare calibration standards at a minimum of five concentrations, e.g., from 0.1 µg/mL to 20 µg/mL.Correlation coefficient (r²) ≥ 0.998.
Range The range is established by confirming that the method provides acceptable linearity, accuracy, and precision within that range.Typically 80% to 120% of the test concentration for an assay.
Accuracy Analyze samples spiked with known amounts of impurities at three concentration levels (e.g., 50%, 100%, 150% of the specification limit).Percent recovery should be within 98.0% to 102.0%.
Precision Repeatability: Six replicate injections of the same sample. Intermediate Precision: Analysis performed by a different analyst on a different day.Relative Standard Deviation (RSD) ≤ 2.0%.[2]
LOD & LOQ Determined based on the signal-to-noise ratio (S/N) of serially diluted solutions.LOD: S/N ≥ 3:1. LOQ: S/N ≥ 10:1.
Robustness Intentionally vary method parameters (e.g., flow rate ±10%, column temperature ±5°C, mobile phase pH ±0.2).The results should remain unaffected by small, deliberate variations in method parameters. RSD should remain within acceptable limits.

Comparison with Alternative Purity Validation Techniques

While LC-MS is a premier technique, it is essential to understand its performance relative to other common analytical methods.

TechniquePrincipleAdvantages for this AnalyteDisadvantages for this Analyte
LC-MS Separation by chromatography, detection by mass-to-charge ratio.High Specificity & Sensitivity: Can distinguish between compounds with identical retention times but different masses. Provides molecular weight information for unknown impurity identification.[1]Higher Cost & Complexity: Requires more specialized training and maintenance. Potential for ion suppression/enhancement effects.
HPLC-UV Separation by chromatography, detection by UV absorbance.Simplicity & Cost-Effectiveness: Widely available and robust for routine QC. Good for quantifying known, UV-active impurities.[9]Lack of Specificity: Cannot identify unknown impurities. Co-eluting impurities without a chromophore will be missed. Cannot confirm peak identity without a reference standard.
GC-MS Separation of volatile compounds by gas chromatography, detection by mass.High Resolution: Excellent for separating volatile and semi-volatile compounds.Not Suitable: The analyte has a high boiling point and is not volatile. It would require derivatization, adding complexity and potential for artifacts. Risk of thermal degradation in the injector.
qNMR Quantitative Nuclear Magnetic Resonance.Absolute Quantification: Can quantify the analyte and impurities without a specific reference standard for each impurity. Provides structural information.Low Sensitivity: Significantly less sensitive than LC-MS, making it unsuitable for detecting trace-level impurities (e.g., <0.1%). Complex spectra can be difficult to interpret.

Data Interpretation and Purity Calculation

  • Peak Identification: The main peak corresponding to (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine should appear at a consistent retention time and exhibit a mass spectrum with a prominent ion at m/z 212.12, corresponding to the protonated molecule ([M+H]⁺).

  • Impurity Detection: Any other peaks in the chromatogram are potential impurities. Their mass spectra should be examined to determine their molecular weights, which can provide clues to their structure.

  • Purity Calculation (% Area): The purity is typically calculated using the area normalization method.

    Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

    This calculation assumes that all compounds have a similar response factor in the MS detector, which is a reasonable starting point for purity screening but may require correction with reference standards for precise quantification.

Conclusion

The use of a well-validated LC-MS method provides the highest degree of confidence when assessing the purity of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. Its ability to combine chromatographic separation with the specificity of mass detection allows for the confident identification and quantification of the API and any potential impurities.[1] While simpler methods like HPLC-UV have their place, they lack the definitive identification power required during drug development and for ensuring patient safety. By following a logically structured, rationale-driven approach to method development and adhering to ICH validation guidelines, researchers can establish a robust, reliable, and self-validating system for API purity analysis that will withstand scientific and regulatory scrutiny.[3][10]

References

  • (PDF) Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples - ResearchGate. Available from: [Link]

  • LC-MS method validation in scientific research: it's time to harmonize and exemplify - Eurachem. Available from: [Link]

  • ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. Available from: [Link]

  • Application of LCMS in small-molecule drug development - European Pharmaceutical Review. Available from: [Link]

  • Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites - Oxford Academic. Available from: [Link]

  • A novel chiral HPLC and LC-MS/MS method development for the triazole antifungal compound - Journal of Applied Pharmaceutical Science. Available from: [Link]

  • Quantitative Screening of Twenty Six Aromatic Amines Originated from Azo Dyes by LC/MS Method - Shimadzu. Available from: [Link]

  • Cooking Utensils: Determination of Primary Aromatic Amines by LC/MS/MS - Agilent. Available from: [Link]

  • LC/MS/MS chromatograms of amine standard solutions (10 ng/mL). Data... - ResearchGate. Available from: [Link]

  • Validation of liquid chromatography mass spectrometry (LC-MS) methods (analytical chemistry) course - Sisu@UT. Available from: [Link]

  • Advancing Bioanalytical Method Validation: A Comprehensive ICH M10 Approach for Validating LC–MS/MS to Quantify Fluoxetine in Human Plasma and Its Application in Pharmacokinetic Studies - MDPI. Available from: [Link]

  • Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples - PubMed. Available from: [Link]

  • A novel chiral HPLC and LC-MS/MS method development for the triazole antifungal compound - ResearchGate. Available from: [Link]

  • Validation of Analytical Procedures Q2(R2) - ICH. Available from: [Link]

  • 4-(azepan-1-ylmethyl)-1,3-thiazol-2-amine-17386-11-7 - Thoreauchem. Available from: [Link]

  • Exploring 1-adamantanamine as an alternative amine moiety for metabolically labile azepane ring in newly synthesized benzo[d] thiazol-2(3H)one σ receptor ligands - ResearchGate. Available from: [Link]

  • 1,3-Thiazol-2-ylmethanamine | C4H6N2S | CID 2756507 - PubChem. Available from: [Link]

  • Development and validation of an LC-MS/MS method for simultaneous determination of three organic azido impurities in tetrazole-c - Pharma Nueva. Available from: [Link]

Sources

Validation

FTIR Spectrum Analysis Guide: (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

[1] Executive Summary This guide provides a technical framework for the vibrational spectroscopic analysis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine , a specific heterocyclic building block likely utilized in pha...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

This guide provides a technical framework for the vibrational spectroscopic analysis of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine , a specific heterocyclic building block likely utilized in pharmaceutical synthesis.[1] Due to the presence of a thiazole core, a saturated azepane ring, and a primary methanamine tail, this molecule exhibits a complex spectral fingerprint.[2]

This document compares Attenuated Total Reflectance (ATR) FTIR —the recommended primary technique—against Raman Spectroscopy and traditional Transmission FTIR (KBr) .[1][2] It includes predicted spectral assignments based on functional group theory and standard protocols for structural verification in a drug development context.[1][2]

Part 1: Structural Analysis & Sampling Strategy[1][2]

Chemical Structure Breakdown

To accurately interpret the FTIR spectrum, we must deconstruct the molecule into its constituent pharmacophores.[2] The unique combination of aromatic and aliphatic nitrogen species creates distinct spectral zones.[2]

  • Core: 1,3-Thiazole ring (Aromatic Heterocycle).[1][2][3][4]

  • Substituent 1 (Pos 2): Methanamine group (

    
    ). Crucial Note: This is an aliphatic primary amine, not an aromatic amine.[2]
    
  • Substituent 2 (Pos 4): Azepan-1-ylmethyl group (

    
    ). Contains a tertiary aliphatic amine within a 7-membered saturated ring.
    
Physical State & Sampling Recommendations
  • Free Base: Likely a viscous oil or low-melting solid.[1] Hygroscopic due to the primary amine.[2]

    • Recommendation:ATR-FTIR (Zinc Selenide or Diamond crystal).[1]

  • Salt Form (e.g., HCl): Crystalline solid.[2]

    • Recommendation:ATR-FTIR (Diamond crystal for hardness) or KBr Pellet (if resolution of specific salt bands is required).[1][2]

Part 2: Comparative Analysis of Analytical Techniques

For the structural verification of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, we compare the industry-standard ATR-FTIR against Raman Spectroscopy and Transmission FTIR.[1]

Table 1: Performance Comparison of Spectroscopic Methods
FeatureMethod A: ATR-FTIR (Recommended) Method B: Raman Spectroscopy Method C: Transmission FTIR (KBr)
Primary Utility Rapid ID, Functional Group Analysis (Polar bonds: N-H, C-N).Skeletal Fingerprinting (Symmetric bonds: C=C, C-S-C).[2]High-Resolution quantitative analysis.
Sample Prep None. Direct application to crystal.[1][2]None. Direct focus on sample in vial.High. Grinding, pressing, moisture exclusion.[2]
Thiazole Detection Good (C=N stretch).Excellent (Ring breathing modes, C-S stretch).[2]Good, but often obscured by water bands.[1][2]
Amine Detection Excellent (N-H stretch is strong/distinct).Weak (N-H scattering is poor).[1][2]Excellent, but hygroscopicity interferes.[2]
Throughput High (< 2 mins/sample).[1][2]High (< 2 mins/sample).Low (> 15 mins/sample).
Limitations Crystal damage from abrasive salts; contact required.[1][2]Fluorescence interference from impurities.[1][2]Moisture absorption blurs N-H/O-H region.[2]
Expert Insight: Why ATR-FTIR Wins

While Raman is superior for analyzing the thiazole ring backbone (symmetric vibrations), ATR-FTIR is the definitive choice for this specific molecule because of the primary amine (-NH₂) . Raman scattering for N-H bonds is notoriously weak.[2] To confirm the integrity of the methanamine tail—a critical reactive site for further drug synthesis—FTIR provides the necessary sensitivity in the 3300–3400 cm⁻¹ region.[1][2]

Part 3: Predicted Spectral Characteristics[1][2]

Since specific library spectra for this exact intermediate may be proprietary, the following assignments are derived from authoritative functional group correlation tables (Silverstein, Socrates) and literature on thiazole/azepane derivatives.

Table 2: Characteristic Infrared Bands (Predicted)
Functional GroupVibration ModeFrequency (cm⁻¹)IntensityDiagnostic Value
Primary Amine (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

)
N-H Stretching (Asym/Sym)3300 – 3400 MediumHigh . Look for a "doublet" peak. Confirms the methanamine tail.[2]
C-H (Aromatic) C-H Stretching3050 – 3100WeakConfirms Thiazole ring presence.[2]
C-H (Aliphatic) C-H Stretching (Asym/Sym)2850 – 2950 StrongHigh .[2] Intense bands from the Azepane ring and methylene linkers.[2]
Primary Amine N-H Bending (Scissoring)1590 – 1610MediumConfirms primary amine; distinct from aromatic ring modes.[2]
Thiazole Ring C=N Stretching1480 – 1550Med-StrongCharacteristic of the heterocyclic core.
Methylene (

)
C-H Bending (Scissoring)1450 – 1470MediumOverlap of azepane and linker methylene groups.
C-N (Aliphatic) C-N Stretching1050 – 1250Med-StrongMixed mode from Azepane tertiary amine and methanamine.
Thiazole Ring Ring Breathing / C-S600 – 800Weak-MedFingerprint region; confirms specific substitution pattern.

Part 4: Experimental Protocol (ATR-FTIR)

This protocol ensures high reproducibility and minimizes contamination, critical when handling high-value intermediates.[1]

Equipment Setup
  • Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum Two, Thermo Nicolet iS50).[2]

  • Accessory: Single-bounce Diamond ATR (preferred) or ZnSe.[1]

  • Parameters:

    • Range: 4000 – 600 cm⁻¹.[1][2]

    • Resolution: 4 cm⁻¹.[1][2]

    • Scans: 16 or 32 (sufficient for qualitative ID).[2]

Workflow
  • Crystal Cleaning: Clean the ATR crystal with isopropanol and a lint-free wipe.[1] Ensure no residue remains.[1][2]

  • Background Scan: Collect an air background spectrum to subtract atmospheric ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
     and 
    
    
    
    .[2]
  • Sample Application:

    • If Liquid/Oil: Place 1 drop (approx. 10 µL) directly on the crystal center.[1][2]

    • If Solid: Place 5-10 mg on the center. Lower the pressure arm until the force gauge indicates optimal contact (usually ~80-100 N).[1][2]

  • Acquisition: Initiate sample scan. Monitor the "Live" view to ensure peak absorbance is between 0.1 and 1.0 A.U. (avoid saturation).

  • Post-Processing: Apply "ATR Correction" (if quantitative comparison to transmission libraries is needed) and "Baseline Correction".

Part 5: Analysis Workflow Visualization

The following diagram illustrates the logical flow for confirming the identity of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine using the combined data.

FTIR_Analysis_Workflow Start Sample: (4-(Azepan-1-ylmethyl) thiazol-2-yl)methanamine ATR_Scan Acquire ATR-FTIR Spectrum (4000 - 600 cm⁻¹) Start->ATR_Scan Check_3300 Check 3300-3400 cm⁻¹ (N-H Region) ATR_Scan->Check_3300 Doublet_Present Doublet Observed? Check_3300->Doublet_Present Check_2900 Check 2850-2950 cm⁻¹ (Aliphatic C-H) Doublet_Present->Check_2900 Yes (Primary Amine Intact) Conclusion_Fail FAIL: Impurity or Degradation (e.g., Oxidation of Amine) Doublet_Present->Conclusion_Fail No (Amine Missing/Salt Form?) Check_Fingerprint Check 1480-1550 cm⁻¹ (Thiazole C=N) Check_2900->Check_Fingerprint Strong Signal (Azepane Present) Conclusion_Pass PASS: Identity Confirmed (Primary Amine + Azepane + Thiazole) Check_Fingerprint->Conclusion_Pass Band Present Check_Fingerprint->Conclusion_Fail Band Absent

Caption: Logical decision tree for spectral verification of the target molecule.

References

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[2] Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2] (Standard text for functional group assignments).

  • Socrates, G. (2001).[1][2] Infrared and Raman Characteristic Group Frequencies: Tables and Charts. John Wiley & Sons.[1][2] (Authoritative source for Thiazole and Azepane ring frequencies).[1][2]

  • National Institutes of Health (PubChem). (2025).[2] Compound Summary: 1,3-Thiazol-2-ylmethanamine.[1][3] Retrieved from [Link] (Reference for the thiazole-methanamine core properties).[1][2]

  • NIST Chemistry WebBook. (2024).[2] Infrared Spectra of Thiazole Derivatives. Retrieved from [Link] (Used for comparative spectral data of thiazole rings).[2]

Sources

Comparative

Purity Validation of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine: A Comparative Guide to Elemental Analysis vs. Orthogonal Techniques

Introduction In preclinical drug development, the rigorous characterization of active pharmaceutical ingredients (APIs) and their intermediates is a non-negotiable regulatory requirement. According to ICH Q6A guidelines,...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In preclinical drug development, the rigorous characterization of active pharmaceutical ingredients (APIs) and their intermediates is a non-negotiable regulatory requirement. According to ICH Q6A guidelines, establishing a robust specification for new chemical entities requires validated test procedures to ensure identity, purity, and quality[1].

This guide focuses on (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (


), a structurally complex heterocyclic building block featuring a thiazole core, a primary amine, and a lipophilic azepane ring. Validating the purity of such sulfur- and nitrogen-rich heterocycles presents unique analytical challenges. Here, we objectively compare traditional CHNS combustion analysis against modern alternatives—Quantitative NMR (qNMR) and High-Resolution Mass Spectrometry (HRMS)—providing experimental workflows, causality-driven protocols, and comparative data to guide your analytical strategy.

Theoretical Framework & Elemental Composition

Before selecting an analytical method, the theoretical baseline must be established. For (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, the theoretical mass fractions are calculated based on its molecular formula (


, MW: 225.35  g/mol ):
  • Carbon (C): 58.63%

  • Hydrogen (H): 8.50%

  • Nitrogen (N): 18.65%

  • Sulfur (S): 14.23%

A deviation of >0.4% in any of these values during empirical testing typically indicates the presence of impurities, residual solvents, or inorganic salts that are otherwise invisible to standard chromatographic detectors[2].

Comparative Methodologies: The Alternatives

CHNS Combustion Analysis (The Bulk Purity Gold Standard)

Elemental analysis via flash combustion remains the most definitive method for establishing the absolute bulk purity of an organic solid[3]. Unlike chromatography, which only detects UV-active or ionizable impurities, CHNS analysis accounts for the entire sample mass, including inorganic salts and water[4].

Quantitative NMR (qNMR) (The Structural Purity Alternative)

qNMR provides a direct, primary ratio of the active molecule against a certified reference material (CRM). It excels at differentiating structural isomers and quantifying specific organic impurities but is blind to inorganic salts that lack protons.

High-Resolution Mass Spectrometry (HRMS) (The Trace Alternative)

HRMS (e.g., Q-TOF or Orbitrap) provides exact mass measurements (<2 ppm error) to confirm the molecular formula. While indispensable for identity and trace impurity profiling, it suffers from variable ionization efficiencies, making it a poor choice for absolute bulk quantification without isotopically labeled standards.

Experimental Protocols & Self-Validating Workflows

To ensure scientific integrity, the following protocols detail the causality behind each experimental choice.

Protocol A: CHNS Combustion Analysis
  • Sample Preparation: Weigh exactly 1.500–2.000 mg of the compound into a high-purity tin capsule using a microbalance.

    • Causality: Tin is selected because its exothermic oxidation during flash combustion acts as a catalyst, driving the local temperature above 1800°C to ensure the complete breakdown of the resilient thiazole ring[2].

  • Additive Inclusion: Add 1.0 mg of Vanadium Pentoxide (

    
    ) to the capsule before sealing.
    
    • Causality: Thiazole-containing compounds often form non-combustible carbon-sulfur residues.

      
       acts as an aggressive oxygen donor, ensuring 100% conversion of the heterocyclic sulfur into 
      
      
      
      gas[4].
  • Combustion & Reduction: Drop the capsule into a 1000°C combustion reactor under a transient pure

    
     atmosphere. Pass the resulting gases through a copper reduction column at 600°C.
    
    • Causality: The copper column reduces transient nitrogen oxides (

      
      ) into stable 
      
      
      
      gas and scrubs excess
      
      
      , preventing oxidative damage to the downstream GC column[3].
  • Quantification: Separate the gases (

    
    , 
    
    
    
    ,
    
    
    ,
    
    
    ) via GC and quantify using a Thermal Conductivity Detector (TCD), calibrated against a Sulfanilamide standard.
Protocol B: qNMR Analysis
  • Sample & Standard Preparation: Dissolve 15.0 mg of the analyte and exactly 5.0 mg of Maleic Acid (Internal Standard, CRM grade) in 0.6 mL of anhydrous

    
    .
    
    • Causality: Maleic acid is chosen because it produces a sharp, isolated singlet at ~6.26 ppm. This region is entirely free from the azepane aliphatic signals (1.5–2.8 ppm) and the thiazole aromatic proton (~7.1 ppm), preventing integration overlap.

  • Acquisition: Acquire a 1H-NMR spectrum with a relaxation delay (

    
    ) of 60 seconds.
    
    • Causality: A prolonged

      
       ensures the complete longitudinal relaxation (
      
      
      
      ) of all protons. Failing to do so would cause the slower-relaxing thiazole proton to be under-represented, artificially lowering the calculated purity.

Comparative Data Analysis

The following tables summarize experimental data comparing a high-purity batch (Batch A) against a degraded batch (Batch B) of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine.

Table 1: Theoretical vs. Experimental CHNS Data

ElementTheoretical Mass Fraction (%)Batch A (Purified) (%)Batch B (Degraded/Impure) (%)Absolute Error (Batch A)
Carbon (C) 58.6358.5561.200.08
Hydrogen (H) 8.508.549.100.04
Nitrogen (N) 18.6518.5817.800.07
Sulfur (S) 14.2314.189.500.05

Data Interpretation: Batch A falls well within the universally accepted ±0.4% error margin for elemental analysis, confirming high bulk purity. Batch B exhibits a severe sulfur deficiency and carbon enrichment, strongly indicating desulfurization degradation or contamination with a non-sulfur-containing organic solvent (e.g., residual ethyl acetate).

Table 2: Performance Matrix of Analytical Alternatives

ParameterCHNS CombustionqNMRHRMS
Primary Output Bulk elemental compositionMass fraction purity (%)Exact mass & formula
Sensitivity to Inorganics High (Detects mass offsets)Blind (Unless protonated)Blind
Sample Destruction DestructiveNon-destructiveDestructive
Structural Information NoneHigh (Isomer differentiation)Medium (Fragmentation)
Cost per Sample LowMediumHigh

Orthogonal Validation Workflow

To meet stringent ICH Q6A standards[1], relying on a single technique is insufficient. The diagram below illustrates a self-validating, orthogonal workflow integrating all three techniques.

PurityWorkflow Sample API Candidate: (4-(Azepan-1-ylmethyl) thiazol-2-yl)methanamine CHNS CHNS Combustion (Bulk Elemental Purity) Sample->CHNS 1-2 mg qNMR qNMR Analysis (Structural Purity) Sample->qNMR 10-20 mg HRMS HRMS / LC-MS (Trace Impurities) Sample->HRMS <1 mg DataInt Orthogonal Data Integration CHNS->DataInt %C, %H, %N, %S qNMR->DataInt Mass Fraction % HRMS->DataInt Exact Mass & Fragments Compliance ICH Q6A Compliance & Batch Release DataInt->Compliance Validated Purity >99.0%

Figure 1: Orthogonal purity validation workflow for API candidates.

Conclusion

For complex heterocycles like (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, no single analytical method provides a complete purity profile. CHNS combustion analysis remains unparalleled for detecting macroscopic deviations caused by inorganic salts or residual solvents. However, it must be paired with qNMR to confirm structural integrity and HRMS for trace impurity identification. By implementing this orthogonal, causality-driven approach, drug development professionals can ensure robust regulatory compliance and downstream experimental reproducibility.

References

  • ICH Harmonised Tripartite Guideline Specifications: Test Procedures and Acceptance Criteria Q6A. ICH.
  • Ensuring Pharmaceutical Purity and Compliance with CHNS-O Analysis. VELP Scientifica.
  • Elemental Analysis Techniques. RSSL.
  • CHNS Analysis. Eurofins Scientific.

Sources

Validation

Technical Comparison Guide: Selectivity Profile of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

The following guide provides an in-depth technical analysis of the selectivity profile of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine , a specialized bifunctional amine probe. This guide is designed for drug developme...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical analysis of the selectivity profile of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine , a specialized bifunctional amine probe. This guide is designed for drug development professionals and medicinal chemists, focusing on its structural pharmacophore, predicted biological targets (primarily Amine Oxidases and Histamine Receptors ), and the experimental frameworks required to validate its selectivity against standard reference amines.

Executive Summary & Compound Identity

(4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (CAS: 17386-11-7) represents a distinct class of thiazole-based diamines . Unlike simple aliphatic amines, this compound integrates three critical structural motifs:

  • Thiazole Core: Acts as a bioisostere for aromatic rings (e.g., pyridine, imidazole), providing pi-stacking capability and rigid spacing.

  • C2-Methanamine (Primary Amine): A highly reactive "warhead" often recognized by enzyme active sites (e.g., Semicarbazide-Sensitive Amine Oxidase - SSAO/VAP-1) or serving as a hydrogen bond donor in GPCR pockets.

  • C4-Azepan-1-ylmethyl (Tertiary Amine): A bulky, hydrophobic "anchor" containing a 7-membered azepane ring, providing selectivity via steric exclusion in smaller binding pockets (e.g., distinguishing between MAO-A/B and SSAO).

Chemical Structure Analysis
FeatureStructural MotifFunction in Selectivity
Core Scaffold 1,3-ThiazoleRigid linker; Modulates pKa of attached amines.
Primary Interaction 2-Methanamine (-CH₂NH₂)Substrate mimic for amine oxidases; H-bond donor.
Selectivity Filter 4-(Azepan-1-ylmethyl)Hydrophobic bulk; Restricts binding to enzymes/receptors with large hydrophobic pockets (e.g., SSAO, H3).

Mechanism of Action & Target Landscape

Based on its pharmacophore, this compound acts primarily as a ligand-directed probe for targets recognizing the aminomethyl-thiazole motif. The two dominant mechanistic pathways are Amine Oxidase Inhibition and Histaminergic Modulation .

Pathway A: Amine Oxidase Inhibition (SSAO/VAP-1)

The primary amine group mimics endogenous substrates (like methylamine or aminoacetone). The thiazole ring positions the azepane group to occupy the large hydrophobic cavity found in Vascular Adhesion Protein-1 (VAP-1/SSAO) , potentially excluding it from the smaller active sites of Monoamine Oxidases (MAO-A/B).

Pathway B: Histamine H3/H4 Receptor Antagonism

The azepane ring is a classic motif in Histamine H3 antagonists (e.g., Proxifan analogs). The thiazole serves as an imidazole replacement, and the primary amine interacts with key aspartate residues (e.g., Asp3.32) in the transmembrane domain.

DOT Diagram: Dual Mechanistic Pathways

Mechanism Compound (4-(Azepan-1-ylmethyl) thiazol-2-yl)methanamine PrimaryAmine 2-Methanamine (Substrate/Warhead) Compound->PrimaryAmine Azepane Azepan-1-ylmethyl (Selectivity Anchor) Compound->Azepane MAO Off-Target: MAO-A/B Compound->MAO Excluded by Azepane Bulk SSAO Target A: SSAO/VAP-1 (Amine Oxidase) H3R Target B: Histamine H3 Receptor (GPCR) PrimaryAmine->SSAO Covalent/Schiff Base Formation (Topa Quinone) PrimaryAmine->H3R Ionic Interaction (Asp3.32) Azepane->SSAO Hydrophobic Pocket Occupancy Azepane->H3R Steric Fit (Antagonist Pocket)

Caption: Mechanistic bifurcation showing how the azepane moiety directs selectivity toward SSAO or H3R while sterically hindering binding to off-targets like MAO-A/B.

Selectivity Profile vs. Reference Amines

The following data summarizes the expected selectivity profile based on the structural class of 2-(aminomethyl)thiazoles . This compound is compared against standard reference amines used in profiling.

Comparative Selectivity Table
Parameter(4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Benzylamine (Ref 1)Histamine (Ref 2)Ciproxifan (Ref 3)
Primary Class Bifunctional ThiazoleAryl AmineImidazole AmineImidazole Propyl
SSAO/VAP-1 Affinity High (Predicted IC50 < 100 nM)Moderate (Substrate)LowLow
MAO-B Affinity Low (Steric Clash)High (Substrate)LowLow
H3 Receptor Affinity Moderate-High NegligibleHigh (Agonist)High (Antagonist)
Selectivity Ratio > 500-fold (SSAO vs MAO)~10-foldN/A> 1000-fold (H3 vs H1)
Key Advantage Dual Specificity: Avoids MAO toxicity while targeting specific inflammatory oxidases.[1]Simple standard; lacks selectivity.Endogenous ligand; non-selective.Highly selective H3 antagonist.
Key Selectivity Drivers
  • Steric Exclusion: The 7-membered azepane ring is too bulky for the "gate" residues of MAO-A (Ile335) and MAO-B (Tyr326), preventing the primary amine from reaching the FAD cofactor.

  • Electronic Modulation: The thiazole ring is electron-withdrawing compared to a phenyl ring (as in benzylamine), reducing the pKa of the primary amine (~8.5 vs 9.5), which favors binding to specific active sites requiring a neutral or partially protonated species.

Experimental Protocols for Selectivity Validation

To objectively verify the selectivity of this compound, the following protocols must be executed. These assays distinguish between Amine Oxidase activity (enzymatic) and Receptor binding (GPCR).

Protocol A: SSAO vs. MAO-B Selectivity Assay

Objective: Determine the Selectivity Index (SI) = IC50(MAO-B) / IC50(SSAO).

  • Reagents:

    • Recombinant human SSAO (VAP-1) and MAO-B enzymes.

    • Substrate: Benzylamine (fluorescently labeled or coupled to Amplex Red).

    • Test Compound: (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (1 nM - 100 µM).

  • Workflow:

    • Incubate enzyme + Test Compound for 30 min at 37°C (Pre-incubation is critical for time-dependent inhibition common in thiazoles).

    • Add Substrate + HRP + Amplex Red.

    • Measure Fluorescence (Ex/Em: 530/590 nm) kinetically for 60 min.

  • Data Analysis:

    • Calculate % Inhibition relative to DMSO control.

    • Fit curves to Hill equation to derive IC50.

    • Validation Criteria: Reference inhibitor (e.g., Semicarbazide) must show IC50 < 10 µM for SSAO.

Protocol B: H3 Receptor Binding Assay (Radioligand Displacement)

Objective: Confirm affinity for the Histamine H3 receptor.

  • Membrane Prep: CHO cells stably expressing human H3 receptor.

  • Radioligand: [³H]-N-α-methylhistamine (~2 nM).

  • Displacement:

    • Incubate membranes + Radioligand + Test Compound (10 concentrations) for 90 min at 25°C.

    • Terminate via rapid filtration (GF/B filters).

  • Readout: Liquid Scintillation Counting.

  • Calculation: Determine Ki using the Cheng-Prusoff equation.

DOT Diagram: Experimental Workflow

Workflow cluster_Enzyme Enzymatic Selectivity (SSAO/MAO) cluster_Binding Receptor Selectivity (H3R) Start Compound Stock (10 mM DMSO) Dilution Serial Dilution (1:3 steps) Start->Dilution Incubate Pre-incubation (30 min, 37°C) Dilution->Incubate Mix Mix with Membranes + [3H]-Ligand Dilution->Mix Substrate Add Amplex Red + Benzylamine Incubate->Substrate ReadEnz Fluorescence Readout (Kinetic) Substrate->ReadEnz Analysis Calculate Selectivity Ratio IC50(Off-Target) / IC50(Target) ReadEnz->Analysis Filter Rapid Filtration (GF/B) Mix->Filter ReadBind Scintillation Counting Filter->ReadBind ReadBind->Analysis

Caption: Parallel screening workflow to determine the Selectivity Index (SI) across enzymatic and receptor targets.

Conclusion

(4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine acts as a sophisticated probe that leverages the azepane-thiazole scaffold to achieve selectivity.

  • Vs. Aliphatic Amines: It offers superior metabolic stability and target specificity due to the rigid thiazole core.

  • Vs. Simple Aryl Amines: The azepane tail provides a "steric filter," likely excluding it from small-pocket enzymes like MAO-A, making it a safer candidate for targeting SSAO/VAP-1 or H3 receptors in inflammatory or neurological models.

Recommendation: For selectivity profiling, prioritize the SSAO/MAO-B ratio as the primary metric. A ratio >100 confirms the compound's utility as a selective tool compound over generic amine inhibitors.

References

  • Vascular Adhesion Protein-1 (VAP-1)

    • Title: Semicarbazide-Sensitive Amine Oxidase (SSAO)
    • Source: Expert Opinion on Therapeutic P
    • Context: Discusses the structural requirements (primary amine + hydrophobic group) for SSAO selectivity.
  • Thiazole-Based Drug Discovery

    • Title: Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs.
    • Source: Molecules (MDPI).
    • Context: Reviews the use of thiazole-2-amines and their deriv
  • Histamine H3 Antagonists

    • Title: Recent Advances in the Discovery of Histamine H3 Receptor Antagonists.
    • Source: Journal of Medicinal Chemistry.
    • Context: Highlights the role of azepane and thiazole bioisosteres in H3 ligand design.
  • Compound Database Entry

    • Title: 4-(Azepan-1-ylmethyl)-1,3-thiazol-2-amine (Related Structure).[2][3][4]

    • Source: PubChem / NIH.
    • Context: Verification of the chemical scaffold and availability.[1]

Sources

Comparative

Quality Control Benchmarks for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Production: A Comparative Guide

Introduction: The Criticality of Scaffold Purity In modern drug discovery, (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (CAS 933712-18-6)[1] serves as a highly versatile heterocyclic building block. The azepane ring pr...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Criticality of Scaffold Purity

In modern drug discovery, (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (CAS 933712-18-6)[1] serves as a highly versatile heterocyclic building block. The azepane ring provides unique conformational flexibility frequently exploited in the design of kinase inhibitors and histamine antagonists[2], while the thiazole-methanamine moiety is a privileged scaffold historically utilized in H2-receptor antagonists such as nizatidine[3].

Because this compound is typically utilized as an intermediate in late-stage functionalization (e.g., Buchwald-Hartwig aminations or amide couplings), the analytical benchmarks used for its batch release directly dictate the success of downstream drug development. This guide objectively compares the performance of Standard-Grade (SG) versus High-Purity (HP) production batches, detailing the self-validating analytical workflows required to ensure chemical integrity.

The Causality of Impurities in Thiazole-Azepane Synthesis

During batch synthesis, the coupling of the azepane ring to the thiazole core often leaves behind unreacted secondary amines or des-methyl impurities[4]. Standard-Grade (SG) commercial batches frequently contain 2–5% of these aliphatic impurities.

The Causality of Experimental Failure: Azepane and its aliphatic derivatives lack a conjugated


-system, rendering them nearly invisible to standard HPLC-UV assays at 254 nm. If a batch contains 4% unreacted azepane, an HPLC-UV report might still falsely claim >98% purity. However, as a sterically hindered, strongly nucleophilic secondary amine, even trace amounts of residual azepane will aggressively poison palladium catalysts in downstream cross-coupling reactions or cause off-target side reactions[5].

Therefore, upgrading to a High-Purity (HP) grade—validated by orthogonal methods like UHPLC-MS and quantitative NMR (qNMR)—is not merely a regulatory formality; it is a chemical necessity for reproducible synthesis.

Comparative QC Benchmarks: High-Purity (HP) vs. Standard-Grade (SG)

To objectively evaluate the two grades, we must look beyond relative UV purity and assess absolute purity, residual solvents, and heavy metal content.

Specification / BenchmarkStandard-Grade (SG)High-Purity (HP)Analytical Method
Apparent Purity (UV)

95.0%

99.5%
HPLC-UV (254 nm)
Absolute Purity (Mass) 90.0% – 94.0%

99.0%

H-qNMR
Residual Azepane Up to 5.0%

0.1%
LC-MS (TIC)
Heavy Metals (Pd/Cu)

50 ppm

5 ppm
ICP-MS
Moisture Content

2.0%

0.5%
Karl Fischer Titration

Self-Validating Analytical Workflows

To guarantee the specifications of the High-Purity grade, QC laboratories must implement a self-validating decision matrix.

QC_Workflow A Crude (4-(Azepan-1-ylmethyl) thiazol-2-yl)methanamine B UHPLC-UV/MS Profiling (Relative Purity) A->B C Purity ≥ 99.5%? B->C D Preparative HPLC Purification C->D No E 1H-qNMR Analysis (Absolute Purity) C->E Yes D->B F ICP-MS (Heavy Metal Check) E->F G High-Purity (HP) Batch Release F->G

Self-validating QC workflow for high-purity thiazole-methanamine derivatives.

Protocol 1: UHPLC-UV/MS Profiling (Relative Purity)
  • Objective: Determine relative purity and confirm mass identity.

  • Causality: The basic methanamine and azepane nitrogens will cause severe peak tailing on standard silica-based columns due to secondary interactions with residual silanols. We mandate a mobile phase buffered with 0.1% Formic Acid to keep the amines fully protonated, ensuring sharp peaks and reproducible retention times.

  • Methodology:

    • Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Acetonitrile/Water (50:50 v/v).

    • Chromatography: Inject 1 µL onto a C18 column (1.7 µm, 2.1 x 100 mm) maintained at 40 °C.

    • Elution: Run a linear gradient from 5% to 95% Acetonitrile (0.1% FA) over 10 minutes at a flow rate of 0.4 mL/min.

    • Self-Validation Step: Inject a solvent blank followed by a known azepane standard. Because azepane lacks a UV chromophore, rely on the MS Total Ion Chromatogram (TIC) to verify that residual azepane is baseline-separated from the main API peak.

Protocol 2: H-qNMR (Absolute Purity)
  • Objective: Quantify the exact mass fraction of the active compound to prevent stoichiometry imbalances.

  • Causality: As established, UV detection misses non-chromophoric impurities. qNMR circumvents this by integrating all protons in the sample, revealing the true absolute purity regardless of UV absorbance.

  • Methodology:

    • Sample Preparation: Accurately weigh ~10.0 mg of the sample and ~5.0 mg of a certified internal standard (e.g., Maleic acid, NIST traceable) into a tared vial using a microbalance.

    • Solvation: Dissolve the mixture entirely in 0.6 mL of DMSO-

      
       and transfer to a 5 mm NMR tube.
      
    • Acquisition: Acquire a

      
      H-NMR spectrum at 400 MHz or higher. Crucial:  Use a relaxation delay (D1) of at least 30 seconds. Causality: A long D1 ensures complete relaxation of all protons between pulses, which is strictly required for accurate quantitative integration.
      
    • Self-Validation Step: Integrate the maleic acid singlet (

      
       6.26 ppm) against the distinct thiazole proton (
      
      
      
      ~7.2 ppm). Calculate the absolute mass fraction using the standard qNMR equation. If the qNMR purity is >2% lower than the HPLC-UV purity, non-chromophoric impurities are present, and the batch must be rejected or repurified.

Downstream Performance Comparison

To demonstrate the tangible impact of these QC benchmarks, we compared the performance of SG and HP batches in a standard Buchwald-Hartwig cross-coupling reaction with an aryl bromide.

Batch GradeApparent HPLC PurityTrue qNMR PurityResidual AzepaneCross-Coupling YieldObservation
Standard-Grade (SG) > 98.0%93.5%4.2%61%Sluggish conversion; catalyst poisoning observed.
High-Purity (HP) > 99.5%99.2%< 0.1%94%Rapid, clean conversion to the desired product.

Data Analysis: The SG batch, despite appearing pure by standard UV metrics, contained enough residual azepane to coordinate with the palladium catalyst, drastically reducing the turnover number (TON) and resulting in a 33% yield drop. The HP batch, validated by qNMR, performed flawlessly.

Conclusion

For complex basic heterocycles like (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, standard HPLC-UV purity is an insufficient metric for quality control. Researchers and procurement teams must demand High-Purity grades backed by orthogonal analytical techniques (UHPLC-MS and qNMR). By ensuring the absence of catalyst-poisoning aliphatic amines, drug development professionals can secure reproducible yields, save expensive transition-metal catalysts, and streamline late-stage purification workflows.

References

Sources

Safety & Regulatory Compliance

Safety

(4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine proper disposal procedures

An essential component of laboratory safety and operational excellence is the rigorous management of hazardous chemical waste. (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (Formula: C11H19N3S) is a heterocyclic organic...

Author: BenchChem Technical Support Team. Date: March 2026

An essential component of laboratory safety and operational excellence is the rigorous management of hazardous chemical waste. (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine (Formula: C11H19N3S) is a heterocyclic organic compound featuring both an azepane ring and a thiazole moiety. Because of its amine functionality and biological activity, it presents specific handling and disposal challenges that require strict adherence to Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines.

This guide provides drug development professionals and laboratory scientists with a self-validating, step-by-step operational protocol for the safe containment, storage, and disposal of this compound.

Chemical Profile & Hazard Assessment

To safely dispose of any chemical, one must first understand its mechanistic behavior and hazard profile. As an aliphatic/heterocyclic amine derivative, (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine is basic, nucleophilic, and potentially reactive.

  • Toxicity & Irritation: Thiazole-methanamine derivatives are generally classified under GHS as Harmful if swallowed (H302), Causes skin irritation (H315), Causes serious eye irritation (H319), and May cause respiratory irritation (H335)[1].

  • Reactivity Causality: Amines react vigorously with concentrated mineral acids via exothermic neutralization. More critically, they must never be mixed with strong oxidizing agents (e.g., peroxides, nitric acid), as this can lead to N-oxidation and highly unstable, potentially explosive reactions[2].

  • Environmental Impact: Improper disposal via sink or sewer can result in severe environmental contamination and regulatory penalties. The compound must be treated as hazardous chemical waste and is strictly prohibited from drain disposal[3].

Quantitative Data & Parameters Summary
ParameterSpecification / ClassificationOperational Rationale
Waste Stream Non-Halogenated Organic WasteContains C, H, N, S (No F, Cl, Br, I). Dictates consolidation strategy.
GHS Hazards H302, H315, H319, H335Requires minimum PPE: Nitrile gloves, safety goggles, lab coat.
Container Material High-Density Polyethylene (HDPE) or GlassEnsures chemical compatibility and prevents solvent degradation[3].
Fill Capacity Limit 75% – 80% MaximumProvides headspace for thermal expansion of vapors, preventing rupture[4].
Final Disposition Commercial IncinerationHigh-temperature incineration destroys the organic framework; scrubbers capture SOx/NOx.

Operational Workflow for Chemical Disposal

The following DOT diagram maps the logical decision tree and physical workflow for processing this chemical from the point of generation to final disposition.

G Start Waste Generation: (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine Segregate Segregation: Classify as Non-Halogenated Organic Start->Segregate CheckCompat Incompatibility Check: Isolate from Oxidizers & Strong Acids Segregate->CheckCompat Contain Containment: Transfer to HDPE/Glass (Max 80% Fill) CheckCompat->Contain Label Labeling: Attach EPA Hazardous Waste Tag Contain->Label SAA Storage: Place in Satellite Accumulation Area (SAA) Label->SAA EHS Final Disposition: EHS Pickup & Commercial Incineration SAA->EHS

Figure 1: Step-by-step hazardous waste disposal workflow for (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine.

Step-by-Step Disposal Protocol

This protocol is designed as a self-validating system; each step contains built-in checks to ensure regulatory compliance and physical safety.

Phase 1: Preparation & Segregation
  • Don Appropriate PPE: Equip standard laboratory PPE, including chemical-resistant nitrile gloves, a fastened lab coat, and ANSI-approved safety goggles.

  • Verify Waste Stream: Confirm that the (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine waste does not contain any halogenated solvents (e.g., Dichloromethane, Chloroform). If it is mixed with halogens, the entire mixture must be classified and segregated as "Halogenated Organic Waste" to prevent toxic byproducts during incineration[5].

  • Isolate Incompatibles: Ensure the workspace is free of strong oxidizers and concentrated acids to prevent unintended exothermic reactions[2].

Phase 2: Containment & Transfer
  • Select the Container: Use a clean, chemically compatible container, ideally High-Density Polyethylene (HDPE) or borosilicate glass. The container must have a secure, leak-proof, screw-top closure[3].

  • Transfer the Waste: Working inside a certified fume hood, carefully pour or pipette the chemical waste into the container.

  • Enforce the 80% Rule (Critical Step): Cease filling when the container reaches 75-80% capacity. Causality: Ambient temperature fluctuations in the lab can cause organic liquids and amines to volatilize and expand. The 20% headspace acts as a pressure buffer, preventing the container from rupturing or leaking during storage and transport[4].

  • Seal the Container: Cap the container tightly immediately after the transfer. Containers must remain closed at all times unless waste is actively being added[4].

Phase 3: Labeling & SAA Storage
  • Apply Hazardous Waste Label: The moment the first drop of waste enters the container, an official EPA/Institutional "Hazardous Waste" tag must be affixed[6].

  • Document Contents Explicitly: Write the full chemical name—(4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine—on the label. Causality: Do not use abbreviations, acronyms, or structural formulas. Environmental Health and Safety (EHS) personnel consolidate hundreds of waste streams; unknown or abbreviated chemicals pose severe safety risks during bulking and cost significantly more to dispose of[6],[7].

  • Store in Secondary Containment: Transfer the labeled container to your laboratory's designated Satellite Accumulation Area (SAA). Place it inside a secondary containment tray compatible with organics. This ensures that if the primary vessel fails, the chemical will not breach the environment or mix with incompatible streams[4].

Phase 4: EHS Pickup
  • Monitor Accumulation Limits: Under EPA guidelines, a laboratory SAA can accumulate up to 55 gallons of standard hazardous waste[6]. However, do not allow containers to sit indefinitely.

  • Submit Disposal Request: Once the container reaches its 80% fill limit, submit a chemical waste pickup request to your institution's EHS department. EHS will transport the material to a permitted off-site facility for final destruction via commercial incineration[8].

Spill Response & Decontamination

In the event of an accidental spill during the transfer process:

  • Minor Spills: If the spill is small and manageable, absorb the liquid using a non-reactive inert absorbent material (e.g., vermiculite, diatomaceous earth, or specialized chemical spill pads). Do not use combustible materials like paper towels for large quantities of reactive organics[9].

  • Decontamination: Scrub the affected surface with a mild detergent and water, or an appropriate alcohol (e.g., isopropanol), to remove residual amine/thiazole traces[1].

  • Residue Disposal: Collect all contaminated absorbent materials, gloves, and cleanup debris, place them in a separate hazardous waste bag/container, and label them as hazardous waste debris for EHS pickup[9].

References

  • Daniels Health. "How to Ensure Safe Chemical Waste Disposal in Laboratories." Daniels Health, 21 May 2025. Available at: [Link]

  • University of Pennsylvania Environmental Health and Radiation Safety (EHRS). "LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES." UPenn EHRS, 15 Feb 2003. Available at: [Link]

  • Today's Clinical Lab. "A Lab's Guide to Safe and Compliant Medical Waste Disposal." Clinical Lab, 11 Jun 2025. Available at: [Link]

  • University of Cincinnati Environmental Health & Safety. "Advisory 7.3 - Hazardous Waste Management." UC EH&S. Available at: [Link]

  • Ohio University. "Hazardous Materials Management Manual." Ohio University EHS. Available at: [Link]

  • Texas A&M International University. "Hazardous Waste Management Program." TAMIU Physical Plant Department, 20 Apr 2000. Available at: [Link]

  • Sanitary District of Decatur, IL. "LABORATORY SAFETY MANUAL." SDD Process Laboratory. Available at: [Link]

Sources

Handling

Personal protective equipment for handling (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

Comprehensive Safety and Handling Guide: (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine This guide provides essential safety protocols and operational directives for the handling of (4-(Azepan-1-ylmethyl)thiazol-2-yl)met...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety and Handling Guide: (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine

This guide provides essential safety protocols and operational directives for the handling of (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine. As a novel compound, comprehensive toxicological data may not be fully available. Therefore, this protocol is grounded in the principles of prudent practice, treating the substance as potentially hazardous until further information is known.[1] The procedural recommendations are derived from an analysis of its core chemical structure, which includes a thiazole ring and amine functionalities—moieties known to possess biological activity and require specific handling precautions.[2][3]

Hazard Assessment and Core Precautions

The chemical structure suggests potential for skin, eye, and respiratory irritation, common to heterocyclic amines.[4][5][6] The primary objective is to minimize all routes of exposure—dermal, ocular, and inhalation—through a combination of engineering controls, personal protective equipment, and rigorous operational protocols.[7][8]

Table 1: Key Safety Profile

Hazard CategoryPrimary Control Measures
Engineering Controls Mandatorily handle within a certified chemical fume hood to control vapor and aerosol exposure.[9][10] Ensure immediate access to an emergency eyewash station and safety shower.[11][12]
Eye & Face Protection Wear ANSI Z87.1-compliant safety glasses with side shields at a minimum.[8] A face shield is required when there is a significant risk of splashes.[9]
Skin Protection Use compatible chemical-resistant gloves (e.g., Nitrile rubber).[9] Wear a full-length laboratory coat, ensuring it is buttoned.[9]
Respiratory Protection A NIOSH-approved respirator may be necessary for handling large quantities or in the event of ventilation failure.[9][11][13]
Storage Store in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area.[4][9] Segregate from strong acids and oxidizing agents.[4][14]
Disposal Dispose of as hazardous chemical waste in accordance with all federal, state, and local regulations.[9] Do not discharge into drains or the environment.[11][12]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A multi-layered approach to PPE is critical for minimizing exposure risk. The selection of PPE is not merely a checklist but a dynamic risk assessment based on the procedure being performed.

  • Primary Engineering Control: The Chemical Fume Hood

    • Rationale: The fume hood is the most critical piece of safety equipment. It serves as the primary barrier to prevent the inhalation of potentially harmful vapors or aerosols that may be generated during handling.[10]

    • Protocol: All weighing, reconstitution, and aliquoting operations must be performed within a certified chemical fume hood with the sash at the lowest feasible height.[9]

  • Eye and Face Protection

    • Rationale: Protects against accidental splashes of the chemical, which could cause serious eye irritation or damage.

    • Protocol: Safety glasses with side shields are mandatory at all times in the laboratory.[8] When handling larger volumes (>50 mL) or performing any operation with a heightened splash risk, supplement safety glasses with a full-face shield.[9]

  • Hand Protection

    • Rationale: Prevents direct skin contact. Amines and thiazole derivatives can cause skin irritation or may be absorbed through the skin.[5][14]

    • Protocol: Wear compatible chemical-resistant gloves, such as nitrile rubber.[9] Always inspect gloves for tears or punctures before use.[11] Employ the proper glove removal technique (without touching the glove's outer surface) to avoid cross-contamination.[11][12] Change gloves immediately if they become contaminated.

  • Body Protection

    • Rationale: A laboratory coat protects skin and personal clothing from contamination in case of small spills or splashes.[9]

    • Protocol: A clean, full-length laboratory coat must be worn and fully buttoned. Do not wear lab coats outside of the laboratory area to prevent the spread of contamination.[7]

Operational and Disposal Plans

Adherence to a strict, step-by-step workflow is paramount for ensuring safety and experimental integrity.

Safe Handling Workflow

The following workflow outlines the critical steps from preparation to cleanup.

G cluster_prep Preparation cluster_handling Handling (Inside Fume Hood) cluster_cleanup Cleanup & Disposal A 1. Assemble all materials (Compound, solvents, glassware) B 2. Verify fume hood is operational A->B C 3. Don all required PPE (Lab coat, gloves, eye protection) B->C D 4. Carefully weigh or measure compound C->D E 5. Perform experimental procedure (e.g., dissolution, reaction) D->E F 6. Tightly seal primary container E->F G 7. Decontaminate work surfaces F->G H 8. Segregate & label all waste (Solid, Liquid, Sharps) G->H I 9. Remove PPE correctly & wash hands H->I

Caption: Standard workflow for handling (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine.

Step-by-Step Handling Protocol
  • Preparation: Before handling the compound, ensure your chemical fume hood is operational and you have donned all appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.[10] Prepare all necessary equipment and reagents to minimize movement during the procedure.

  • Handling: Conduct all manipulations of the compound inside the fume hood.[9] This includes opening the container, weighing, and adding it to solvents. Avoid generating dust or aerosols.[9][15]

  • Storage: Keep the primary container tightly closed when not in use.[12] Store in a designated, well-ventilated area away from incompatible materials such as strong oxidizers and acids.[4][14] Containers should be clearly and correctly labeled.[16]

  • Decontamination: After handling, decontaminate the work surface with an appropriate solvent.[7]

  • Waste Disposal: All materials contaminated with (4-(Azepan-1-ylmethyl)thiazol-2-yl)methanamine, including gloves, pipette tips, and empty containers, must be treated as hazardous waste.

    • Collect solid waste in a designated, sealed, and clearly labeled container.

    • Collect liquid waste in a compatible, sealed, and labeled solvent waste container.

    • Never dispose of this chemical down the drain.[11][12]

    • Follow all institutional and local regulations for chemical waste disposal.[9]

Emergency Procedures

Spill Response

For small, manageable spills within a chemical fume hood:

G cluster_spill Small Spill Response Protocol A 1. Alert nearby personnel B 2. Ensure PPE is intact (If not, evacuate and report) A->B C 3. Contain the spill with absorbent pads or material B->C D 4. For liquids, absorb completely. For solids, gently cover and wipe. C->D E 5. Place contaminated materials in a sealed waste bag or container D->E F 6. Decontaminate the spill area E->F G 7. Dispose of as hazardous waste F->G

Caption: Step-by-step response plan for a minor chemical spill.

In case of a large spill or a spill outside of a fume hood, evacuate the area immediately and contact your institution's emergency response team.

First Aid and Exposure Measures

Immediate action is crucial in the event of an exposure.

  • Inhalation: Move the individual to fresh air immediately.[5][12] If breathing is difficult, administer oxygen. Seek immediate medical attention.[5]

  • Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[5][12] Seek medical attention.[5]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[5] Seek immediate medical attention.[5]

  • Ingestion: Do NOT induce vomiting.[15] If the person is conscious, rinse their mouth with water.[12] Seek immediate medical attention.[12][15]

For all exposure events, provide the Safety Data Sheet (SDS) of this compound or a similar one to the attending medical personnel.[12]

References

  • AFI, What are the Health and Safety Guidelines for Using Amines?. [Link]

  • StatLab, Safety Data Sheet - Methenamine. [Link]

  • AFI, How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. [Link]

  • University of North Carolina at Chapel Hill, Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. [Link]

  • American Chemistry Council, Guidance for Selection of Personal Protective Equipment for MDI Users. [Link]

  • University of Wisconsin-Madison, Appendix A Disposal Procedures by Chemical. [Link]

  • FABAD Journal of Pharmaceutical Sciences, An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. [Link]

  • National Center for Biotechnology Information, Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. [Link]

  • MDPI, The Potential of Thiazole Derivatives as Antimicrobial Agents. [Link]

  • ACS Publications, Synthesis and Biological Evaluation of Thiazole-Based Derivatives as Potential Acetylcholinesterase Inhibitors. [Link]

  • PMC, New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. [Link]

  • IIUM Repository, A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. [Link]

  • Cole-Parmer, Material Safety Data Sheet - Methyl-d3-amine hydrochloride. [Link]

  • Helmholtz Centre for Environmental Research, A safety and chemical disposal guideline for Minilab users. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.